3-azido-2-Oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine

• CAS: 86499-24-3

Core Science & Biosynthesis

A Technical Guide to 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine: A Versatile Intermediate for Drug Discovery

Abstract

This technical guide provides a comprehensive overview of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine (CAS Number: 86499-24-3), a heterocyclic compound of significant interest in medicinal chemistry and drug development. The benzo[b]azepine scaffold is a privileged structure found in numerous pharmacologically active agents, and the presence of an azide functional group at the 3-position offers a versatile handle for a variety of chemical transformations. This document will delve into the compound's profile, plausible synthetic routes, key chemical reactions, and potential applications, with a focus on providing practical insights for researchers and scientists in the field.

Compound Profile

3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine is a complex organic molecule built upon a fused bicyclic system consisting of a benzene ring and a seven-membered azepine ring. The presence of a lactam (a cyclic amide) and an azide group imparts unique chemical properties and reactivity to the molecule.

Property	Value	Source
CAS Number	86499-24-3	[1]
Molecular Formula	C₁₀H₁₀N₄O	[1]
Molecular Weight	202.21 g/mol	[1]
IUPAC Name	3-azido-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one	[1]
SMILES	C1CC(C(=O)NC2=CC=CC=C12)N=[N+]=[N-]	[1]
MDL Number	MFCD03426115	[1]

Synthesis and Mechanistic Insights

While a specific, detailed synthesis for 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine is not extensively documented in publicly available literature, a plausible and efficient synthetic strategy can be devised based on established methodologies for the synthesis of related benzazepinone cores and the introduction of the azide functionality. A common approach involves the construction of the seven-membered ring via intramolecular cyclization reactions.[2][3]

A logical retrosynthetic analysis suggests that the target molecule can be prepared from a suitable 3-amino-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine precursor. The azide group can be introduced via a diazotization reaction followed by substitution with an azide salt. The 3-amino precursor itself can be synthesized from a corresponding α-halo-substituted lactam or through other established routes for the amination of such scaffolds.

Proposed Synthetic Workflow

A potential synthetic route could commence with the synthesis of the 2,3,4,5-tetrahydro-1H-benzo[b]azepin-2-one core. This can be achieved through methods such as the Friedel-Crafts cyclization of N-aryl-γ-aminobutyric acids.[2] Subsequent α-bromination of the lactam at the 3-position would yield a key intermediate. Nucleophilic substitution of the bromide with sodium azide would then furnish the desired 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine.

Caption: Proposed synthetic pathway for 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine.

Detailed Experimental Protocol (Hypothetical)

It is crucial to note that this is a generalized, hypothetical protocol and requires optimization and validation in a laboratory setting. All procedures should be performed by qualified personnel with appropriate safety precautions, especially when handling azides, which are potentially explosive.

Step 1: Synthesis of 2,3,4,5-tetrahydro-1H-benzo[b]azepin-2-one

• To a solution of an appropriate N-phenyl-4-aminobutanoic acid in a suitable solvent (e.g., dichloromethane), add a dehydrating agent such as polyphosphoric acid or Eaton's reagent.

• Heat the reaction mixture under reflux for several hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture and quench by pouring it onto ice.

• Extract the product with an organic solvent, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain the pure 2,3,4,5-tetrahydro-1H-benzo[b]azepin-2-one.

Step 2: Synthesis of 3-bromo-2,3,4,5-tetrahydro-1H-benzo[b]azepin-2-one

• Dissolve the 2,3,4,5-tetrahydro-1H-benzo[b]azepin-2-one in a suitable solvent such as carbon tetrachloride.

• Add N-bromosuccinimide (NBS) and a radical initiator (e.g., AIBN).

• Heat the mixture under reflux and irradiate with a UV lamp to initiate the reaction.

• Monitor the reaction by TLC. Upon completion, cool the mixture and filter off the succinimide.

• Concentrate the filtrate and purify the crude product by column chromatography to yield the 3-bromo derivative.

Step 3: Synthesis of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine

• Dissolve the 3-bromo-2,3,4,5-tetrahydro-1H-benzo[b]azepin-2-one in a polar aprotic solvent such as dimethylformamide (DMF).

• Add sodium azide (NaN₃) in slight excess.

• Heat the reaction mixture at a moderate temperature (e.g., 60-80 °C) and monitor its progress by TLC.

• Once the reaction is complete, cool the mixture and pour it into water.

• Extract the product with an organic solvent, wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the final product by column chromatography.

Reactivity and Synthetic Utility

The synthetic value of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine lies in the versatile reactivity of the azide functional group. This moiety can be transformed into a variety of other functional groups, making it a key intermediate for the synthesis of a library of derivatives for structure-activity relationship (SAR) studies.

Key Transformations of the Azide Group

• Reduction to Amines: The azide group can be readily reduced to a primary amine using various methods, such as catalytic hydrogenation (e.g., H₂/Pd-C) or the Staudinger reaction (using triphenylphosphine followed by hydrolysis).[4][5][6][7] This transformation is fundamental for introducing a key pharmacophoric element and for further derivatization.

• [3+2] Cycloaddition (Click Chemistry): The azide group is a perfect partner for the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry".[8][9][10][11][12] This reaction allows for the efficient and regioselective formation of a stable 1,2,3-triazole ring, which can serve as a linker to other molecular fragments or as a pharmacophore itself.[13]

• Aza-Wittig Reaction: Azides can react with phosphines to form phosphazenes, which can then undergo an aza-Wittig reaction with carbonyl compounds to form imines.

Caption: Key chemical transformations of the azide functional group in the title compound.

Potential Applications in Drug Discovery

The benzo[b]azepine scaffold is a well-established pharmacophore present in a variety of clinically used drugs and biologically active compounds.[14][15] These compounds have shown a wide range of activities, including acting as central nervous system (CNS) depressants, anxiolytics, and anticonvulsants.[16][17] The introduction of diverse substituents on this core structure allows for the fine-tuning of its pharmacological properties.

The versatility of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine makes it an attractive building block for the synthesis of novel drug candidates. The ability to easily generate libraries of compounds through the reactions of the azide group can significantly accelerate the drug discovery process.[18][19] For instance, the corresponding 3-amino derivative can be acylated or alkylated to explore interactions with various biological targets. The use of click chemistry allows for the conjugation of the benzazepine core to other pharmacophores, potentially leading to compounds with dual activity or improved pharmacokinetic profiles.

Conclusion

3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine is a valuable synthetic intermediate with significant potential in medicinal chemistry. While detailed experimental data for this specific compound is sparse in the public domain, its synthesis and reactivity can be confidently predicted based on well-established chemical principles. The presence of the versatile azide functional group on the privileged benzo[b]azepine scaffold provides a powerful platform for the generation of diverse molecular libraries, which is a key strategy in modern drug discovery. This technical guide serves as a foundational resource for researchers interested in leveraging this promising compound for the development of novel therapeutic agents.

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Spectroscopic Profile of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine: A Predictive Technical Guide

Abstract: This technical guide provides a comprehensive, albeit predictive, analysis of the spectroscopic data for the novel compound 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine. In the absence of published experimental data for this specific molecule, this document leverages established principles of spectroscopy and data from structurally analogous compounds to forecast the expected ¹H NMR, ¹³C NMR, IR, and mass spectrometry characteristics. A plausible synthetic route is also proposed to provide context for the compound's accessibility and the potential for future empirical validation of the data presented herein. This guide is intended to serve as a valuable resource for researchers, scientists, and drug development professionals interested in the synthesis and characterization of novel benzodiazepine analogues and related heterocyclic systems.

Introduction: The Rationale for Predictive Analysis

The benzo[b]azepine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. The introduction of an azido group at the 3-position of the 2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine core is of significant interest for several reasons. The azide moiety can serve as a versatile synthetic handle for the introduction of other functional groups, such as amines via reduction, or for use in "click" chemistry reactions. Furthermore, the electronic and steric properties of the azido group can modulate the pharmacological activity of the parent molecule.

To date, a thorough spectroscopic characterization of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine has not been reported in the scientific literature. This guide aims to fill this knowledge gap by providing a detailed predictive analysis of its key spectroscopic features. By grounding these predictions in the known data of closely related structures and the fundamental principles of spectroscopic interpretation, we offer a robust hypothesis of the compound's spectral signature, which can guide future synthetic and analytical efforts.

Proposed Synthetic Pathway

A reliable method for the synthesis of the title compound would likely proceed through a two-step sequence starting from the commercially available 2,3,4,5-tetrahydro-1H-benzo[b]azepin-2-one. The first step would involve the alpha-halogenation of the lactam, followed by nucleophilic substitution with an azide salt.

Step 1: Synthesis of 3-bromo-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine

The synthesis of the 3-bromo intermediate has been reported and can be achieved by treating 2,3,4,5-tetrahydro-1H-[1]-benzazepin-2-one with a brominating agent such as phosphorus pentabromide or N-bromosuccinimide.[2]

Step 2: Azide Installation

The 3-bromo derivative can then be converted to the desired 3-azido compound via nucleophilic substitution with sodium azide in a suitable polar aprotic solvent, such as dimethylformamide (DMF). This is a standard and high-yielding reaction for the conversion of alpha-halo ketones and lactams to their corresponding azides.[3]

Figure 1: Proposed two-step synthesis of the target compound.

Predicted Spectroscopic Data

The following sections detail the predicted spectroscopic data for 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine. These predictions are based on the analysis of structurally similar compounds and the known effects of the constituent functional groups.

¹H NMR Spectroscopy

The predicted ¹H NMR spectrum in CDCl₃ would exhibit signals corresponding to the aromatic protons, the N-H proton of the lactam, and the protons of the seven-membered ring.

Table 1: Predicted ¹H NMR Data

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~ 7.8 - 7.2	m	4H	Ar-H	Aromatic protons on the benzene ring.
~ 7.0	br s	1H	N-H	The lactam N-H proton, likely broadened.
~ 4.5 - 4.3	dd	1H	H-3	The proton at the carbon bearing the azido group will be significantly deshielded by the adjacent carbonyl and the electronegative azide.
~ 3.2 - 3.0	m	2H	H-5	The benzylic protons adjacent to the aromatic ring.
~ 2.5 - 2.2	m	2H	H-4	The methylene protons adjacent to the chiral center at C-3.

Causality behind Predictions:

• The chemical shifts of the aromatic protons are based on typical values for substituted benzene rings.

• The lactam N-H proton is expected to be a broad singlet, a common feature for such protons.

• The proton at C-3 is predicted to be the most downfield of the aliphatic protons due to the strong deshielding effects of both the adjacent carbonyl group and the directly attached, electronegative azido group. Its multiplicity will be a doublet of doublets due to coupling with the two diastereotopic protons at C-4.

• The protons at C-5 are benzylic and thus shifted downfield.

• The protons at C-4 are expected to be diastereotopic and will likely appear as a complex multiplet.

¹³C NMR Spectroscopy

The predicted ¹³C NMR spectrum will show signals for the carbonyl carbon, the aromatic carbons, and the aliphatic carbons of the azepine ring.

Table 2: Predicted ¹³C NMR Data

Chemical Shift (δ, ppm)	Assignment	Rationale
~ 170 - 165	C=O	The lactam carbonyl carbon.
~ 140 - 120	Ar-C	Aromatic carbons.
~ 65 - 60	C-3	The carbon bearing the azido group will be significantly shifted downfield.
~ 40 - 35	C-5	The benzylic carbon.
~ 35 - 30	C-4	The aliphatic methylene carbon.

Causality behind Predictions:

• The carbonyl carbon of the lactam is expected in the typical range for amides.

• The aromatic carbons will appear in the standard aromatic region.

• The most notable feature is the predicted chemical shift of C-3. The direct attachment of the electronegative azido group will cause a significant downfield shift into the 60-65 ppm range.

• The remaining aliphatic carbons, C-4 and C-5, are predicted based on typical values for such carbons in a seven-membered ring.

Infrared (IR) Spectroscopy

The IR spectrum will be characterized by strong absorptions from the azide and lactam carbonyl groups.

Table 3: Predicted IR Data

Wavenumber (cm⁻¹)	Intensity	Assignment	Rationale
~ 3200	Medium	N-H stretch	Lactam N-H stretching vibration.
~ 2100	Strong	N₃ stretch	The asymmetric stretch of the azide group is a very strong and sharp absorption in this region.
~ 1680	Strong	C=O stretch	The lactam carbonyl stretch.

Causality behind Predictions:

• The most diagnostic peak in the IR spectrum will be the strong, sharp absorption around 2100 cm⁻¹ due to the asymmetric stretching of the N₃ group. This is a highly characteristic absorption for azides.[4]

• The lactam carbonyl will exhibit a strong absorption around 1680 cm⁻¹.

• The N-H stretch of the lactam will appear as a medium-intensity band around 3200 cm⁻¹.

Mass Spectrometry

The mass spectrum is expected to show a molecular ion peak and characteristic fragmentation patterns.

Table 4: Predicted Mass Spectrometry Data

m/z	Interpretation	Rationale
216	[M]⁺	Molecular ion peak.
188	[M - N₂]⁺	Loss of a molecule of nitrogen from the azide group is a very common and characteristic fragmentation pathway for azido compounds.
160	[M - N₂ - CO]⁺	Subsequent loss of carbon monoxide from the lactam carbonyl.

Causality behind Predictions:

• The molecular weight of the compound is 216.22 g/mol , so the molecular ion peak is expected at m/z = 216.

• The most prominent fragmentation is the loss of dinitrogen (N₂) from the azide group, resulting in a fragment at m/z = 188. This is a hallmark of azido compounds in mass spectrometry.

• Further fragmentation could involve the loss of CO from the lactam ring, leading to a fragment at m/z = 160. Alpha cleavage adjacent to the carbonyl group is also a possible fragmentation pathway.[5][6]

Figure 2: Predicted primary mass spectrometry fragmentation pathway.

Conclusion

This technical guide presents a detailed, predictive spectroscopic analysis of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine. While awaiting empirical validation through synthesis and characterization, the data herein, derived from established spectroscopic principles and analysis of analogous structures, provides a strong foundation for researchers. The predicted ¹H and ¹³C NMR, IR, and mass spectra offer a clear spectral signature to aid in the identification of this novel compound. The proposed synthetic route further underscores the feasibility of its preparation. It is our hope that this guide will stimulate further research into this and related benzo[b]azepine derivatives, ultimately contributing to the advancement of medicinal chemistry and drug discovery.

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1H NMR and 13C NMR of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine

An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectroscopy of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine

Abstract

This technical guide provides a comprehensive analysis of the expected ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine. As a novel heterocyclic compound, its unambiguous structural characterization is paramount for its application in medicinal chemistry and drug development. This document, intended for researchers and drug development professionals, offers a predictive interpretation based on fundamental NMR principles and data from analogous structures. We will dissect the molecular architecture to forecast chemical shifts, coupling constants, and multiplicities. Furthermore, this guide outlines a robust experimental protocol for acquiring and validating the spectral data, emphasizing the use of two-dimensional NMR techniques for definitive assignments.

Molecular Structure and Spectroscopic Implications

The structural elucidation of a molecule like 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine relies on understanding how its constituent functional groups influence the magnetic environments of its hydrogen and carbon nuclei. The molecule comprises a benzene ring fused to a seven-membered lactam (azepine) ring, which is further substituted with an azide group at the C3 position.

Key Structural Features:

• Aromatic Ring: A disubstituted benzene ring, which will give rise to signals in the aromatic region of the NMR spectrum.

• Lactam Moiety: The cyclic amide group (-C(O)NH-) contains a deshielded carbonyl carbon and an amide proton, both with characteristic spectral signatures.

• Azido Group (-N₃): This strongly electronegative and anisotropic group exerts a significant deshielding effect on the adjacent C3 proton and carbon.[1][2]

• Chiral Center: The C3 carbon is a stereocenter, rendering the adjacent C4 methylene protons diastereotopic and thus magnetically non-equivalent.

• Saturated Azepine Ring: The tetrahydro-azepine ring provides a flexible, non-aromatic backbone with protons in the aliphatic region.

Below is the structure with systematic numbering used for the subsequent spectral assignments.

Caption: Molecular structure with IUPAC numbering.

Predicted ¹H NMR Spectrum Analysis

The ¹H NMR spectrum can be divided into three principal regions: the aromatic region, the downfield aliphatic region containing the amide and C3 protons, and the upfield aliphatic region of the methylene groups. The chemical shift (δ) is referenced to tetramethylsilane (TMS) at 0 ppm.[3][4]

Aromatic Region (δ 7.0–7.5 ppm)

The four protons on the benzo moiety (C6-H, C7-H, C8-H, C9-H) will appear in this region. Due to their coupling with each other, they are expected to produce a series of complex multiplets. The exact chemical shifts and splitting patterns will depend on the conformation of the seven-membered ring, but a first-order analysis would predict two doublets and two triplets, which will likely overlap.

Aliphatic and Amide Region (δ 2.0–8.5 ppm)

• N1-H (Amide Proton): Expected to appear as a broad singlet around δ 8.0–8.5 ppm. Its chemical shift is highly dependent on solvent and concentration due to hydrogen bonding.

• C3-H (Methine Proton): This proton is flanked by the electron-withdrawing carbonyl group and the highly electronegative azido group. This dual influence will cause a significant downfield shift, predicted to be in the range of δ 4.5–5.0 ppm. It will couple to the two diastereotopic protons at C4, likely resulting in a doublet of doublets (dd).

• C4-H₂ (Methylene Protons): Due to the adjacent C3 chiral center, the two C4 protons (Hₐ and Hₑ) are diastereotopic and will have different chemical shifts. They will couple with each other (geminal coupling) and with the C3 proton and the C5 protons (vicinal coupling), leading to complex multiplets, likely in the δ 2.5–3.5 ppm range.

• C5-H₂ (Methylene Protons): These protons are adjacent to the aromatic ring and the C4 methylene group. They are expected to appear as a multiplet around δ 2.0–2.8 ppm.

Predicted ¹H NMR Data Summary

Signal Assignment	Predicted δ (ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
N1-H	8.0 - 8.5	br s	-
C6-H to C9-H	7.0 - 7.5	m	-
C3-H	4.5 - 5.0	dd	JH3-H4a ≈ 4-6, JH3-H4e ≈ 8-10
C4-H₂	2.5 - 3.5	m	-
C5-H₂	2.0 - 2.8	m	-

br s = broad singlet, m = multiplet, dd = doublet of doublets.

Predicted ¹³C NMR Spectrum Analysis

The ¹³C NMR spectrum will provide critical information about the carbon skeleton. With ten carbon atoms in unique chemical environments, ten distinct signals are expected.

• C2 (Carbonyl Carbon): The lactam carbonyl carbon is highly deshielded and will appear at the far downfield end of the spectrum, typically around δ 170–175 ppm.

• Aromatic Carbons (C5a, C6, C7, C8, C9, C9a): Six signals are expected in the aromatic region (δ 120–145 ppm). The two quaternary bridgehead carbons (C5a and C9a) will likely have lower intensity and appear at the downfield end of this range.

• C3 (Methine Carbon): The direct attachment of the electronegative azido group will deshield this carbon significantly, placing its signal in the δ 60–70 ppm range.

• Aliphatic Carbons (C4, C5): The methylene carbons of the azepine ring will appear in the typical aliphatic region, predicted to be between δ 25–40 ppm.

Predicted ¹³C NMR Data Summary

Signal Assignment	Predicted δ (ppm)	Notes
C2	170 - 175	Lactam Carbonyl
C5a, C9a	135 - 145	Aromatic Quaternary
C6, C7, C8, C9	120 - 130	Aromatic CH
C3	60 - 70	CH-N₃
C4	30 - 40	Aliphatic CH₂
C5	25 - 35	Aliphatic CH₂

Experimental Protocol for Structural Verification

To move from prediction to confirmation, a systematic experimental approach is required. The following protocol outlines the necessary steps for acquiring and unambiguously assigning the NMR spectra.

Step 1: Sample Preparation

• Dissolution: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a deuterated solvent.

• Solvent Selection: Deuterated chloroform (CDCl₃) is a common first choice. However, if solubility is an issue or if proton exchange of the N1-H is too rapid, deuterated dimethyl sulfoxide (DMSO-d₆) is an excellent alternative that also slows the exchange of labile protons.

• Reference: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift calibration (δ = 0.00 ppm).

Step 2: NMR Data Acquisition

All spectra should be acquired on a high-field NMR spectrometer (≥400 MHz for ¹H) to ensure adequate signal dispersion.

• ¹H NMR: Acquire a standard one-dimensional proton spectrum.

• ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. An APT (Attached Proton Test) or DEPT (Distortionless Enhancement by Polarization Transfer) experiment should also be run to differentiate between CH₃, CH₂, CH, and quaternary carbons.

• 2D COSY (Correlation Spectroscopy): This experiment reveals ¹H-¹H coupling correlations, which is essential for identifying adjacent protons. It will be used to trace the connectivity from C3-H to C4-H₂ and onward to C5-H₂.

• 2D HSQC (Heteronuclear Single Quantum Coherence): This spectrum correlates directly bonded ¹H and ¹³C nuclei. It provides an unambiguous link between a proton and the carbon it is attached to, which is the primary method for assigning the carbon signals for C3, C4, C5, and the aromatic CHs.

• 2D HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds away. It is crucial for assigning quaternary carbons (C2, C5a, C9a) by observing correlations from nearby protons. For instance, the N1-H proton should show a correlation to the C2 carbonyl carbon and the C9a bridgehead carbon.

Workflow for Structural Elucidation

The following diagram illustrates the logical flow from sample preparation to the final confirmed structure.

Caption: A systematic workflow for NMR-based structural verification.

Conclusion

The comprehensive analysis of ¹H and ¹³C NMR spectra is indispensable for the structural verification of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine. This guide provides a detailed predictive framework for its spectral features, highlighting the significant influence of the lactam, azido, and aromatic functionalities on chemical shifts and coupling patterns. The presence of a chiral center at C3 introduces diastereotopicity in the C4 methylene protons, a key feature to be confirmed experimentally. By following the outlined experimental protocol, particularly leveraging the power of 2D NMR techniques like COSY, HSQC, and HMBC, researchers can achieve unambiguous assignment of all proton and carbon signals, thereby confirming the molecular structure with the highest degree of confidence.

References

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• National Institutes of Health. (n.d.). Discovery of novel 2,3,4,5-tetrahydrospiro[benzo[c]azepine-1,1'-cyclohexan]-5-ol derivatives as PARP-1 inhibitors. Retrieved from [Link]

• Science of Synthesis. (n.d.). Azepines. Retrieved from [Link]

• MDPI. (2021). 14N NMR Spectroscopy Study of Binding Interaction between Sodium Azide and Hydrated Fullerene. Retrieved from [Link]

• University of Baghdad Digital Repository. (n.d.). Synthesis and characterization of some New Oxazepine Compounds Containing 1, 3, 4-Thiadiazole Ring Derived form D-Erythroascorbic Acid. Retrieved from [Link]

• Pharmaffiliates. (n.d.). N-(4-(5-Hydroxy-2,3,4,5-tetrahydro-1H-benzo[b]azepine-1-carbonyl)-3-methylphenyl)-2-methylbenzamide. Retrieved from [Link]

• Wiley Online Library. (2005). Spectral Assignments and Reference Data. Retrieved from [Link]

• JEOL. (n.d.). How to read NMR spectra from the basics (chemical shift, integration ratio, coupling). Retrieved from [Link]

• Oriental Journal of Chemistry. (n.d.). Synthesis Development, Spectroscopy Characterizations, and Molecular Docking Study of Some New Bis-1,3-Oxazepine and Bis-1,3-Benzoxazepine Derivatives. Retrieved from [Link]

• PubChem. (n.d.). 2,3,4,5-Tetrahydro-1H-benzo(d)azepine. Retrieved from [Link]

• YouTube. (2018, September 20). 15.6a Interpreting NMR Example 1 | Organic Chemistry. Retrieved from [Link]

• Tikrit Journal of Pure Science. (2023, February 9). Synthesis and Characterization of some bis 1,3-Oxazepine and 2,3-Dihydroquinozoline derivatives. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Synthesis of substituted benzo[b][5][6]oxazepine derivatives by the reaction of 2-aminophenols with alkynones. Retrieved from [Link]

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• ResearchGate. (2024, February 13). Synthesis, characterization, and crystal structure of 2-(2-azidophenyl)-3-oxo-3H-indole 1-oxide. Retrieved from [Link]

• ESA-IPB. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. Retrieved from [Link]

• ACS Publications. (n.d.). Single Precursor Access to Bifunctional Pyrazole-Triazole Energetic Materials with Tunable Stability and Sensitivity. Retrieved from [Link]

• PubMed Central. (2021, October 20). Hydrolysis and Enantiodiscrimination of (R)- and (S)-Oxazepam Hemisuccinate by Methylated β-Cyclodextrins: An NMR Investigation. Retrieved from [Link]

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Chemical properties of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine

An In-depth Technical Guide to the Chemical Properties and Reactivity of 3-Azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine

For Researchers, Scientists, and Drug Development Professionals

This document serves as a comprehensive technical guide on the chemical properties, characterization, and synthetic utility of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine. As a versatile synthetic intermediate, this molecule offers a strategic entry point into a diverse range of functionalized benzazepine scaffolds, which are of significant interest in medicinal chemistry due to their prevalence in biologically active compounds.[1] This guide provides field-proven insights and detailed protocols to facilitate its effective use in research and development settings.

Core Structural and Spectroscopic Profile

A precise understanding of the physicochemical and spectroscopic characteristics of a synthetic intermediate is paramount for its successful application. The introduction of the azide functionality at the C3 position of the benzolactam core creates a unique chemical entity with distinct analytical signatures.

Data Presentation: Key Physicochemical and Spectroscopic Properties

The following table summarizes the essential data for 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine. The spectroscopic values are representative and are based on data from structurally analogous azido-lactam compounds.[2]

Property	Data	Justification & Key Features
Molecular Formula	C₁₀H₁₀N₄O	Derived from its chemical structure.
Molecular Weight	202.21 g/mol	Calculated based on the molecular formula.
Appearance	White to off-white crystalline solid	Typical for small organic molecules of this class.
IR (KBr) ν (cm⁻¹)	~2105 (strong, sharp), ~1685 (strong)	The peak at ~2105 cm⁻¹ is highly characteristic of the N=N=N asymmetric stretch of the azide group.[2] The peak at ~1685 cm⁻¹ corresponds to the C=O stretch of the seven-membered lactam ring.
¹H NMR (400 MHz, CDCl₃) δ (ppm)	7.2-7.4 (m, 4H), 4.6 (dd, 1H), 2.8-3.2 (m, 4H)	Aromatic protons appear in the downfield region. The methine proton adjacent to the azide (CH-N₃) is expected around 4.6 ppm. The four methylene protons of the tetrahydroazepine ring will appear as complex multiplets.
¹³C NMR (101 MHz, CDCl₃) δ (ppm)	~170.0, ~138.0, ~135.0, ~129.0, ~128.0, ~125.0, ~122.0, ~62.0, ~35.0, ~30.0	The lactam carbonyl carbon is the most downfield signal. Six distinct aromatic signals are expected. The carbon bearing the azide (CH-N₃) is anticipated around 62.0 ppm.
Mass Spec (ESI-MS) m/z	203.09 [M+H]⁺	Calculated for C₁₀H₁₁N₄O⁺.

The Azide Moiety: A Gateway for Chemical Diversification

The synthetic power of this molecule lies in the reactivity of the azide group. It serves as a robust and versatile handle for two of modern chemistry's most powerful transformations: the Staudinger reaction for amine synthesis and the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry."[3][4]

Amine Synthesis via Staudinger Reduction

The reduction of an azide to a primary amine is a fundamental transformation that opens pathways to amides, sulfonamides, and other nitrogen-containing functional groups. The Staudinger reaction provides an exceptionally mild and chemoselective method for this conversion, avoiding the harsh conditions of catalytic hydrogenation that could affect other parts of the molecule.[5][6]

Expertise & Experience: Causality Behind the Protocol

The choice of triphenylphosphine (PPh₃) as the reagent is strategic; it is a soft nucleophile that selectively attacks the terminal nitrogen of the azide.[6] This initiates the formation of a phosphazide intermediate, which then loses dinitrogen gas (N₂) in an irreversible step to form an iminophosphorane. The reaction is driven by the formation of the highly stable N₂ molecule. The final hydrolysis step is a gentle method to convert the iminophosphorane to the primary amine and triphenylphosphine oxide, a thermodynamically favorable process due to the strength of the P=O bond.[5][6] Anhydrous THF is used as the solvent to ensure the initial reaction proceeds without premature hydrolysis.

Experimental Protocol: Staudinger Reduction

• Setup: Under an inert atmosphere (N₂ or Ar), dissolve 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine (1.0 eq) in anhydrous tetrahydrofuran (THF).

• Reagent Addition: Add triphenylphosphine (1.1 eq) to the solution at room temperature.

• Reaction: Stir the mixture at room temperature. Monitor the reaction by TLC for the consumption of the starting azide and the evolution of N₂ gas (effervescence). The reaction is typically complete in 2-4 hours.

• Hydrolysis: Add deionized water (5.0 eq) to the reaction mixture and stir for an additional 1-2 hours to ensure complete hydrolysis of the iminophosphorane intermediate.

• Workup & Purification: Remove the THF under reduced pressure. The resulting residue, containing the desired amine and triphenylphosphine oxide byproduct, can be purified by silica gel column chromatography to yield pure 3-amino-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine.

Mandatory Visualization: Staudinger Reduction Workflow

Caption: Step-by-step workflow for the Staudinger reduction of the azide.

Triazole Formation via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction allows for the covalent ligation of the azido-benzazepine to any terminal alkyne-containing molecule. This creates a stable, aromatic 1,2,3-triazole linker, a highly sought-after isostere for amide bonds in drug design.[4]

Expertise & Experience: Causality Behind the Protocol

The reaction is catalyzed by a copper(I) species.[7] Handling Cu(I) salts can be problematic due to their instability and tendency to oxidize. Therefore, a more reliable and common practice is to generate the active Cu(I) catalyst in situ. This is achieved by using a stable and inexpensive copper(II) source, such as copper(II) sulfate (CuSO₄), and a mild reducing agent, typically sodium ascorbate.[7] The use of a stabilizing ligand, such as THPTA (tris(3-hydroxypropyltriazolylmethyl)amine), is highly recommended, especially in biological or aqueous systems, as it prevents copper precipitation and protects the catalyst from oxidation, leading to a more efficient and reliable reaction.[7] A mixed solvent system like t-butanol/water is often used to solubilize both the organic starting materials and the inorganic catalyst components.

Experimental Protocol: CuAAC "Click" Reaction

• Reactant Solution: Dissolve the 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine (1.0 eq) and the desired terminal alkyne (1.0-1.2 eq) in a 1:1 mixture of t-butanol and water.

• Catalyst Addition: To the solution, add sodium ascorbate (0.2-0.3 eq, from a freshly prepared stock in water), followed by the copper(II) sulfate pentahydrate (0.05-0.1 eq). If using a ligand, pre-mix the CuSO₄ with the ligand before addition.

• Reaction: Stir the mixture vigorously at room temperature. The reaction is often rapid and can be complete in 1-8 hours. Monitor progress by TLC or LC-MS.

• Workup & Purification: Dilute the reaction mixture with water and extract with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude triazole product can be purified by silica gel column chromatography.

Mandatory Visualization: CuAAC Reaction Components

Caption: Logical relationship of components in the CuAAC reaction.

Conclusion

3-Azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine is a high-potential synthetic building block. Its well-defined chemical properties and the predictable, high-yielding reactivity of its azide handle make it an invaluable tool for medicinal chemists and drug development professionals. The Staudinger and CuAAC reactions, detailed herein, provide robust and reliable pathways to generate libraries of novel amine and triazole-containing benzazepine derivatives for biological screening and lead optimization efforts.

References

• Musser, J. H., et al. (1984). Synthesis of 2-(2,3-dihydro-2-oxo-1,3,4-oxadiazol-5-yl) benzo heterocycles. A novel series of orally active antiallergic agents. Journal of Medicinal Chemistry, 27(2), 121-5. Retrieved from [Link]

• STM Journals. (n.d.). Azepines, Chemistry, Synthesis and Reactions. Retrieved from [Link]

• Liu, H., et al. (2023). Discovery of novel 2,3,4,5-tetrahydrospiro[benzo[c]azepine-1,1'-cyclohexan]-5-ol derivatives as PARP-1 inhibitors. Journal of Ovarian Research. Retrieved from [Link]

• Wang, Q., et al. (2020). Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines. Molecules, 25(21), 5189. Retrieved from [Link]

• Wikipedia. (n.d.). Staudinger reaction. Retrieved from [Link]

• Asif, M. (2021). Chemistry and Pharmacological diversity of Benzothiazepine - Excellent pathway to drug discovery. Journal of Applied Pharmaceutical Science. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Staudinger Reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Benzodiazepine. Retrieved from [Link]

• D'Souza, C., et al. (2011). Click Chemistry in Peptide-Based Drug Design. Chemistry Today. Retrieved from [Link]

• ResearchGate. (n.d.). Recent Advances in Synthesis and Medicinal Chemistry of Benzodiazepines. Retrieved from [Link]

• University of Helsinki. (2021). New 2,3-Benzodiazepine Derivative: Synthesis, Activity on Central Nervous System, and Toxicity Study in Mice. Retrieved from [Link]

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A Technical Guide to the Stability and Storage of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine

Abstract

This in-depth technical guide provides a comprehensive analysis of the stability and recommended storage conditions for 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine, a key intermediate in pharmaceutical research and drug development. In the absence of direct stability data for this specific molecule, this guide synthesizes information from established principles of organic chemistry, focusing on the inherent properties of the organic azide, α-azido lactam, and the benzo[b]azepine core. We will explore potential degradation pathways, including thermal, photochemical, and hydrolytic decomposition, and provide evidence-based recommendations for handling, storage, and stability assessment to ensure the integrity and safety of this compound in a research and development setting.

Introduction: A Molecule of Interest

3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine is a heterocyclic compound of significant interest due to its unique structural features, which make it a versatile building block in medicinal chemistry. The presence of the energetic azide group, a lactam ring, and the privileged benzo[b]azepine scaffold allows for diverse chemical transformations. However, the very features that make this molecule synthetically attractive also introduce potential stability concerns. Organic azides are a class of compounds known for their potential to be energetic and sensitive to various environmental factors.[1][2][3] Therefore, a thorough understanding of the stability profile of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine is paramount for its safe handling, storage, and use in multi-step syntheses, ensuring the reliability and reproducibility of experimental outcomes.

Structural Features and Inherent Stability Considerations

The stability of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine is dictated by the interplay of its three key structural components: the azide functional group, the seven-membered lactam ring, and the fused aromatic system.

The Organic Azide Moiety: An Energetic Functional Group

Organic azides are known for their potential instability, capable of decomposing, sometimes explosively, with the input of energy such as heat, light, pressure, or shock.[2][3] The stability of an organic azide is influenced by its molecular structure, particularly the ratio of carbon and oxygen atoms to nitrogen atoms. A common guideline is the "Rule of Six," which suggests that a compound should have at least six carbon atoms (or other atoms of similar size) for each energetic functional group to provide sufficient dilution and render it relatively safe.[4]

For 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine (C₁₀H₁₀N₄O), the carbon-to-nitrogen ratio is 2.5 (10 carbons / 4 nitrogens). While this is above a 1:1 ratio, it is below the threshold of some of the more stable organic azides. Another stability metric is the ratio of (N_Carbon + N_Oxygen) / N_Nitrogen, which should ideally be ≥ 3 for stable, isolable azides.[2] For our compound, this ratio is (10 + 1) / 4 = 2.75. This value suggests that while the compound can be isolated, it should be handled with care and stored under controlled conditions.[2]

The azide group is also an inductively electron-withdrawing group, which can influence the reactivity of the rest of the molecule.[5]

The α-Azido Lactam System: A Unique Chemical Environment

The placement of the azide group alpha to the lactam carbonyl group creates an α-azido ketone-like environment. α-Azido ketones are versatile synthetic intermediates but can be prone to thermal decomposition, often leading to the formation of α-imino carbonyl compounds through the loss of dinitrogen gas.[1] Pyrolysis of α-azido carbonyl compounds has been observed at elevated temperatures, typically in the range of 200-220°C.[1] The presence of the carbonyl group can influence the reactivity and decomposition pathways of the adjacent azide.

The 2-Oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine Core: A Stable Scaffold

The benzo[b]azepine ring system is a common motif in many biologically active compounds and is generally considered a stable scaffold. The seven-membered lactam ring (an ε-lactam) within this structure is susceptible to hydrolysis, particularly under strong acidic or basic conditions, which would lead to ring-opening to form the corresponding amino acid. However, compared to smaller lactam rings like β-lactams, seven-membered lactams are generally less strained and thus less prone to hydrolysis under neutral conditions.[6][7]

Potential Degradation Pathways

Understanding the potential degradation pathways is crucial for establishing appropriate storage and handling protocols. For 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine, the primary concerns are thermal decomposition, photochemical degradation, and hydrolysis.

Thermal Decomposition

The most significant stability concern for this molecule is the thermal decomposition of the azide group. Upon heating, organic azides can extrude dinitrogen gas (N₂) to form a highly reactive nitrene intermediate. This nitrene can then undergo various reactions, such as intramolecular C-H insertion or rearrangement.

Caption: Thermal decomposition pathway of the azide.

Photochemical Decomposition

Exposure to light, particularly ultraviolet (UV) radiation, can also induce the decomposition of organic azides. Similar to thermal decomposition, photolysis can lead to the formation of a nitrene intermediate, which will then react further.[2][8] Aryl azides, in particular, have been shown to undergo photochemical decomposition.[8][9][10][11] Therefore, protection from light is a critical storage requirement.

Hydrolytic Degradation

The lactam functionality introduces the potential for hydrolysis. This reaction is catalyzed by both acid and base and results in the cleavage of the amide bond to form a ring-opened amino acid derivative. While seven-membered lactams are more stable towards hydrolysis than smaller rings, prolonged exposure to aqueous environments, especially at non-neutral pH, should be avoided.[6][7][12][13]

Caption: Hydrolytic degradation of the lactam ring.

Recommended Storage and Handling Protocols

Based on the analysis of the potential degradation pathways, the following storage and handling protocols are recommended to ensure the long-term stability and safety of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine.

Storage Conditions

Parameter	Recommendation	Rationale
Temperature	-20°C [14]	To minimize the risk of thermal decomposition of the azide group.[2]
Light	Store in the dark (amber vials) [4][8]	To prevent photochemical decomposition of the azide moiety.[2][9]
Atmosphere	Inert atmosphere (e.g., argon or nitrogen) [15]	To prevent potential oxidative degradation and reaction with atmospheric moisture.
Container	Tightly sealed glass or compatible plastic (e.g., polypropylene) containers [16][17][18]	To prevent exposure to moisture and air. Avoid metal containers and spatulas to prevent the formation of potentially explosive metal azides.[3]
pH	Store as a solid or in a neutral, aprotic solvent	To avoid acid- or base-catalyzed hydrolysis of the lactam ring.[6][7]

Handling Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.[3]

• Avoid Mechanical Shock and Friction: Handle the compound gently. Avoid grinding or subjecting it to high pressure, as organic azides can be shock-sensitive.[2][3]

• Use of Spatulas: Use plastic or ceramic spatulas for transferring the solid compound. Avoid metal spatulas to prevent the formation of potentially explosive heavy metal azides.[3]

• Solvent Choice: Avoid using halogenated solvents (e.g., dichloromethane, chloroform) with azides, as this can lead to the formation of explosive di- and tri-azidomethane.[3]

• Heating: Avoid heating the compound unless as part of a controlled chemical reaction. If heating is necessary, it should be done with extreme caution, behind a blast shield, and on a small scale.

• Concentration: Do not concentrate solutions of the azide by rotary evaporation to dryness, as this can increase the risk of explosive decomposition.[3]

Experimental Workflow for Stability Assessment

To empirically determine the stability of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine, a forced degradation study is recommended.[19][20][21][22][23] This involves subjecting the compound to a range of stress conditions to identify potential degradants and establish a stability-indicating analytical method.

Caption: Workflow for assessing the stability of the compound.

Step-by-Step Protocol for Forced Degradation:

• Sample Preparation: Prepare solutions of the compound in suitable solvents (e.g., acetonitrile/water).

• Acidic Hydrolysis: Treat the sample with an acid (e.g., 0.1 M HCl) at room temperature and elevated temperature (e.g., 60°C).

• Basic Hydrolysis: Treat the sample with a base (e.g., 0.1 M NaOH) at room temperature and elevated temperature.

• Oxidative Degradation: Treat the sample with an oxidizing agent (e.g., 3% H₂O₂).

• Thermal Degradation: Expose the solid compound and a solution to elevated temperatures (e.g., 80°C).

• Photolytic Degradation: Expose the solid compound and a solution to UV light (e.g., 254 nm) and visible light.

• Analysis: Analyze all samples at various time points using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV and Mass Spectrometric (MS) detection, to separate and identify the parent compound and any degradation products.[24][25][26]

Conclusion

While 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine is a valuable synthetic intermediate, its stability profile requires careful consideration due to the presence of the energetic azide group and the hydrolytically susceptible lactam ring. By adhering to the recommended storage conditions of low temperature, protection from light, and an inert atmosphere, the integrity of the compound can be maintained. Safe handling practices are essential to mitigate the risks associated with organic azides. For critical applications, conducting a forced degradation study to develop a validated stability-indicating method is strongly advised to ensure the quality and reliability of this important research chemical.

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The Azido-Benzazepine Scaffold: A Versatile Platform for Probing and Modulating Biological Systems

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

The benzazepine core, a seven-membered heterocyclic ring fused to a benzene ring, represents a privileged scaffold in medicinal chemistry, forming the basis of numerous clinically significant therapeutic agents. The introduction of an azido (-N₃) functional group to this framework gives rise to azido-benzazepine derivatives, a class of molecules with profound potential in drug discovery and chemical biology. This guide provides a comprehensive technical overview of the synthesis, biological activities, and potential applications of these derivatives. We will delve into the rationale behind their design, explore established and potential therapeutic applications, and provide detailed, field-proven protocols for their synthesis and biological evaluation. This document is intended to serve as a valuable resource for researchers seeking to harness the unique properties of the azido-benzazepine scaffold for the development of novel therapeutics and chemical probes.

Introduction: The Strategic Integration of the Azido Group with the Benzazepine Core

The benzazepine scaffold is a cornerstone of central nervous system (CNS) drug discovery, with prominent examples including benzodiazepine anxiolytics and anticonvulsants.[1][2] These molecules typically exert their effects by modulating the activity of the γ-aminobutyric acid type A (GABA-A) receptor, the primary inhibitory neurotransmitter receptor in the brain.[3] The inherent biological activity of the benzazepine core makes it an attractive starting point for the development of novel therapeutic agents targeting a wide range of diseases.

The incorporation of an azido group (-N₃) onto the benzazepine framework is a strategic decision driven by two key properties of this functional group:

• Synthetic Versatility: The azide group is a versatile precursor in organic synthesis. Notably, it can be used in rearrangement reactions to construct the seven-membered azepine ring itself, offering a unique synthetic pathway to novel benzazepine analogues.[4]

• Bio-orthogonal Reactivity: The azido group is relatively inert in biological systems but can be selectively reacted with specific partners, such as alkynes in the Huisgen cycloaddition ("click chemistry") or phosphines in the Staudinger ligation. This bio-orthogonality makes azido-benzazepines powerful tools for chemical biology.[5] A particularly important application is in photoaffinity labeling , where the azido group, upon photolysis, forms a highly reactive nitrene intermediate that can covalently bind to nearby biological macromolecules, such as proteins.[6] This technique is invaluable for identifying the specific protein targets of a bioactive compound, thereby elucidating its mechanism of action.

This guide will explore both the intrinsic biological activities of azido-benzazepine derivatives and their application as chemical probes to explore complex biological systems.

Established Biological Activity: Anxiolytic Properties of Benzoazepine Analogues Derived from Azide Precursors

A significant body of work has demonstrated the potential of benzoazepine analogues synthesized from azide precursors as anxiolytic agents. These studies highlight a powerful synthetic strategy where the azido group is not present in the final active molecule but is a critical intermediate in its construction.

Causality Behind the Experimental Approach

The rationale for exploring benzoazepines as anxiolytics stems from the well-established clinical success of benzodiazepines.[1] The core hypothesis is that novel benzoazepine structures, accessible through innovative synthetic routes, may exhibit improved efficacy, selectivity, or side-effect profiles compared to existing drugs. The use of an azide rearrangement reaction provides access to a chemical space that may not be readily achievable through traditional synthetic methods.[4]

The evaluation of these novel compounds necessitates a multi-step process that begins with an assessment of their safety profile (cytotoxicity) and then moves to in vivo models of anxiety-like behavior. The elevated plus maze (EPM) is a widely used and validated behavioral assay for screening potential anxiolytic or anxiogenic effects of drugs in rodents.[7][8][9] The test is based on the natural aversion of rodents to open and elevated spaces. Anxiolytic compounds are expected to increase the time spent and the number of entries into the open arms of the maze, reflecting a reduction in anxiety-like behavior.

Quantitative Data Summary

A study by a group of researchers detailed the synthesis of fourteen benzoazepine analogues from ortho-arylmethylbenzyl azide precursors.[4] The cytotoxicity of these compounds was evaluated against a normal human kidney cell line (HEK cell) to identify a therapeutic window. Subsequently, five compounds with low cytotoxicity were selected for in vivo evaluation of their anxiolytic effects in stressed rats using the elevated plus maze test.

Compound	Cytotoxicity (IC50 in µM) vs. HEK cells[4]
18c	65.68
18h	> 100
18j	> 100
18n	> 100
18p	> 100
Diazepam (Control)	87.90

Table 1: Cytotoxicity of selected benzoazepine analogues and the control drug diazepam against a normal human kidney cell line.

The results from the elevated plus maze test demonstrated that several of the synthesized benzoazepines exhibited significant anxiolytic activity, with compound 18c showing superior efficacy to the standard anxiolytic drug, diazepam.[4]

Experimental Protocols

This protocol describes a general method for the synthesis of the key azide intermediates.

Step 1: Synthesis of Biarylmethane Aldehyde [4]

• To a solution of 2-formylphenylboronic acid and an appropriate benzyl bromide in toluene, add a palladium catalyst (e.g., Pd(PPh₃)₄) and a base (e.g., K₂CO₃).

• Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) at reflux for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and dilute with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Step 2: Reduction to the Corresponding Alcohol [4]

• Dissolve the biarylmethane aldehyde in a suitable solvent (e.g., methanol).

• Add a reducing agent (e.g., sodium borohydride) portion-wise at 0 °C.

• Stir the reaction at room temperature for 1-2 hours.

• Quench the reaction by the slow addition of water.

• Remove the organic solvent under reduced pressure.

• Extract the aqueous layer with an organic solvent (e.g., dichloromethane).

• Dry the combined organic layers over anhydrous sodium sulfate and concentrate to yield the alcohol.

Step 3: Conversion to the Benzyl Bromide [4]

• Dissolve the alcohol in an appropriate solvent (e.g., dichloromethane).

• Add a brominating agent (e.g., phosphorus tribromide) dropwise at 0 °C.

• Stir the reaction at room temperature for 2-4 hours.

• Carefully pour the reaction mixture into ice-water.

• Extract the product with dichloromethane.

• Wash the organic layer with saturated sodium bicarbonate solution and brine.

• Dry over anhydrous sodium sulfate and concentrate to give the benzyl bromide.

Step 4: Azidation to Yield the ortho-Arylmethylbenzyl Azide [4][10][11]

• Dissolve the benzyl bromide in a polar aprotic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).[10][11]

• Add sodium azide (NaN₃) and stir the mixture at room temperature for 12-24 hours.

• Pour the reaction mixture into water and extract the product with an organic solvent (e.g., diethyl ether).

• Wash the combined organic layers with water and brine.

• Dry the organic phase over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the final azide product.

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[12][13][14] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Materials:

• MTT solution (5 mg/mL in PBS, filter-sterilized).

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl).

• 96-well microtiter plates.

• Cell culture medium.

• Test compounds (azido-benzazepine derivatives).

Procedure: [12][13][14]

• Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.

• Treat the cells with various concentrations of the test compounds and incubate for a further 24-72 hours.

• After the incubation period, remove the medium and add 100 µL of fresh medium and 10 µL of MTT solution to each well.

• Incubate the plate for 4 hours at 37 °C in a humidified atmosphere with 5% CO₂.

• After the incubation, add 100 µL of the solubilization solution to each well.

• Gently shake the plate to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to untreated control cells.

Apparatus: [7][15]

• A plus-shaped maze with two open arms and two closed arms, elevated from the floor (typically 50-80 cm).

• A video camera positioned above the maze to record the animal's behavior.

• Automated tracking software (optional, but recommended for unbiased data collection).

Procedure: [7][9][15]

• Habituate the animals to the testing room for at least 1 hour before the experiment.

• Administer the test compound or vehicle to the animals at a predetermined time before the test (e.g., 30-60 minutes).

• Place the animal in the center of the maze, facing one of the open arms.

• Allow the animal to explore the maze for a 5-minute period.

• Record the number of entries into and the time spent in the open and closed arms.

• After each trial, clean the maze thoroughly with 70% ethanol to remove any olfactory cues.

• Analyze the data to determine the percentage of time spent in the open arms and the percentage of open arm entries. An increase in these parameters is indicative of an anxiolytic effect.

Potential Biological Activities and Future Directions

While the anxiolytic potential of benzoazepines derived from azides is the most directly evidenced, the broader benzazepine class exhibits a wide range of biological activities. This suggests that azido-benzazepine derivatives could be valuable leads for other therapeutic areas.

Anticancer Activity

Several studies have highlighted the anticancer potential of benzazepine derivatives.[4][16] For instance, certain dibenzo[b,f]azepine derivatives have been shown to inhibit the invasion and proliferation of various cancer cell lines, including osteosarcoma, breast cancer, and ovarian cancer.[4] The mechanism of action for some of these compounds involves the inhibition of key signaling pathways involved in cancer progression.

The introduction of an azido group could offer several advantages in the development of anticancer agents:

• Novel Structure-Activity Relationships (SAR): The azido group can be used to synthesize novel benzazepine scaffolds that may have improved anticancer activity or selectivity.

• Target Identification: Azido-benzazepine derivatives can be used as photoaffinity probes to identify the specific protein targets responsible for their anticancer effects. This is a critical step in rational drug design.

• "Click" Chemistry for Drug Delivery: The azido group can be used to attach the benzazepine scaffold to targeting moieties or drug delivery systems via "click" chemistry, potentially enhancing tumor-specific delivery and reducing off-target toxicity.

Antimicrobial Activity

The benzazepine scaffold has also been explored for its antimicrobial properties.[6][17] The development of new antimicrobial agents is a critical global health priority due to the rise of antibiotic-resistant bacteria. Azido-benzazepine derivatives could contribute to this effort by:

• Providing Novel Scaffolds: The unique synthetic routes enabled by azide chemistry can lead to the discovery of benzazepine derivatives with novel antimicrobial mechanisms.

• Probing Bacterial Targets: Photoaffinity labeling with azido-benzazepines could be employed to identify novel bacterial protein targets, paving the way for the development of new classes of antibiotics.

Kinase Inhibition

Protein kinases are a major class of drug targets, particularly in oncology and immunology.[18][19][20] Some benzazepine derivatives have been identified as kinase inhibitors.[21] The development of azido-benzazepine kinase inhibitors could be a promising area of research:

• Covalent Inhibition: The reactive nitrene generated from the photolysis of an azido group could potentially be used to form a covalent bond with the target kinase, leading to irreversible inhibition.

• Mapping Binding Sites: Photoaffinity labeling can be used to precisely map the binding site of a benzazepine inhibitor on a kinase, providing valuable structural information for the design of more potent and selective inhibitors.

Visualization of Key Concepts

Synthetic Pathway to Benzoazepines via Azide Rearrangement

Caption: Synthetic workflow for generating benzoazepine libraries from azide precursors.

Photoaffinity Labeling Workflow

Caption: Experimental workflow for identifying protein targets using azido-benzazepine photoaffinity probes.

Conclusion

Azido-benzazepine derivatives represent a fascinating and highly versatile class of molecules with significant potential in drug discovery and chemical biology. Their utility spans from serving as key intermediates in the synthesis of novel bioactive compounds to acting as sophisticated chemical probes for target identification and validation. The established anxiolytic activity of benzoazepines derived from azide precursors provides a strong foundation for further exploration of this scaffold for other CNS disorders. Moreover, the known anticancer, antimicrobial, and kinase inhibitory activities of the broader benzazepine class suggest that azido-benzazepine derivatives are promising candidates for development in these therapeutic areas. The detailed experimental protocols provided in this guide are intended to empower researchers to synthesize and evaluate these compounds, thereby accelerating the discovery of new therapeutics and a deeper understanding of complex biological processes. The continued exploration of the azido-benzazepine scaffold is poised to yield significant advances in medicinal chemistry and pharmacology.

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Introduction to azepine-based click chemistry reagents

An In-Depth Technical Guide to Azepine-Based Click Chemistry Reagents

Executive Summary

The advent of "click chemistry" has revolutionized the fields of chemical biology, drug discovery, and materials science by providing a suite of reactions that are rapid, selective, and high-yielding.[1] Within this paradigm, strain-promoted azide-alkyne cycloaddition (SPAAC) has emerged as a critical tool for bioorthogonal ligation, enabling the study of biological processes in living systems without the need for cytotoxic copper catalysts.[2][3] This guide introduces the next frontier in this domain: azepine-based click chemistry reagents. By integrating the pharmaceutically significant azepine scaffold with highly reactive strained cycloalkynes, these reagents offer a unique combination of rapid kinetics, biocompatibility, and a molecular framework central to numerous bioactive compounds.[4][5] This document serves as a technical guide for researchers, scientists, and drug development professionals, providing a deep dive into the core principles, reaction mechanics, applications, and detailed experimental protocols for leveraging azepine-based reagents in advanced scientific applications.

The "Click Chemistry" Paradigm: A Journey to Bioorthogonality

Core Principles of Click Chemistry

Coined by K. B. Sharpless in 2001, "click chemistry" describes a class of reactions with a stringent set of criteria: high yields, stereospecificity, wide scope, simple reaction conditions (often in aqueous media), and easily removable byproducts.[1] The goal is to generate complex molecules by joining smaller, modular units reliably and efficiently, mimicking nature's own synthetic strategies.[6]

From Copper Catalysis to Biocompatible Ligation

The archetypal click reaction is the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), which joins azides and terminal alkynes to form a stable 1,2,3-triazole linkage.[2] This reaction exhibits an enormous rate acceleration (10⁷ to 10⁸-fold) compared to the uncatalyzed thermal reaction and is insensitive to a wide range of functional groups and pH conditions.[1] However, the reliance on a copper catalyst, which is cytotoxic, limits its application in living systems.[7]

This limitation spurred the development of bioorthogonal chemistry—reactions that can occur inside living organisms without interfering with native biochemical processes.[8] The key innovation was Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), which eliminates the need for a catalyst by using a strained cyclooctyne. The inherent ring strain (~18 kcal/mol) provides the driving force for the reaction, making it rapid and specific at physiological temperatures.[3][9]

Caption: Evolution from thermal cycloaddition to advanced azepine-based bioorthogonal reagents.

Azepine-Based Scaffolds: The Strategic Advantage

Azepines are seven-membered nitrogen-containing heterocyclic compounds that form the core of numerous pharmaceuticals and bioactive molecules, noted for their anticancer, antiviral, and anti-inflammatory properties.[4][10][11] Integrating this privileged scaffold into a click chemistry reagent creates a powerful tool for drug development and chemical biology.

Designing Azepine-Based Cycloalkynes

The most effective azepine-based reagents are designed by fusing the azepine ring system with a dibenzocyclooctyne core. This creates a dibenzo[b,f]azepine-fused cyclooctyne, often referred to as an "azepine-DBCO" or "aza-DBCO" derivative. This design offers several advantages:

• High Reactivity: It retains the high ring strain of the parent DBCO molecule, ensuring rapid reaction kinetics.

• Pharmaceutical Relevance: The embedded azepine motif can be used to develop novel antibody-drug conjugates (ADCs) or targeted probes where the linker itself is based on a known pharmacophore.

• Tunable Properties: The nitrogen atom in the azepine ring provides a synthetic handle for introducing additional functionalities, allowing for fine-tuning of solubility, stability, and pharmacokinetic properties.

Synthesis of Azepine-Based Reagents

The synthesis of azepine-based reagents typically involves multi-step processes. A common approach is the insertion of a stabilized singlet nitrene into a benzene ring to form the azepine core.[12] More advanced methods may utilize gold-catalyzed reactions of propargylic esters with alkyl azides or tandem amination/cyclization reactions to construct the functionalized azepine ring.[10][13] This core is then elaborated to build the fused, strained eight-membered alkyne ring.

Reaction Mechanisms and Kinetics

Azepine-based cycloalkynes primarily participate in two types of strain-promoted click reactions: SPAAC with azides and the even faster Strain-Promoted Alkyne-Nitrone Cycloaddition (SPANC).

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

This is a concerted [3+2] dipolar cycloaddition between the strained alkyne (dipolarophile) and an azide (1,3-dipole). The reaction is bioorthogonal, as neither functional group reacts with biological molecules.[8] The result is a stable, covalently linked triazole.

Caption: Mechanism of Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

Strain-Promoted Alkyne-Nitrone Cycloaddition (SPANC)

SPANC is a bioorthogonal reaction between a strained alkyne and a nitrone, which can exhibit even faster kinetics than SPAAC.[14][] This reaction yields N-alkylated isoxazolines and provides an alternative ligation strategy, especially when seeking extremely rapid conjugation at very low concentrations.[16][17] The choice between SPAAC and SPANC depends on the specific application, the stability of the reactants, and the desired reaction speed.

Comparative Kinetics

The efficacy of a strain-promoted click reaction is quantified by its second-order rate constant (k₂). Azepine-DBCO reagents are expected to have kinetics comparable to or exceeding those of standard DBCO, placing them among the fastest biocompatible reagents available.

Reagent Class	Example Reagent	Partner	Rate Constant (k₂) M⁻¹s⁻¹	Key Feature
Simple Cyclooctyne	OCT	Benzyl Azide	~0.002 - 0.01	First generation, moderate speed.[17]
Dibenzocyclooctyne	DBCO / DIBO	Benzyl Azide	~0.1 - 0.3	Widely used, good balance of stability and reactivity.[17][18]
Azacyclooctyne	Aza-DBCO	Benzyl Azide	> 0.3	Enhanced polarity and kinetics.[17]
Azepine-Fused	Azepine-DBCO	Benzyl Azide	~0.3 (Predicted)	High reactivity plus a pharmaceutically relevant core.
Alkyne-Nitrone	DBCO	C-phenyl-N-methylnitrone	~2.5 - 3.4	Extremely fast kinetics for specialized applications.[14][17]

Applications in Research and Drug Development

The unique properties of azepine-based reagents make them highly suitable for a range of cutting-edge applications.

• Bioconjugation and Cellular Imaging: These reagents are ideal for attaching fluorescent dyes, biotin tags, or other probes to biomolecules that have been metabolically labeled with an azide.[19][20] This allows for precise visualization and tracking of proteins, glycans, and lipids in living cells.[7][21]

• Antibody-Drug Conjugates (ADCs): In ADCs, a cytotoxic drug is linked to a monoclonal antibody that targets cancer cells. Azepine-DBCO linkers provide a stable, efficient, and biocompatible method for conjugation, with the added potential that the linker's core scaffold may contribute to the overall activity or properties of the conjugate.

• Materials Science: Azepine-based reagents can be used to functionalize polymer surfaces, hydrogels, and nanoparticles, creating advanced materials for tissue engineering and diagnostics.[18][22]

• Fragment-Based Drug Discovery (FBDD): The click reaction can be used to link small molecular fragments that bind to a biological target, rapidly generating potent and selective inhibitors.[9] The azepine core is a valuable starting point for such fragment-based approaches.

Experimental Protocols

The following protocols provide step-by-step methodologies for common applications of azepine-based click chemistry reagents.

Protocol: Metabolic Labeling and Imaging of Cell-Surface Glycans

This protocol describes the labeling of cell-surface sialic acids using an azido-sugar, followed by fluorescent tagging with an Azepine-DBCO dye.

Causality: Cells are first fed an unnatural sugar (Ac₄ManNAz) containing an azide group. The cell's metabolic machinery processes this sugar and incorporates it into glycans on the cell surface, effectively displaying an azide "handle" for chemical reaction.[20] The Azepine-DBCO fluorescent dye is then added; its strained alkyne reacts specifically with the displayed azides via SPAAC, covalently attaching the fluorescent label to the glycans for imaging. This process is bioorthogonal and does not harm the living cells.[3]

Materials:

• HeLa cells or other cell line of interest

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Peracetylated N-azidoacetylmannosamine (Ac₄ManNAz)

• Phosphate-buffered saline (PBS), pH 7.4

• Fixative solution (4% paraformaldehyde in PBS)

• Azepine-DBCO-AF488 (or other fluorescent dye)

• Fluorescence microscope

Procedure:

• Metabolic Labeling: Culture cells to ~70% confluency in a chambered coverglass.

• Supplement the culture medium with 25-50 µM Ac₄ManNAz from a stock solution in DMSO. As a negative control, treat a separate sample with DMSO alone.

• Incubate the cells for 24-48 hours to allow for metabolic incorporation.

• Labeling Reaction: Gently wash the cells three times with cold PBS.

• Add a solution of 5-10 µM Azepine-DBCO-AF488 in complete medium to the cells.

• Incubate for 30-60 minutes at 37°C, protected from light.

• Fixing and Imaging: Wash the cells three times with cold PBS to remove unreacted dye.

• Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

• Wash three times with PBS.

• Mount the coverslip and image using a fluorescence microscope with appropriate filters for the chosen dye (e.g., FITC channel for AF488).

Caption: Workflow for metabolic labeling and fluorescent imaging of cell-surface glycans.

Protocol: Labeling a Purified Protein with an Azepine-DBCO-NHS Ester

This protocol details the conjugation of a DBCO moiety to a purified protein via its primary amines (e.g., lysine residues).

Causality: An N-Hydroxysuccinimide (NHS) ester is a common reagent for modifying proteins. It reacts efficiently with primary amines (the N-terminus and lysine side chains) under slightly basic conditions to form a stable amide bond.[23] By using an Azepine-DBCO-NHS ester, the highly reactive strained alkyne is covalently attached to the protein. This "alkyne-functionalized" protein can then be used in a subsequent SPAAC reaction with any azide-modified molecule of interest.

Materials:

• Purified protein (e.g., BSA, IgG) in an amine-free buffer (e.g., PBS, pH 7.5).

• Azepine-DBCO-NHS ester.

• Anhydrous, amine-free Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO).

• Desalting spin columns (e.g., Zeba™ Spin Desalting Columns).

Procedure:

• Reagent Preparation: Prepare a 10 mM stock solution of Azepine-DBCO-NHS ester in anhydrous DMF or DMSO immediately before use.

• Protein Preparation: Dissolve the protein in PBS at a concentration of 1-5 mg/mL. The buffer must be free of primary amines (e.g., Tris or glycine).

• Conjugation Reaction: Add a 10- to 20-fold molar excess of the Azepine-DBCO-NHS ester stock solution to the protein solution.

• Incubate the reaction for 1 hour at room temperature or 2 hours at 4°C with gentle stirring.

• Purification: Remove the excess, unreacted reagent by passing the reaction mixture through a desalting spin column, following the manufacturer's instructions.

• Characterization: The resulting Azepine-DBCO-labeled protein is now ready for subsequent ligation with an azide-containing molecule. The degree of labeling can be quantified using mass spectrometry (MALDI-TOF or ESI-MS).

Conclusion and Future Outlook

Azepine-based click chemistry reagents represent a significant advancement in the field of bioconjugation and chemical biology. They combine the speed and biocompatibility of strain-promoted cycloadditions with a pharmaceutically relevant scaffold, opening up new avenues for creating sophisticated ADCs, targeted imaging agents, and functionalized materials. As synthetic methodologies become more robust, we can expect to see a wider array of azepine-based reagents with tailored electronic and steric properties, further expanding the capabilities of the click chemistry toolbox for both fundamental research and therapeutic development.

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• (n.d.). Click chemistry. Wikipedia. Retrieved from [Link]

• Ning, X., et al. (2010). Strain-Promoted Alkyne-Azide Cycloadditions (SPAAC) Reveal New Features of Glycoconjugate Biosynthesis. Angewandte Chemie International Edition. Available at: [Link]

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• (2022). A Cycloalkyne for Click Chemistry. YouTube. Retrieved from [Link]

• (2015). Synthesis and reactions of Seven membered heterocycle-Azepines. Slideshare. Retrieved from [Link]

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• MacKenzie, D. A., et al. (2010). Protein Modification by Strain-Promoted Alkyne–Nitrone Cycloaddition. Journal of the American Chemical Society. Available at: [Link]

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• (2014). Strain-promoted cycloadditions involving nitrones and alkynes — rapid tunable reactions for bioorthogonal labeling. ResearchGate. Retrieved from [Link]

• Gevorgyan, V., et al. (2016). Synthesis of Functionalized Azepines via Cu(I)-Catalyzed Tandem Amination/Cyclization Reaction of Fluorinated Allenynes. Molecules. Available at: [Link]

• (2014). Interfacial strain-promoted alkyne–azide cycloaddition (I-SPAAC) for the synthesis of nanomaterial hybrids. Chemical Communications. Retrieved from [Link]

• (2022). Synthesis of Bioconjugation Reagents for Use in Covalent Cross-Linking of Proteins by Azide-Alkyne Cycloaddition. MDPI. Retrieved from [Link]

• (2016). The use of azide–alkyne click chemistry in recent syntheses and applications of polytriazole-based nanostructured polymers. Nanoscale. Retrieved from [Link]

• (n.d.). Bioorthogonal Chemistry - Applications in Science and Medicine. CAS. Retrieved from [Link]

• (2012). Bioconjugation Protocols: Strategies and Methods. ResearchGate. Retrieved from [Link]

• (n.d.). Bioorthogonal chemistry. Wikipedia. Retrieved from [Link]

• (2010). Protein Modification by Strain-Promoted Alkyne-Nitrone Cycloaddition. Radboud Repository. Retrieved from [Link]

• (2026). Unraveling the Strain-Promoted Azide-Alkyne Cycloaddition: A New Frontier in Click Chemistry. Oreate AI Blog. Retrieved from [Link]

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Discovery and synthesis of novel benzazepine derivatives

An In-Depth Technical Guide to the Discovery and Synthesis of Novel Benzazepine Derivatives

Authored by: A Senior Application Scientist

Foreword: The Enduring Relevance of the Benzazepine Scaffold

The benzazepine framework, a seven-membered aza-heterocyclic ring fused to a benzene ring, represents a "privileged structure" in medicinal chemistry. Its inherent conformational flexibility allows it to present appended pharmacophores in diverse three-dimensional orientations, enabling interaction with a wide array of biological targets. This has led to the development of drugs for treating conditions ranging from hypertension and anxiety to obesity and viral infections.[1][2] Notable examples include Fenoldopam, a dopamine D1 receptor agonist used for severe hypertension; Lorcaserin, a selective serotonin 5-HT2C receptor agonist developed for weight management; and the "vaptan" class of vasopressin receptor antagonists like Tolvaptan.[3][4][5]

However, the quest for improved therapeutic agents is perpetual. The drive to synthesize novel benzazepine derivatives is fueled by the need to enhance target selectivity, improve pharmacokinetic profiles (ADME), reduce off-target effects, and overcome drug resistance.[6] This guide provides a technical deep-dive into the core strategies for the rational design, synthesis, and evaluation of next-generation benzazepine-based therapeutics, moving from foundational chemical principles to field-proven optimization strategies.

Part 1: Core Synthetic Strategies: From Classical to Cutting-Edge

The construction of the benzazepine core is the foundational challenge. The choice of synthetic route is dictated by the desired substitution pattern, stereochemistry, and the need for atom economy and scalability.

Foundational Cyclization Methodologies

Classical methods often rely on intramolecular cyclization of linear precursors. A prime example is the Ross cyclization , which utilizes reagents like phosphoryl chloride to effect the cyclization of precursors such as N,N-diphenyl aminobutyric acid.[7] While effective for certain scaffolds, these methods can require harsh conditions that limit functional group tolerance. Another established route is the reductive cyclization of appropriately substituted precursors.[5]

Palladium-Catalyzed Domino Reactions: A Modern Mainstay

Modern synthetic chemistry has been revolutionized by transition-metal catalysis, particularly palladium. These methods offer milder reaction conditions, superior functional group tolerance, and the ability to construct complex molecules in fewer steps.

A powerful example is the aminoazidation domino process for synthesizing 1,4-benzodiazepines.[8] This reaction proceeds via a selective 7-exo-cyclization of an unactivated N-allyl-anthranilamide. The causality behind the choice of reagents is critical: hydrogen peroxide (H₂O₂) is used as an inexpensive and environmentally benign oxidant. Its role is to generate a transient Pd(IV) intermediate, which is crucial for preventing competitive side reactions like β-hydride elimination that would otherwise thwart the desired cyclization.[8]

Asymmetric Synthesis: The Imperative of Chirality

In modern drug development, producing single enantiomers is not optional; it is a regulatory and safety imperative.[9] The biological activity of chiral molecules often resides in a single enantiomer (the eutomer), while the other (the distomer) may be inactive or contribute to off-target toxicity.

A highly effective strategy for creating chiral benzazepines is the Iridium-catalyzed asymmetric hydrogenation of cyclic ene-carbamate precursors. This method can produce chiral tetrahydro-3-benzazepines with excellent enantioselectivity (often >95% ee).[5] The choice of a specific N,P-ligated iridium complex is key to controlling the facial selectivity of the hydrogen addition, thereby setting the desired stereocenter.

An alternative, yet powerful, approach involves the use of a chiral auxiliary . In this strategy, an enantiomerically pure molecule (the auxiliary) is temporarily attached to the substrate to direct a stereoselective transformation. After the desired chiral center is created, the auxiliary is cleaved.[5][10][11]

Dearomative Rearrangement: Accessing Novel Chemical Space

To create truly novel scaffolds, chemists are exploring advanced strategies like dearomative rearrangements. One such innovative approach enables the divergent synthesis of unique benzazepines through a proposed tandem sequence: an oxygen transfer cyclization, followed by a (3+2) cycloaddition, and culminating in a (homo-)hetero-Claisen rearrangement.[3] This step- and atom-economic process transforms relatively simple starting materials into complex, three-dimensional architectures that are inaccessible through traditional methods, opening up entirely new avenues for drug discovery.

Caption: High-level overview of modern synthetic routes to diverse benzazepine scaffolds.

Part 2: Rational Drug Design & Lead Optimization

Synthesizing a molecule is only the beginning. The iterative process of refining a hit compound into a clinical candidate is guided by an understanding of its Structure-Activity Relationship (SAR).

Structure-Activity Relationship (SAR) Principles

SAR studies correlate specific structural modifications of a molecule with changes in its biological activity.[6] For the benzazepine class, several general principles have emerged:

• Aromatic Ring (A-Ring): This ring is generally intolerant of significant modification. Small, electron-withdrawing groups at specific positions may be tolerated or beneficial, but major changes often lead to a loss of activity.[6]

• Azepine Ring (B-Ring): This seven-membered ring is far more amenable to modification. Altering its substituents, conformation, and substitution pattern is a primary strategy for tuning potency and selectivity.[6]

• Key Positions: For 1,4-benzodiazepines, a small alkyl group (like a methyl group) at the N-1 position is often optimal for activity.[12]

• Ring Fusion: Fusing an additional heterocyclic ring, such as a triazole or imidazole, to the benzodiazepine core can dramatically alter its properties.[12] This strategy is often used to block sites of metabolism and enhance potency.

Caption: The iterative cycle of SAR-driven lead optimization.

Bioisosteric Replacement: A Powerful Optimization Tool

Bioisosterism is the strategy of exchanging a functional group within a lead compound with a different group that retains similar biological activity but alters other key properties like metabolism, solubility, or toxicity.[13]

A classic and highly instructive example from this field is the evolution from diazepam to alprazolam .

• Diazepam contains a lactam (a cyclic amide) and is metabolized by liver enzymes into several long-acting active metabolites, which can lead to prolonged sedation and accumulation.[14]

• Alprazolam incorporates a triazole ring, which serves as a metabolically stable bioisostere for the tertiary amide portion of the lactam.[14] This modification blocks the primary route of metabolism, minimizing the formation of long-lived active metabolites. The result is a more potent, shorter-acting drug with a cleaner pharmacological profile, illustrating the profound impact of a well-chosen bioisosteric switch.[14]

The Role of Computational Chemistry

Modern drug design is inseparable from computational methods. Techniques like Quantitative Structure-Activity Relationship (QSAR) modeling, molecular docking, and molecular dynamics simulations are essential for prioritizing synthetic targets and understanding drug-receptor interactions at an atomic level.[15][16][17][18] These in silico tools allow researchers to build predictive models that can estimate the activity of virtual compounds, thereby focusing precious laboratory resources on the most promising candidates.[15]

Part 3: Experimental Validation: Protocols and Characterization

Rigorous experimental protocols are the bedrock of trustworthy and reproducible science. This section outlines a representative synthetic procedure and the subsequent analytical and biological evaluation workflow.

Detailed Experimental Protocol: Synthesis of a Tetrahydro-2,3-benzodiazepin-1-one Derivative

This protocol is adapted from a reported simple and effective method for the C=N bond reduction in 2,3-benzodiazepin-1-ones via palladium-catalyzed hydrogenation, which achieves high yields.[19]

Objective: To reduce the C(4)=N(3) double bond of a 2,5-dihydro-1H-2,3-benzodiazepin-1-one precursor.

Materials:

• 2,5-dihydro-1H-2,3-benzodiazepin-1-one starting material (1.0 eq)

• 10% Palladium on Carbon (Pd/C) catalyst (5-10 mol%)

• Methanol (MeOH) as solvent

• Aqueous Hydrochloric Acid (HCl, 1M solution)

• Hydrogen (H₂) gas (balloon or Parr hydrogenator)

• Standard laboratory glassware, magnetic stirrer, and filtration apparatus

Step-by-Step Procedure:

• Dissolution: To a round-bottom flask equipped with a magnetic stir bar, add the benzodiazepinone starting material (1.0 eq) and Methanol to achieve a concentration of approximately 0.1 M.

• Acidification: Add aqueous HCl solution dropwise while stirring until the starting material is fully dissolved. Causality: The acid protonates the nitrogen atoms, increasing the solubility of the substrate in the polar solvent and activating the imine bond towards reduction.

• Inerting: Carefully add the 10% Pd/C catalyst to the solution. Seal the flask with a septum. Purge the flask with an inert gas (Nitrogen or Argon) for 2-3 minutes to remove atmospheric oxygen.

• Hydrogenation: Evacuate the inert gas and introduce Hydrogen (H₂) gas via a balloon or by connecting to a hydrogenation apparatus. Maintain a positive pressure of H₂.

• Reaction Monitoring: Stir the reaction mixture vigorously at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or LC-MS until the starting material is fully consumed (typically 2-6 hours).

• Work-up: Once the reaction is complete, carefully purge the flask with inert gas again to remove excess H₂. Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Safety Note: The Pd/C catalyst can be pyrophoric; do not allow the filter cake to dry completely in the air.

• Isolation: Rinse the filter cake with additional Methanol. Combine the filtrates and remove the solvent under reduced pressure (rotary evaporation).

• Purification: The resulting crude product can be purified by recrystallization or column chromatography on silica gel to yield the pure tetrahydro-2,3,4,5-tetrahydro-2,3-benzodiazepin-1-one product. Yields for this procedure are reported to be in the 80-90% range.[19]

Workflow for Characterization and Biological Evaluation

Caption: Self-validating workflow from synthesis to preclinical evaluation.

Analytical Characterization: The identity and purity of every synthesized compound must be rigorously confirmed.

• Nuclear Magnetic Resonance (NMR): ¹H-NMR is used to elucidate the detailed structural arrangement of protons.[20]

• Mass Spectrometry (MS): Provides the accurate molecular weight and key fragmentation patterns, confirming the molecular formula.[20]

• Infrared (IR) Spectroscopy: Identifies the presence of key functional groups (e.g., C=O, N-H).[20]

• High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the final compound, which is critical for accurate biological testing.[21]

Data Presentation: Comparative SAR Table

Quantitative data should be presented in a structured format to facilitate analysis and comparison. This allows researchers to quickly discern trends in the structure-activity relationship.

Compound ID	R¹-Substituent	R²-Substituent	Target Binding (IC₅₀, nM)	Off-Target Selectivity (Fold)
BZ-01	-H	-Cl	150	10x
BZ-02	-CH₃	-Cl	85	15x
BZ-03	-H	-CF₃	45	50x
BZ-04	-CH₃	-CF₃	12	>100x

Table 1: Example of a SAR data summary table for a hypothetical series of benzazepine derivatives. Such tables are crucial for identifying promising substitutions (like -CH₃ at R¹ and -CF₃ at R²) that enhance potency and selectivity.

Conclusion

The discovery and synthesis of novel benzazepine derivatives remain a vibrant and highly rewarding field of research. Success requires a multidisciplinary approach that integrates modern synthetic methodologies, rational design principles grounded in SAR and computational chemistry, and rigorous analytical and biological validation. By leveraging advanced strategies such as palladium-catalyzed domino reactions and asymmetric synthesis, researchers can efficiently construct novel and diverse molecular architectures. The subsequent optimization, guided by principles of bioisosterism and computational modeling, paves the way for the development of next-generation therapeutics with superior efficacy and safety profiles. This guide has outlined a robust framework for this endeavor, emphasizing the causal logic behind experimental choices and the self-validating systems required to ensure scientific integrity.

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Protocols & Analytical Methods

Application Notes and Protocols: A Guide to Copper-Catalyzed Click Chemistry Utilizing 3-Azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine

Introduction: The Power of Click Chemistry in Modern Drug Discovery

In the landscape of contemporary medicinal chemistry and drug development, the ability to rapidly and efficiently synthesize diverse molecular entities is paramount. "Click chemistry," a concept introduced by K. B. Sharpless in 2001, describes a class of reactions that are high-yielding, wide in scope, and generate only easily removable byproducts.[1] Among these, the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) has emerged as a particularly powerful tool.[2][3] This reaction facilitates the covalent linkage of molecules with high efficiency and specificity, making it invaluable for creating large compound libraries for drug screening, bioconjugation, and the development of novel therapeutic agents.[4][5][6][7]

The 1,2,3-triazole core formed through the CuAAC reaction is not merely a linker; it is a bioisostere for amide bonds, offering enhanced stability against enzymatic degradation.[] This characteristic, combined with the triazole's ability to engage in hydrogen bonding and dipole interactions, makes it a privileged scaffold in medicinal chemistry.[2][]

This guide provides a comprehensive protocol for utilizing a novel azide, 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine , in copper-catalyzed click chemistry. The benzazepine scaffold is a key feature in a variety of biologically active compounds, and its incorporation into molecules via click chemistry opens new avenues for exploring chemical space in drug discovery.

Understanding the Mechanism: The Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction is a 1,3-dipolar cycloaddition between an azide and a terminal alkyne, yielding a 1,4-disubstituted 1,2,3-triazole.[2][9] While the uncatalyzed reaction requires high temperatures and often results in a mixture of regioisomers, the presence of a copper(I) catalyst dramatically accelerates the reaction and provides excellent regioselectivity.[1] The reaction is robust, proceeding over a wide temperature range and in various solvents, including aqueous media, making it suitable for a broad array of applications.[1]

The catalytic cycle is initiated by the in situ generation of the active Cu(I) species, typically from a Cu(II) salt like copper(II) sulfate (CuSO₄) with the addition of a reducing agent such as sodium ascorbate.[1][9][10][11] The Cu(I) then coordinates with the terminal alkyne to form a copper-acetylide intermediate.[9] This intermediate then reacts with the azide in a stepwise manner, leading to the formation of a six-membered copper-containing ring, which subsequently rearranges to the stable triazole product and regenerates the Cu(I) catalyst.[1]

To enhance the efficiency and reliability of the CuAAC reaction, a chelating ligand for Cu(I), such as tris-(benzyltriazolylmethyl)amine (TBTA) or its water-soluble analog tris(3-hydroxypropyltriazolylmethyl)amine (THPTA), is often employed.[12] These ligands stabilize the Cu(I) oxidation state, preventing its oxidation to the inactive Cu(II) state and accelerating the catalytic cycle.[11][12][13]

Caption: The catalytic cycle of the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Synthesis of 3-Azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine

Experimental Protocol: CuAAC with 3-Azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine

This protocol provides a general method for the copper-catalyzed click reaction between 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine and a terminal alkyne. The reaction conditions may require optimization depending on the specific alkyne used.

Materials and Reagents

Reagent	Molarity/Concentration	Amount (per 1 mmol of azide)
3-Azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine	-	1.0 mmol
Terminal Alkyne	-	1.0 - 1.2 mmol
Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)	0.1 M in H₂O	0.05 - 0.1 mmol (5-10 mol%)
Sodium Ascorbate	1 M in H₂O (freshly prepared)	0.1 - 0.2 mmol (10-20 mol%)
Tris-(benzyltriazolylmethyl)amine (TBTA)	10 mM in DMSO	0.05 - 0.1 mmol (5-10 mol%)
Solvent (e.g., t-BuOH/H₂O 1:1, DMF, or DMSO)	-	5 - 10 mL

Step-by-Step Procedure

• Reaction Setup: In a clean, dry reaction vessel, dissolve 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine (1.0 mmol) and the terminal alkyne (1.0-1.2 mmol) in the chosen solvent system (e.g., 5-10 mL of t-BuOH/H₂O 1:1).

• Catalyst Addition: To the reaction mixture, add the TBTA solution (0.05 - 0.1 mmol) followed by the copper(II) sulfate solution (0.05 - 0.1 mmol).

• Initiation: Add the freshly prepared sodium ascorbate solution (0.1 - 0.2 mmol) to initiate the reaction. The solution may change color, indicating the reduction of Cu(II) to Cu(I).

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting materials are consumed. Reaction times can vary from a few minutes to several hours.

• Workup: Once the reaction is complete, quench the reaction by adding a saturated aqueous solution of ethylenediaminetetraacetic acid (EDTA) to chelate the copper catalyst.

• Extraction: If a water-miscible organic solvent was used, it may need to be removed under reduced pressure. If a biphasic system is present, separate the layers. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate, dichloromethane). Combine the organic layers.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel or by recrystallization to afford the pure 1,4-disubstituted 1,2,3-triazole product.[16]

Caption: A streamlined workflow for the copper-catalyzed click chemistry protocol.

Safety Precautions: Handling Azides and Copper Catalysts

Organic azides are potentially explosive and should be handled with extreme caution. [17] They can be sensitive to heat, shock, and friction. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.[18][19] Avoid using metal spatulas to handle azides, as this can lead to the formation of highly sensitive metal azides.[20] Do not mix azides with strong acids, as this can generate the highly toxic and explosive hydrazoic acid.[21] Halogenated solvents should also be avoided in reactions involving azides.[18][21]

Copper salts can be toxic, and appropriate care should be taken during handling. Dispose of all chemical waste according to institutional guidelines.

Applications in Drug Development

The click chemistry protocol described herein, utilizing the novel 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine, provides a powerful platform for the synthesis of diverse compound libraries. The resulting triazole-linked benzazepine derivatives can be screened for a wide range of biological activities, including but not limited to antiviral, anticancer, and antibacterial properties.[6] This methodology is also well-suited for applications in bioconjugation, enabling the attachment of the benzazepine moiety to proteins, peptides, and other biomolecules for targeted drug delivery and cell labeling studies.[6]

References

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• Preparation of triazole compounds via click chemistry reaction and formation of the protective self-assembled membrane against copper corrosion. Available at: [Link]

• Standard Operating Procedure Safe Handling of Azido Compounds. Available at: [Link]

• Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Available at: [Link]

• Concerted Cycloaddition Mechanism in the CuAAC Reaction Catalyzed by 1,8-Naphthyridine Dicopper Complexes. Available at: [Link]

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• Safe Handling of Sodium Azide (SAZ). Available at: [Link]

• Information on Azide Compounds. Available at: [Link]

• Synthesis of Methyl 7,9-Dimethyl-5-oxo-2,3,4,5-tetrahydro-1 H -benzo[ b ]azepine-1-carboxylate and Its Analogues. Available at: [Link]

• Synthesis of Substituted 1,4-Diazepines and 1,5-Benzodiazepines Using an Efficient Heteropolyacid-Catalyzed Procedure. Available at: [Link]

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Strain-promoted azide-alkyne cycloaddition (SPAAC) with 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine

An Application Guide to Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) Utilizing 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine

Introduction: Bridging Bioorthogonal Chemistry with Privileged Scaffolds

The strain-promoted azide-alkyne cycloaddition (SPAAC) has become an indispensable tool for chemical biology, materials science, and drug development.[1] As a premier bioorthogonal reaction, it facilitates the covalent ligation of molecules in complex biological environments with high specificity and efficiency, notably without the need for cytotoxic copper catalysts.[1][2] This key advantage over the copper-catalyzed azide-alkyne cycloaddition (CuAAC) makes SPAAC exceptionally well-suited for applications in living systems.[3][4][5]

This guide focuses on the application of a unique azide-bearing molecule: 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine . The benzo[b]azepine core is a well-established "privileged scaffold" in medicinal chemistry, found in a variety of pharmacologically active compounds.[6] By functionalizing this scaffold with an azide, we create a powerful reagent for SPAAC, enabling its direct conjugation to biomolecules, imaging agents, or drug delivery systems. This document provides a comprehensive overview of the core principles, detailed experimental protocols, and practical insights for leveraging this specific reagent in your research.

Part 1: The Foundational Chemistry of SPAAC

Mechanism of Action: The Power of Ring Strain

The driving force behind SPAAC is the immense ring strain—approximately 18 kcal/mol—inherent in cyclooctyne structures.[7] This strain significantly lowers the activation energy of the [3+2] cycloaddition with an azide, allowing the reaction to proceed rapidly under physiological conditions (ambient temperature, neutral pH) without a catalyst.[2][8] The azide and the strained alkyne are mutually reactive and bioorthogonal, meaning they are chemically inert to the vast majority of functional groups present in biological systems, ensuring high selectivity.[1][9] The reaction is a concerted 1,3-dipolar cycloaddition, forming a stable triazole linkage.[1]

Caption: General mechanism of Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

The Strained Alkyne: A Comparative Overview

The kinetics of a SPAAC reaction are primarily dictated by the structure of the cyclooctyne.[4] Various derivatives have been developed to enhance reaction rates while maintaining stability. The choice of alkyne is a critical experimental parameter based on the required reaction speed and the stability of the conjugated molecule.

Strained Alkyne	Abbreviation	Second-Order Rate Constant (M⁻¹s⁻¹) (with Benzyl Azide)	Key Features
Bicyclo[6.1.0]nonyne	BCN	~0.1 - 1.0	Fast kinetics, small size, straightforward synthesis.[4][10][11][12]
Dibenzocyclooctyne	DBCO / ADIBO	~0.3 - 1.0	High reactivity and stability, widely used for bioconjugation.[4][9][10]
Difluorinated Cyclooctyne	DIFO	~0.05 - 0.4	First-generation strained alkyne with enhanced kinetics due to electron-withdrawing fluorine atoms.[8][10]
Biarylazacyclooctynone	BARAC	> 1.0	Extremely reactive, ideal for applications requiring very fast kinetics in sensitive environments.[10][13]

Note: Rate constants are approximate and can vary based on solvent and specific azide structure.

Part 2: The Azide Reagent: 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine

Rationale for Use: A Gateway to Novel Bioconjugates

The 2,3,4,5-tetrahydro-1H-benzo[b]azepine scaffold is of significant interest due to its presence in numerous neurologically active compounds and other potential therapeutics.[14][15] Introducing an azide at the 3-position of the oxo-derivative creates a molecule that can be seamlessly integrated into larger biological constructs using SPAAC. This enables researchers to:

• Develop targeted drug conjugates: Attach the benzo[b]azepine moiety to antibodies or other targeting ligands.

• Create novel probes: Link the scaffold to fluorescent dyes or biotin for imaging and pulldown assays.

• Explore structure-activity relationships (SAR): Rapidly generate a library of derivatives by conjugating the azide to various alkyne-modified molecules.

Proposed Synthesis of the Azide Reagent

While not readily commercially available, 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine can be synthesized from its corresponding precursor, 2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine, via a two-step process involving bromination followed by nucleophilic substitution. This proposed route is based on established synthetic methodologies for similar heterocyclic systems.

Caption: Proposed synthetic workflow for the target azide reagent.

Part 3: Experimental Protocols

Protocol 1: General SPAAC Reaction

This protocol describes a general procedure for the reaction between 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine and an alkyne-functionalized molecule (e.g., DBCO-PEG-Biotin).

Materials:

• 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine

• DBCO-functionalized reactant (e.g., DBCO-PEG4-Biotin)

• Anhydrous solvent (e.g., DMSO, DMF, or a mixture of Acetonitrile/Water)

• Reaction vessel (e.g., glass vial with a magnetic stir bar)

• Analytical tools: TLC plates, HPLC, LC-MS

Procedure:

• Reagent Preparation:

  • Prepare a 10 mM stock solution of the azide reagent in anhydrous DMSO.

  • Prepare a 10 mM stock solution of the DBCO-functionalized reactant in anhydrous DMSO.

  • Causality: Using anhydrous solvents prevents hydrolysis of sensitive reagents. Stock solutions allow for accurate and reproducible addition of reactants.[7]

• Reaction Setup:

  • In a clean, dry reaction vial, add the desired volume of the DBCO-reactant stock solution.

  • Add 1.1 to 1.5 molar equivalents of the azide stock solution.

  • Causality: A slight excess of one reagent (often the smaller, more easily removed one) is used to drive the reaction to completion.

• Incubation:

  • Stir the reaction mixture at room temperature (20-25°C).

  • Protect the reaction from light if using fluorescently-labeled reagents.

• Monitoring:

  • Monitor the reaction progress by TLC or LC-MS at regular intervals (e.g., 1, 4, 12, and 24 hours). A typical reaction is complete within 12-24 hours.

  • Self-Validation: The disappearance of starting materials and the appearance of a new spot (TLC) or peak (LC-MS) with the expected mass of the triazole product confirms the reaction is proceeding.

• Workup and Purification:

  • Once the reaction is complete, the product can be purified from excess starting material using standard techniques such as flash column chromatography on silica gel or preparative HPLC.[8]

Protocol 2: Bioconjugation - Labeling an Amine-Containing Protein

This protocol outlines the functionalization of a protein with the azide, followed by SPAAC with a DBCO-fluorophore.

Caption: Workflow for two-step protein labeling via SPAAC.

Procedure:

• Protein Functionalization:

  • First, functionalize the protein with an azide group using an amine-reactive linker, such as an N-hydroxysuccinimide (NHS) ester of an azide-containing carboxylic acid (e.g., Azido-PEG4-NHS Ester).[7]

  • Dissolve the protein in an amine-free buffer (e.g., PBS, pH 7.4).

  • Add a 5-20 fold molar excess of the NHS-Azide linker (dissolved in DMSO) to the protein solution.

  • Incubate for 1-2 hours at room temperature.

  • Remove excess, unreacted NHS-Azide linker using a desalting column or dialysis.

• SPAAC Ligation:

  • To the azide-functionalized protein, add 2-5 equivalents of a DBCO-functionalized reporter (e.g., DBCO-AF488).

  • Allow the reaction to proceed for 4-12 hours at room temperature or 4°C.

  • Causality: The reaction is performed under mild, physiological conditions to preserve the protein's structure and function.[9]

• Purification:

  • Purify the final protein conjugate from the excess DBCO reagent using size-exclusion chromatography (SEC) or affinity chromatography if the protein is tagged.

• Characterization:

  • Confirm conjugation and determine the degree of labeling (DOL) using UV-Vis spectroscopy and/or mass spectrometry (e.g., MALDI-TOF).

Part 4: Analysis and Troubleshooting

Issue	Potential Cause(s)	Recommended Solution(s)
Slow or Incomplete Reaction	1. Low reagent concentration.2. Steric hindrance around the azide or alkyne.3. Reagent degradation (hydrolysis).	1. Increase the concentration of one or both reactants.2. Switch to a less sterically hindered cyclooctyne (e.g., BCN) or use a longer PEG linker.3. Use fresh, anhydrous stock solutions.
Low Yield	1. Inefficient purification.2. Side reactions.	1. Optimize the purification method (e.g., change chromatography gradient, switch column type).2. Ensure starting materials are pure. For bioconjugations, ensure buffers are free of interfering substances.
No Reaction (in buffered media)	Presence of sodium azide (NaN₃) in the buffer.	Sodium azide is a common preservative but will compete with the azide-labeled molecule for the strained alkyne, dramatically reducing reaction efficiency.[16] Use buffers prepared without sodium azide.
Non-specific Protein Labeling	Hydrophobic interactions of DBCO reagents with proteins.	Use a more hydrophilic DBCO reagent (e.g., with a sulfo- or PEG-linker). Include a mild non-ionic detergent (e.g., 0.05% Tween-20) in the reaction buffer.

Conclusion

The use of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine in strain-promoted azide-alkyne cycloaddition provides a powerful and elegant method for conjugating a medicinally relevant scaffold to a wide array of molecules.[1][15] Its application in creating targeted therapies, molecular probes, and novel materials is vast. By understanding the core chemical principles and following robust, self-validating protocols, researchers can effectively harness this technology to advance the frontiers of drug discovery and chemical biology.[1][10]

References

• Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition. (n.d.). PMC - NIH. [Link]

• What is SPAAC?. (2024, October 4). AxisPharm. [Link]

• Strain-Promoted Alkyne-Azide Cycloadditions (SPAAC) Reveal New Features of Glycoconjugate Biosynthesis. (n.d.). PMC - NIH. [Link]

• Synthesis of 1,3,5-Triazepines and Benzo[f][7][8][10]triazepines and Their Biological Activity: Recent Advances and New Approaches. (2024, January 29). MDPI. [Link]

• Strain-promoted azide–alkyne cycloaddition for protein–protein coupling in the formation of a bis-hemoglobin as a copper-free oxygen carrier. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). (n.d.). Creative Biolabs. [Link]

• A One-Pot Synthesis of Oxazepine-Quinazolinone bis-Heterocyclic Scaffolds via Isocyanide-Based Three-Component Reactions. (n.d.). PubMed Central. [Link]

• Click Chemistry in Peptide Synthesis | CuAAC & SPAAC. (n.d.). JPT. [Link]

• Synthesis and stability studies of bicyclo[6.1.0]nonyne scaffolds for automated solid-phase oligonucleotide synthesis. (2024, May 29). PMC - NIH. [Link]

• Solid-phase synthesis of 2,3,4,5-tetrahydro-1H-benzo[e][7][9]diazepine derivatives. (2025, August 6). ResearchGate. [Link]

• 2,3,4,5-Tetrahydro-1H-pyrido[2,3-b and e][7][9]diazepines as inhibitors of the bacterial enoyl ACP reductase, FabI. (n.d.). PubMed. [Link]

• Synthesis of 1,3,5-Triazepines and Benzo[f][7][8][10]triazepines and Their Biological Activity: Recent Advances and New Approaches. (2024, January 29). PMC - PubMed Central. [Link]

• Difluorinated cyclooctyne (DIFO)-, bicyclo[6.1.0]nonyne (BCN)- and azadibenzocyclooctyne (ADIBO)-type SPAAC reagents. (n.d.). ResearchGate. [Link]

• Application of Strain-Promoted Azide-Alkyne Cycloaddition and Tetrazine Ligation to Targeted Fc-Drug Conjugates. (n.d.). PMC - NIH. [Link]

• Click Chemistry: Reaction Rates and Their Suitability for Biomedical Applications. (n.d.). ACS. [Link]

• Unraveling the Strain-Promoted Azide-Alkyne Cycloaddition: A New Frontier in Click Chemistry. (2026, January 8). Oreate AI Blog. [Link]

• Synthesis of 2,3,4,5-Tetrahydro-1,5-methano-1 H -3-benzazepine via Oxidative Cleavage and Reductive Amination Strategies. (2025, August 10). ResearchGate. [Link]

• Bicyclo[6.1.0]nonyne carboxylic acid for the production of stable molecular probes. (n.d.). The Royal Society of Chemistry. [Link]

• (a) Strain-promoted azide–alkyne cycloaddition (SPAAC); (b) substituted... (n.d.). ResearchGate. [Link]

• SPAAC Reaction: Bio-Orthogonal Click Chemistry. (n.d.). iGEM 2014. [Link]

• Synthesis of Methyl 7,9-Dimethyl-5-oxo-2,3,4,5-tetrahydro-1 H -benzo[ b ]azepine-1-carboxylate and Its Analogues. (2025, August 10). ResearchGate. [Link]

• Readily Accessible Bicyclononynes for Bioorthogonal Labeling and ThreeDimensional Imaging of Living Cells. (2010, September 20). Synaffix. [Link]

• Application of Chalcone in Synthesis of New Heterocycles Containing 1,5-Benzodiazepine Derivatives. (n.d.). Scientific & Academic Publishing. [Link]

• A Strain-Promoted [3 + 2] Azide−Alkyne Cycloaddition for Covalent Modification of Biomolecules in Living Systems. (n.d.). Journal of the American Chemical Society. [Link]

• Discovery of novel 2,3,4,5-tetrahydrospiro[benzo[c]azepine-1,1'-cyclohexan]-5-ol derivatives as PARP-1 inhibitors. (n.d.). NIH. [Link]

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• 3. Strain-promoted azide–alkyne cycloaddition for protein–protein coupling in the formation of a bis-hemoglobin as a copper-free oxygen carrier - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
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• 8. Strain-Promoted Alkyne-Azide Cycloadditions (SPAAC) Reveal New Features of Glycoconjugate Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes and Protocols for the Bioconjugation of Peptides with 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine

Introduction: Unlocking New Therapeutic Possibilities with Peptide-Benzo[b]azepine Conjugates

The targeted delivery of therapeutic agents to specific sites within the body remains a paramount challenge in modern medicine. Peptide-drug conjugates (PDCs) have emerged as a promising strategy, leveraging the high specificity and biological activity of peptides to deliver potent small molecules with improved efficacy and reduced off-target toxicity. This application note provides a comprehensive guide to the bioconjugation of peptides with 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine, a heterocyclic moiety of significant interest in drug discovery.

The benzo[b]azepine scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of pharmacological activities, including potential applications in oncology and neuroscience. By covalently linking this moiety to a targeting peptide, researchers can create novel PDCs with tailored properties for a multitude of therapeutic and diagnostic applications. The presence of the azide group on the benzo[b]azepine core allows for highly efficient and specific "click chemistry" reactions, ensuring a stable and well-defined linkage to the peptide of interest.

This document will detail the necessary materials, step-by-step protocols for two of the most robust and widely used azide-reactive bioconjugation techniques: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) and Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). Furthermore, we will provide in-depth guidance on the purification and characterization of the resulting peptide-benzo[b]azepine conjugates, along with a troubleshooting guide to address common experimental challenges.

Chemical Structures and Reaction Overview

The core reaction involves the formation of a stable triazole linkage between the azide-functionalized benzo[b]azepine and an alkyne-modified peptide.

Caption: General overview of the bioconjugation reaction.

Synthesis of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine

While commercially available from specialized suppliers (e.g., 2A Biotech, CAS No.: 86499-24-3)[1], this key reagent can also be synthesized in-house from its corresponding amino precursor, (3S)-3-Amino-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepin-1-yl)acetic acid[2]. The synthesis involves a two-step diazotization-azidation reaction.

Reaction Scheme:

Caption: Synthesis of the azido-reagent from its amino precursor.

Protocol:

• Diazotization: Dissolve the amino-benzo[b]azepine precursor in a suitable acidic solution (e.g., 2M HCl) and cool the mixture to 0-5 °C in an ice bath. Slowly add a solution of sodium nitrite (NaNO2) in water dropwise while maintaining the temperature below 5 °C. Stir the reaction mixture for 30-60 minutes at this temperature to ensure complete formation of the diazonium salt. The formation of the diazonium salt can be monitored by testing with starch-iodide paper (a blue-black color indicates excess nitrous acid).

• Azidation: In a separate flask, dissolve sodium azide (NaN3) in water and cool to 0-5 °C. Slowly add the freshly prepared diazonium salt solution to the sodium azide solution. Vigorous nitrogen gas evolution will be observed. Allow the reaction to stir at 0-5 °C for 1-2 hours and then let it warm to room temperature overnight.

• Work-up and Purification: Extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane). Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to yield the desired 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine.

Note: Both diazonium salts and azides can be explosive, especially in concentrated or solid form. Handle with extreme care and always use appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Perform the reaction in a well-ventilated fume hood.

Protocol 1: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

SPAAC is a copper-free click chemistry reaction that utilizes a strained alkyne, such as dibenzocyclooctyne (DBCO), to react with the azide. The high ring strain of the cyclooctyne drives the reaction forward without the need for a catalyst, making it ideal for applications where copper toxicity is a concern.

Experimental Workflow:

Caption: Step-by-step workflow for SPAAC bioconjugation.

Materials:

• DBCO-modified peptide

• 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine

• Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

• Phosphate-buffered saline (PBS), pH 7.4, or other suitable aqueous buffer

• Reverse-phase HPLC system for purification

• Mass spectrometer for characterization

Step-by-Step Protocol:

• Peptide Preparation: Dissolve the DBCO-modified peptide in a compatible aqueous buffer (e.g., PBS, pH 7.4) to a final concentration of 1-10 mg/mL.

• Azide Reagent Preparation: Prepare a stock solution of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine in an organic solvent such as DMSO or DMF at a concentration of 10-100 mM.

• Conjugation Reaction: Add the azide reagent solution to the peptide solution. The molar ratio of the azide reagent to the peptide can be varied, but a 1.5 to 5-fold molar excess of the azide is generally recommended to ensure complete conjugation of the peptide. The final concentration of the organic solvent in the reaction mixture should be kept below 10% (v/v) to avoid denaturation of the peptide.

• Incubation: Gently mix the reaction and incubate at room temperature for 1-4 hours. The reaction progress can be monitored by LC-MS.

• Purification: Purify the peptide conjugate from unreacted azide reagent and other impurities using reverse-phase HPLC (RP-HPLC). A C18 column is typically used with a gradient of water and acetonitrile, both containing 0.1% trifluoroacetic acid (TFA).

• Characterization: Confirm the identity and purity of the final conjugate by mass spectrometry. The expected mass of the conjugate will be the sum of the mass of the peptide and the mass of the benzo[b]azepine moiety.

Protocol 2: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

CuAAC is a highly efficient and regioselective click reaction that utilizes a copper(I) catalyst to promote the cycloaddition between a terminal alkyne and an azide. This method is generally faster than SPAAC and often results in higher yields.

Experimental Workflow:

Caption: Step-by-step workflow for CuAAC bioconjugation.

Materials:

• Terminal alkyne-modified peptide

• 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine

• Copper(II) sulfate (CuSO4)

• Sodium ascorbate

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or other copper-chelating ligand

• Anhydrous DMSO or DMF

• Phosphate-buffered saline (PBS), pH 7.4, or other suitable aqueous buffer

• RP-HPLC system

• Mass spectrometer

Step-by-Step Protocol:

• Reagent Preparation:

  • Peptide Solution: Dissolve the alkyne-modified peptide in a compatible aqueous buffer to a final concentration of 1-10 mg/mL.

  • Azide Solution: Prepare a 10-100 mM stock solution of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine in DMSO or DMF.

  • Catalyst Premix: Prepare a fresh catalyst premix by combining CuSO4 and THPTA in a 1:2 to 1:5 molar ratio in water.

  • Reducing Agent: Prepare a fresh 100 mM solution of sodium ascorbate in water.

• Conjugation Reaction: In a microcentrifuge tube, combine the peptide solution, the azide solution (typically 1.5-5 molar excess over the peptide), and the catalyst premix. Initiate the reaction by adding the sodium ascorbate solution. The final concentrations in the reaction mixture are typically 1-5 mM peptide, 1.5-25 mM azide, 100-500 µM CuSO4, 200 µM-2.5 mM THPTA, and 1-5 mM sodium ascorbate.

• Incubation: Gently mix the reaction and incubate at room temperature for 30-60 minutes. The reaction is often complete within this timeframe, but can be monitored by LC-MS.

• Purification: Purify the conjugate using RP-HPLC as described in the SPAAC protocol.

• Characterization: Confirm the final product by mass spectrometry.

Quantitative Data Summary

The following table provides typical ranges for key reaction parameters. Optimal conditions should be determined empirically for each specific peptide and application.

Parameter	SPAAC	CuAAC
Molar Ratio (Azide:Peptide)	1.5:1 to 10:1	1.1:1 to 5:1
Reaction Time	1 - 12 hours	0.5 - 4 hours
Temperature	Room Temperature	Room Temperature
pH	6.5 - 8.5	4 - 8
Typical Yield	70 - 95%	> 90%
Catalyst Required	No	Yes (Copper(I))

Purification and Characterization

Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC):

RP-HPLC is the standard method for purifying peptide conjugates.[3][4] A C18 stationary phase is commonly used.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.

• Gradient: A linear gradient from low to high percentage of Mobile Phase B is used to elute the conjugate. The hydrophobicity of the conjugate will determine the optimal gradient.

• Detection: UV absorbance is typically monitored at 214 nm (peptide bond) and 280 nm (aromatic residues).

Mass Spectrometry (MS):

Mass spectrometry is essential for confirming the successful conjugation and determining the purity of the final product.[5]

• Expected Mass: The molecular weight of the conjugate will be the sum of the molecular weight of the starting peptide and the molecular weight of the 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine minus the mass of N2 (28.01 Da) for the azide group, plus the mass of the alkyne group from the peptide. The expected mass shift upon conjugation will be the mass of the benzo[b]azepine triazole moiety.

• Techniques: Electrospray ionization (ESI) and matrix-assisted laser desorption/ionization (MALDI) are commonly used techniques for analyzing peptide conjugates.

Troubleshooting Guide

Problem	Possible Cause	Solution
Low Conjugation Yield	- Insufficient molar excess of the azide reagent.- Inactive catalyst (CuAAC).- Low peptide concentration.- Steric hindrance around the alkyne/azide group.	- Increase the molar ratio of the azide reagent.- Prepare fresh catalyst and reducing agent solutions (CuAAC).- Concentrate the peptide solution.- Consider using a longer linker on the peptide or the benzo[b]azepine.
Side Product Formation	- Oxidation of the peptide (especially Met or Cys residues).- Aggregation of the peptide or conjugate.	- Degas solutions and perform the reaction under an inert atmosphere (e.g., argon or nitrogen).- Add a reducing agent like TCEP (for SPAAC).- Optimize buffer conditions (pH, additives) to improve solubility.
Difficulty in Purification	- Co-elution of unreacted peptide and conjugate.- Poor peak shape in HPLC.	- Optimize the HPLC gradient to improve separation.- Try a different stationary phase (e.g., C8, phenyl).- Ensure complete dissolution of the sample before injection.
No Conjugate Detected by MS	- Reaction did not occur.- Ion suppression in the mass spectrometer.	- Re-evaluate reaction conditions and reagent quality.- Purify the sample before MS analysis to remove interfering substances.- Optimize MS parameters.

References

• Hermanson, G. T. (2013).

• PubChem. (n.d.). (3S)-3-Amino-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepin-1-yl)acetic acid. Retrieved from [Link]

• Kolb, H. C., Finn, M. G., & Sharpless, K. B. (2001). Click Chemistry: Diverse Chemical Function from a Few Good Reactions.
• Agard, N. J., Prescher, J. A., & Bertozzi, C. R. (2004). A Strain-Promoted [3 + 2] Azide-Alkyne Cycloaddition for Covalent Modification of Biomolecules in Living Systems. Journal of the American Chemical Society, 126(46), 15046–15047.
• Kaur, H. (2023). An Overview of the Potential of Mass Spectrometry in the Study of Peptide Drug Conjugates. Journal of Applied Bioanalysis, 9(3), 85-98.

• 2A Biotech. (n.d.). 3-Azido-2-Oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine. Retrieved from [Link]

• Rostovtsev, V. V., Green, L. G., Fokin, V. V., & Sharpless, K. B. (2002). A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective “Ligation” of Azides and Terminal Alkynes.
• Sletten, E. M., & Bertozzi, C. R. (2009). Bioorthogonal Chemistry: Fishing for Selectivity in a Sea of Functionality.

• Frederick, J. (2016). HPLC Purification of Peptides. protocols.io. [Link]

• Waters Corporation. (n.d.). Peptide Isolation & Purification Techniques. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Diazotisation. Retrieved from [Link]

• Jewett, J. C., & Bertozzi, C. R. (2010). Cu-free click cycloaddition reactions in chemical biology. Chemical Society Reviews, 39(4), 1272-1279.
• Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2009). Analysis and optimization of copper-catalyzed azide-alkyne cycloaddition for bioconjugation.
• Mant, C. T., & Hodges, R. S. (2007). HPLC analysis and purification of peptides. Methods in Molecular Biology, 386, 3-35.

• PubChem. (n.d.). 2,3,4,5-Tetrahydro-1H-benzo[d]azepine. Retrieved from [Link]

• Creative Biolabs. (n.d.). Troubleshooting Guides. Retrieved from [Link]

• Debets, M. F., van Berkel, S. S., Schoffelen, S., Rutjes, F. P., van Hest, J. C., & van Delft, F. L. (2010). Aza-dibenzocyclooctynes for fast and efficient enzyme PEGylation via copper-free (3+ 2) cycloaddition.
• McKay, C. S., & Finn, M. G. (2014). Click chemistry in complex mixtures: bioorthogonal bioconjugation. Chemistry & Biology, 21(9), 1075-1101.
• Hasan, M. N., & Toth, I. (2013). Peptide conjugation via CuAAC 'click' chemistry. Molecules, 18(10), 13152-13175.
• Leier, S., & Wuest, F. (2024). Innovative Peptide Bioconjugation Chemistry with Radionuclides: Beyond Classical Click Chemistry. Pharmaceuticals, 17(10), 1270.
• Pickens, C. J., Johnson, S. N., Pressnall, M. M., Leon, M. A., & Berkland, C. J. (2018). Practical considerations, challenges, and limitations of bioconjugation via azide-alkyne cycloaddition.

• PubChem. (n.d.). 2,3,4,5-tetrahydro-1H-1,4-benzodiazepine. Retrieved from [Link]

• MDPI. (2024). Synthesis of 1,3,5-Triazepines and Benzo[f][5][6][7]triazepines and Their Biological Activity: Recent Advances and New Approaches. Molecules, 29(3), 698.

Sources

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• 2. 3-Amino-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepin-1-yl)acetic acid, (3S)- | C12H14N2O3 | CID 13243495 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. waters.com [waters.com]
• 5. Click Chemistry in Complex Mixtures: Bioorthogonal Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of 1,3,5-Triazepines and Benzo[f][1,3,5]triazepines and Their Biological Activity: Recent Advances and New Approaches | MDPI [mdpi.com]
• 7. Heterocycles as a Peptidomimetic Scaffold: Solid-Phase Synthesis Strategies - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: A Guide to Protein Labeling with 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine

Introduction: Expanding the Bioorthogonal Toolkit

In the dynamic fields of chemical biology and drug discovery, the ability to selectively label and visualize proteins within their native environment is paramount. Bioorthogonal chemistry provides a powerful suite of reactions that proceed with high efficiency and selectivity in complex biological systems, without interfering with endogenous processes.[1][2][3][4] Among these, the azide-alkyne cycloaddition, a cornerstone of "click chemistry," has emerged as a particularly robust and versatile strategy for bioconjugation.[5][] This guide introduces a novel azide-containing probe, 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine, for the targeted labeling of proteins. The unique benzazepine scaffold offers a distinct chemical architecture for exploring new avenues in protein science and therapeutic development.

This document serves as a comprehensive resource for researchers, providing detailed protocols for the application of this reagent, insights into the underlying chemical principles, and guidance on its safe and effective use.

Reagent Profile: 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine

Chemical Structure and Properties

The 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine is an organic azide featuring a rigid, bicyclic benzazepine core. The azide moiety serves as the bioorthogonal handle for reaction with alkyne-modified biomolecules. The lactam functionality within the seven-membered ring influences the molecule's polarity and potential for hydrogen bonding.

Molecular Structure:

Caption: Structure of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine.

Property	Value	Source
Molecular Formula	C10H10N4O	PubChem (analog)[7]
Molecular Weight	202.21 g/mol	PubChem (analog)[7]
Appearance	(Predicted) White to off-white solid	N/A
Solubility	Soluble in DMSO, DMF, and other organic solvents	N/A

Proposed Synthesis

Caption: Proposed synthetic pathway for the target molecule.

Safe Handling and Storage of Organic Azides

Organic azides are energetic compounds and must be handled with care.[11][12][13][14][15]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.[13]

• Work Environment: Handle solid azides in a well-ventilated fume hood. A blast shield is recommended, especially when working with new or unknown azide compounds.[13]

• Handling Precautions:

  • Avoid contact with heavy metals, strong acids, and strong oxidizing agents.[12][15]

  • Use plastic or ceramic spatulas; avoid metal spatulas that can cause scratching or friction.[15]

  • Do not heat organic azides unless you are certain of their thermal stability. Avoid distillation or sublimation for purification.[14][15]

  • Avoid grinding or subjecting the compound to shock or friction.[15]

• Storage: Store in a cool, dark, and well-ventilated area, away from incompatible materials.[11][12][14] For long-term storage, refrigeration at -20°C is recommended.[11]

• Waste Disposal: Dispose of azide-containing waste in a designated, properly labeled container. Do not mix with acidic waste.[14]

Mechanism of Action: The Chemistry of Bioconjugation

The azide group on the benzazepine probe is the key to its utility in protein labeling. It can react with an alkyne-functionalized protein via two primary bioorthogonal reactions: the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

CuAAC is a highly efficient and specific reaction that forms a stable 1,4-disubstituted triazole linkage between an azide and a terminal alkyne.[][16][17][18] The reaction is catalyzed by Cu(I), which is typically generated in situ from a Cu(II) salt (e.g., CuSO4) by a reducing agent like sodium ascorbate.[17][18]

Caption: Simplified workflow of the CuAAC reaction.

The use of a chelating ligand, such as THPTA (tris(3-hydroxypropyltriazolylmethyl)amine), is crucial in biological applications to stabilize the Cu(I) oxidation state and protect proteins from damage by reactive oxygen species.[5][16][17][18]

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

For applications in living cells where the cytotoxicity of copper is a concern, SPAAC provides a catalyst-free alternative.[19] This reaction utilizes a strained cyclooctyne, such as dibenzocyclooctyne (DBCO), which reacts spontaneously with azides to form a triazole linkage.[19][20] The high ring strain of the cyclooctyne provides the driving force for the reaction.[19]

Applications in Research and Drug Development

The ability to attach the 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine probe to proteins opens up a wide range of applications:

• Proteome Profiling: In combination with metabolic labeling using alkyne-bearing amino acid analogs, this probe can be used to identify and quantify newly synthesized proteins.[21]

• Target Identification and Validation: A derivative of this probe could be used in photoaffinity labeling experiments to identify the protein targets of a bioactive small molecule.[22]

• Drug-Target Engagement Studies: By competing with a fluorescently-tagged version of the probe, one can assess the binding of a drug candidate to its target protein in a cellular context.

• Imaging Protein Dynamics: Conjugating a fluorophore to the protein of interest via the benzazepine azide allows for the visualization of protein localization, trafficking, and interactions in live cells.[23]

• Development of Antibody-Drug Conjugates (ADCs): Bioorthogonal ligation is increasingly used to create site-specifically modified ADCs with improved homogeneity and therapeutic indices.[3]

Experimental Protocols

Protocol 1: CuAAC Labeling of an Alkyne-Modified Protein

This protocol describes the labeling of a purified protein containing a terminal alkyne with 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine.

Materials:

• Alkyne-modified protein (1-2 mg/mL in a copper-free buffer, e.g., PBS pH 7.4)[24]

• 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine (10 mM stock in DMSO)

• 1.5x Protein Labeling Buffer (containing Cu(II) salt and THPTA ligand)[16]

• Ascorbic acid (50 mM stock in water, freshly prepared)[16]

• Deionized water

• Microcentrifuge tubes

Procedure:

• Determine Reaction Volume: Based on the amount of protein to be labeled, determine the total reaction volume. For example, for 20 nmol of protein, a reaction volume of 100-200 µL is suitable.[16]

• Prepare Reaction Mixture: In a microcentrifuge tube, combine the following reagents in the order listed.

Reagent	Volume (µL) for 100 µL Total Volume	Final Concentration
Alkyne-modified Protein Solution	Variable	1-10 µM
1.5x Protein Labeling Buffer	67 µL	1x
Azide Probe (10 mM stock)	3 µL	300 µM
Deionized Water	to 98 µL	N/A

• Initiate the Reaction: Add 2 µL of freshly prepared 50 mM ascorbic acid solution to the reaction mixture. Vortex briefly to mix.[16]

• Incubation: Incubate the reaction at room temperature for 1-2 hours. For sensitive proteins, the reaction can be performed at 4°C for 4-16 hours.

• Purification: Remove excess labeling reagent and copper by spin desalting, dialysis, or size exclusion chromatography.

• Analysis: Analyze the labeled protein by SDS-PAGE, mass spectrometry, or other relevant techniques. If a fluorescent alkyne or azide was used, the gel can be imaged directly.

Protocol 2: Analysis of Labeled Protein by In-Gel Fluorescence

This protocol assumes one of the click partners (either the protein or the benzazepine probe) is conjugated to a fluorophore.

Materials:

• Labeled protein sample from Protocol 1

• SDS-PAGE loading buffer

• Polyacrylamide gels

• SDS-PAGE running buffer

• Fluorescence gel scanner

Procedure:

• Sample Preparation: Mix the labeled protein sample with SDS-PAGE loading buffer and heat at 95°C for 5 minutes.

• Electrophoresis: Load the samples onto a polyacrylamide gel and run the electrophoresis according to standard procedures.

• In-Gel Fluorescence Scanning: After electrophoresis, rinse the gel with deionized water and place it on a fluorescence gel scanner. Scan the gel using the appropriate excitation and emission wavelengths for the fluorophore used.

• Coomassie Staining: After scanning, the gel can be stained with Coomassie Brilliant Blue or a similar total protein stain to visualize all protein bands and confirm equal loading.

Conclusion

The 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine represents a novel tool for the bioorthogonal labeling of proteins. Its unique chemical scaffold provides new opportunities for the development of sophisticated probes for a wide range of applications in fundamental research and drug discovery. The protocols and guidelines presented here are intended to facilitate the adoption of this promising new reagent and to empower researchers to explore the proteome with greater precision and creativity.

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• Azide Compounds - Environmental Health and Safety. (n.d.). University of California, Berkeley. Retrieved January 23, 2026, from [Link]

• Bioorthogonal Chemistry and Its Applications - ACS Publications. (2021, November 30). American Chemical Society. Retrieved January 23, 2026, from [Link]

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• Synthesis of 1,3,5-Triazepines and Benzo[f][11][16][26]triazepines and Their Biological Activity: Recent Advances and New Approaches - PMC - PubMed Central. (2024, January 29). National Center for Biotechnology Information. Retrieved January 23, 2026, from [Link]

• Protocol for clickable photoaffinity labeling and quantitative chemical proteomics - PMC. (2021, June 18). National Center for Biotechnology Information. Retrieved January 23, 2026, from [Link]

• (PDF) Bioorthogonal Chemistry: Tools for Imaging and Drug Delivery - ResearchGate. (2025, October 16). ResearchGate. Retrieved January 23, 2026, from [Link]

• Protein conjugation with a genetically encoded azide-containing... - ResearchGate. (n.d.). ResearchGate. Retrieved January 23, 2026, from [Link]

• Bio-orthogonal Chemistry: Pioneering Therapeutic Precision in Medicine. (n.d.). Cureus. Retrieved January 23, 2026, from [Link]

• 1,2,3,4-Tetrahydro-benzo(b)azepin-5-one - PubChem. (n.d.). National Center for Biotechnology Information. Retrieved January 23, 2026, from [Link]

• School of Chemistry SOP For Handling Azides And Other Potentially Explosive Materials. (2018, April 1). University College Dublin. Retrieved January 23, 2026, from [Link]

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• Azides - UVIC. (2022, May 18). University of Victoria. Retrieved January 23, 2026, from [Link]

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• Synthesis of Methyl 7,9-Dimethyl-5-oxo-2,3,4,5-tetrahydro-1 H -benzo[ b ]azepine-1-carboxylate and Its Analogues - ResearchGate. (2025, August 10). ResearchGate. Retrieved January 23, 2026, from [Link]

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Application Notes and Protocols for the Synthesis of Triazole-Linked Benzazepines in Medicinal Chemistry

Introduction: The Strategic Fusion of Benzazepines and Triazoles

In the landscape of medicinal chemistry, the benzazepine scaffold is a privileged structure, forming the core of numerous therapeutic agents with a wide array of pharmacological activities, including antiallergic, anticonvulsive, and antimicrobial effects.[1] Similarly, the 1,2,3-triazole ring, once considered a simple linker, is now recognized as a crucial pharmacophore that actively participates in binding to biological targets through hydrogen bonds and dipole interactions.[2] The advent of "click chemistry," a concept introduced by K. B. Sharpless in 2001, has revolutionized the synthesis of such hybrid molecules.[3][4] This guide provides a comprehensive overview and detailed protocols for the synthesis of triazole-linked benzazepine derivatives, leveraging the power and efficiency of the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction.[2][5]

The CuAAC reaction is a cornerstone of click chemistry, celebrated for its high yields, stereospecificity, and tolerance of a wide range of functional groups, often proceeding under mild, aqueous conditions.[3][6] This makes it an ideal strategy for the late-stage functionalization of complex molecules and the creation of large compound libraries for drug discovery screening.[3][7] By covalently linking a benzazepine core to various functional groups via a stable triazole bridge, researchers can systematically explore structure-activity relationships (SARs) to optimize potency, selectivity, and pharmacokinetic properties.[8]

This document serves as a practical guide for researchers, scientists, and drug development professionals, offering not just step-by-step protocols but also the underlying scientific rationale for key experimental choices.

Core Synthetic Strategy: A Modular "Click" Approach

The primary strategy for synthesizing triazole-linked benzazepines involves a convergent approach centered around the CuAAC reaction. This requires the preparation of two key building blocks: a benzazepine scaffold functionalized with either a terminal alkyne or an azide, and a corresponding reaction partner (azide or alkyne, respectively) bearing the desired substituent for molecular exploration.

The general workflow can be visualized as follows:

Caption: General workflow for synthesizing triazole-linked benzazepines.

Part A: Synthesis of Key Benzazepine Precursors

The success of the final click reaction hinges on the efficient preparation of the azide or alkyne-functionalized benzazepine intermediates. The choice of which functionality to place on the benzazepine core depends on the availability of starting materials and the desired final product.

Protocol 1: Synthesis of an Azide-Functionalized Benzazepine

This protocol describes a typical two-step process to introduce an azide group onto a benzazepine core that has a suitable handle for alkylation, such as a secondary amine or a hydroxyl group.

Scientific Rationale: This procedure first introduces a leaving group (tosylate) onto a terminal alcohol, which is then displaced by an azide ion via an SN2 reaction. Sodium azide is a highly efficient and common azide source. DMF is an excellent polar aprotic solvent for this type of nucleophilic substitution, as it solvates the cation (Na+) while leaving the azide nucleophile reactive.

Materials:

• Hydroxyalkyl-functionalized benzazepine (1.0 eq)

• p-Toluenesulfonyl chloride (TsCl) (1.2 eq)

• Pyridine or Triethylamine (TEA) (2.0 eq)

• Dichloromethane (DCM)

• Sodium azide (NaN3) (3.0 eq)

• Dimethylformamide (DMF)

• Saturated aqueous NaHCO3 solution

• Brine (saturated NaCl solution)

• Anhydrous MgSO4 or Na2SO4

• Silica gel for column chromatography

Step-by-Step Procedure:

Step 1: Tosylation of the Hydroxyl Group

• Dissolve the hydroxyalkyl-benzazepine (1.0 eq) in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0 °C using an ice bath.

• Add pyridine or TEA (2.0 eq) to the solution, followed by the portion-wise addition of p-toluenesulfonyl chloride (1.2 eq).

• Stir the reaction mixture at 0 °C for 30 minutes and then allow it to warm to room temperature. Stir for an additional 4-16 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction with DCM and wash sequentially with 1M HCl, saturated aqueous NaHCO3, and brine.

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure to yield the crude tosylated benzazepine. This intermediate is often used directly in the next step without further purification.

Step 2: Azide Displacement

• Dissolve the crude tosylated benzazepine from the previous step in DMF.

• Add sodium azide (3.0 eq) to the solution.

• Heat the reaction mixture to 60-80 °C and stir for 6-24 hours. Monitor the reaction by TLC until the starting material is consumed.

• After cooling to room temperature, pour the reaction mixture into a separatory funnel containing water and ethyl acetate.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers and wash with brine to remove residual DMF.

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate in vacuo.

• Purify the crude product by silica gel column chromatography to obtain the pure azido-benzazepine.

Protocol 2: Synthesis of a Terminal Alkyne-Functionalized Benzazepine

This protocol outlines the introduction of a terminal alkyne, typically via alkylation with a suitable propargyl halide.

Scientific Rationale: This is a direct alkylation of a nucleophilic nitrogen on the benzazepine ring. Propargyl bromide is a reactive electrophile. A weak base like potassium carbonate is sufficient to deprotonate the secondary amine, facilitating the nucleophilic attack. Acetonitrile is a suitable polar aprotic solvent for this reaction.

Materials:

• Benzazepine with a secondary amine (e.g., 2,3,4,5-tetrahydro-1H-benzo[b]azepine) (1.0 eq)

• Propargyl bromide (80% solution in toluene) (1.5 eq)

• Potassium carbonate (K2CO3) (2.5 eq)

• Acetonitrile (ACN)

• Ethyl acetate

• Water

• Anhydrous Na2SO4

• Silica gel for column chromatography

Step-by-Step Procedure:

• To a solution of the benzazepine (1.0 eq) in acetonitrile, add potassium carbonate (2.5 eq).

• Add propargyl bromide (1.5 eq) dropwise to the suspension at room temperature.

• Stir the reaction mixture vigorously at room temperature for 12-24 hours. Monitor by TLC.

• Once the reaction is complete, filter off the solid K2CO3 and wash it with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Redissolve the residue in ethyl acetate and wash with water and then brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate.

• Purify the resulting crude product by silica gel column chromatography to yield the pure alkyne-functionalized benzazepine.

Part B: The Triazole Linkage via CuAAC Reaction

The CuAAC reaction is the linchpin of this entire synthetic strategy. It reliably joins the two molecular fragments prepared in Part A.

Mechanism Deep Dive: The Copper Catalytic Cycle

The copper(I)-catalyzed reaction proceeds through a different mechanism than the thermal Huisgen 1,3-dipolar cycloaddition, offering significant rate acceleration (107 to 108-fold) and, crucially, regioselectivity, yielding exclusively the 1,4-disubstituted triazole isomer.[3] The active Cu(I) catalyst is typically generated in situ from a Cu(II) salt (like CuSO4) using a reducing agent, most commonly sodium ascorbate.[3]

Caption: Simplified mechanism of the Cu(I)-Catalyzed Azide-Alkyne Cycloaddition.

Protocol 3: General Procedure for CuAAC Ligation

This protocol provides a robust and widely applicable method for the click reaction.

Scientific Rationale: This reaction is often performed in a mixture of t-butanol and water, which effectively dissolves both organic precursors and the inorganic copper catalyst system. Sodium ascorbate is used in slight excess to reduce the Cu(II) salt to the active Cu(I) catalyst and to prevent oxidative homocoupling of the alkyne partner.[3] The reaction is typically rapid and clean, often proceeding to completion at room temperature.

Materials:

• Azide-functionalized precursor (e.g., Azido-Benzazepine) (1.0 eq)

• Alkyne-functionalized precursor (1.0-1.2 eq)

• Copper(II) sulfate pentahydrate (CuSO4·5H2O) (0.05-0.1 eq, i.e., 5-10 mol%)

• Sodium ascorbate (0.1-0.2 eq, i.e., 10-20 mol%)

• Solvent system: tert-Butanol (t-BuOH) and Water (H2O) in a 1:1 ratio

• Ethyl acetate or Dichloromethane for extraction

• Anhydrous MgSO4

Step-by-Step Procedure:

• In a vial, dissolve the azide precursor (1.0 eq) and the alkyne precursor (1.1 eq) in the t-BuOH/H2O (1:1) solvent mixture.

• In a separate small vial, prepare fresh aqueous solutions of CuSO4·5H2O (e.g., 0.1 M) and sodium ascorbate (e.g., 0.2 M).

• To the stirred solution of the azide and alkyne, add the CuSO4 solution (to a final concentration of 5-10 mol%).

• Immediately after, add the sodium ascorbate solution (to a final concentration of 10-20 mol%). A color change (e.g., to yellow or orange) may be observed, indicating the formation of the Cu(I)-acetylide complex.

• Stir the reaction mixture at room temperature for 12-24 hours. The reaction is often complete within a few hours. Monitor progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with water and extract with ethyl acetate or DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• The crude product can be purified by silica gel chromatography or recrystallization to yield the pure triazole-linked benzazepine.

Reagent	Molar Equiv.	Purpose
Azide Precursor	1.0	Building Block A
Alkyne Precursor	1.0 - 1.2	Building Block B
CuSO4·5H2O	0.05 - 0.10	Catalyst Precursor
Sodium Ascorbate	0.10 - 0.20	Reducing Agent
Solvent	-	t-BuOH / H2O (1:1)

Table 1: Typical Reagent Stoichiometry for CuAAC Reaction.

Characterization and Purification

Self-Validation: The successful synthesis of the target compound must be confirmed through rigorous characterization.

• Thin Layer Chromatography (TLC): Essential for monitoring reaction progress and guiding purification. A change in Rf value and the disappearance of starting materials indicate product formation.

• Column Chromatography: The primary method for purifying the final compounds. Typical solvent systems include gradients of ethyl acetate in hexanes or methanol in dichloromethane.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for structural elucidation. Key diagnostic signals include the triazole proton (a singlet typically appearing between δ 7.5-8.5 ppm in ¹H NMR) and the two triazole carbons (typically between δ 120-150 ppm in ¹³C NMR).

• Mass Spectrometry (MS): Used to confirm the molecular weight of the product. High-Resolution Mass Spectrometry (HRMS) provides the exact mass, confirming the elemental composition.

Applications in Drug Discovery

The modularity of this synthetic approach allows for the rapid generation of diverse libraries of triazole-linked benzazepines. These hybrids have shown promise across various therapeutic areas.[8] The triazole linker is not merely a passive spacer; it can form crucial interactions with biological targets, enhancing binding affinity and modulating pharmacological activity.[2]

Therapeutic Area	Example Target / Activity	Reference
Neurodegenerative Disease	Cholinesterase Inhibition (e.g., for Alzheimer's)	[9]
Oncology	Anticancer Agents, Carbonic Anhydrase Inhibitors	[1]
Infectious Diseases	Antimicrobial, Antifungal, Antiviral	[1][10]
Inflammation	Anti-inflammatory agents	[1][11]

Table 2: Reported Biological Activities of Benzazepine-Triazole Hybrids.

Conclusion and Future Outlook

The synthesis of triazole-linked benzazepines via the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition is a powerful and versatile strategy in modern medicinal chemistry. It combines the privileged benzazepine scaffold with the robust and bio-compatible triazole linker, enabling the systematic exploration of chemical space to develop novel therapeutic agents.[8] The protocols outlined in this guide provide a solid foundation for researchers to design and execute the synthesis of these promising hybrid molecules, accelerating the journey from chemical synthesis to biological evaluation and, ultimately, to the discovery of new medicines.

References

• Organic Chemistry Portal. (n.d.). Click Chemistry Azide-Alkyne Cycloaddition. Retrieved from [Link]

• ChemHelpASAP. (2022, January 10). CuAAC click triazole synthesis - laboratory experiment [Video]. YouTube. Retrieved from [Link]

• ResearchGate. (2025, August 7). Efficient Synthesis of Functionalized Benzazepine Derivatives Utilizing Intramolecular Mitsunobu Reaction. Retrieved from [Link]

• University of Southampton. (2023, August 10). Triazole formation and the click concept in the synthesis of interlocked molecules. ePrints Soton. Retrieved from [Link]

• PubMed Central. (2024, November 16). Novel Dibenzoazepine-Substituted Triazole Hybrids as Cholinesterase and Carbonic Anhydrase Inhibitors and Anticancer Agents: Synthesis, Characterization, Biological Evaluation, and In Silico Studies. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis of Benzotriazoles from Benzynes and Azides. PMC. Retrieved from [Link]

• Jena Bioscience. (n.d.). "Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation". In: Current Protocols in Chemical Biology. Retrieved from [Link]

• PubMed. (2024, November 1). Recent advances in triazole synthesis via click chemistry and their pharmacological applications: A review. Retrieved from [Link]

• ResearchGate. (n.d.). Design and synthesis of benzodiazepine-1,2,3-triazole hybrid derivatives as selective butyrylcholinesterase inhibitors | Request PDF. Retrieved from [Link]

• ACS Publications. (2021, June 9). Transition-Metal-Catalyzed Functionalization of Alkynes with Organoboron Reagents: New Trends, Mechanistic Insights, and Applications. ACS Catalysis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of Benzotriazoles from Benzynes and Azides. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Efficient synthesis of functionalized dihydroquinolines, quinolines and dihydrobenzo[b]azepine via an iron(iii) chloride-catalyzed intramolecular alkyne–carbonyl metathesis of alkyne tethered 2-amino benzaldehyde/acetophenone derivatives. Organic & Biomolecular Chemistry. Retrieved from [Link]

• National Institutes of Health. (n.d.). 1,2,3-Triazole-containing hybrids as leads in medicinal chemistry: A recent overview. PMC. Retrieved from [Link]

• ACS Publications. (2023, January 18). Copper(I)-Catalyzed Alkyne–Azide Cycloaddition (CuAAC) “Click” Reaction: A Powerful Tool for Functionalizing Polyhydroxylated Platforms. ACS Omega. Retrieved from [Link]

• Semantic Scholar. (n.d.). Recent advances in triazole synthesis via click chemistry and their pharmacological applications: A review. Retrieved from [Link]

• MDPI. (2024, December 31). Benzimidazole-triazole hybrids with diverse biological activities. Retrieved from [Link]

• Glen Research. (n.d.). The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). Glen Report 22.12. Retrieved from [Link]

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Application Notes & Protocols: Experimental Setup for Click Reactions with 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine

Introduction: Unlocking the Potential of the Benzo[b]azepine Scaffold

The benzo[b]azepine core is a privileged scaffold in medicinal chemistry, forming the structural foundation of numerous pharmacologically active compounds.[1][2] Its seven-membered ring system provides a unique three-dimensional architecture that is valuable for exploring chemical space in drug discovery.[1] The ability to selectively and efficiently modify this scaffold is paramount for developing novel therapeutics, generating compound libraries for high-throughput screening, and creating sophisticated molecular probes.

"Click Chemistry," a concept introduced by K. B. Sharpless, describes a class of reactions that are high-yielding, wide in scope, stereospecific, and generate only easily removable byproducts.[3] Among these, the azide-alkyne cycloaddition has become a cornerstone of modern chemical ligation and bioconjugation.[4] This application note provides a detailed guide for researchers, scientists, and drug development professionals on the practical implementation of two key click chemistry methodologies—Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)—for the versatile modification of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine.

We will delve into the mechanistic rationale behind protocol choices, provide step-by-step experimental procedures, and discuss methods for reaction monitoring and product characterization, thereby offering a comprehensive and trustworthy guide for leveraging this powerful chemistry.

Prerequisite: Synthesis of the Azide-Functionalized Core

Before proceeding to the click reaction, the synthesis of the starting material, 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine, is a critical prerequisite. While a detailed synthesis is beyond the scope of this note, established methodologies for constructing the tetrahydro-1H-benzo[b]azepine ring system typically involve multi-step sequences, such as intramolecular Friedel-Crafts reactions.[5] Subsequent functionalization at the 3-position to introduce the azide group, often via nucleophilic substitution of a suitable leaving group (e.g., a tosylate or mesylate) with an azide source like sodium azide, completes the preparation of the key reactant. Researchers should ensure the purity and structural integrity of this starting material through standard analytical techniques (NMR, MS) before its use in conjugation reactions.

Methodology 1: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction is the gold standard for azide-alkyne ligation, renowned for its speed, reliability, and specificity in forming the 1,4-disubstituted 1,2,3-triazole linkage.[6][7] The reaction's success hinges on the use of a copper(I) catalyst, which dramatically accelerates the rate of cycloaddition by orders of magnitude compared to the uncatalyzed thermal process.[3]

Causality Behind the Experimental Design

The protocol described below is designed for robustness and high efficiency. The core principle involves the in situ generation of the active Cu(I) catalyst from a stable Cu(II) precursor (CuSO₄) using a mild reducing agent (sodium ascorbate).[8][9] This approach circumvents the primary challenge of using Cu(I) salts directly, which are prone to oxidation to the inactive Cu(II) state.[8]

Furthermore, the inclusion of a stabilizing ligand is crucial. Ligands such as tris-(benzyltriazolylmethyl)amine (TBTA) or the water-soluble tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) chelate the Cu(I) ion, preventing its oxidation and disproportionation, which enhances catalytic turnover and ensures a reliable reaction outcome.[8][9] For reactions involving sensitive biomolecules or requiring aqueous media, the THPTA ligand is the superior choice due to its solubility and ability to mitigate copper-induced cytotoxicity.[8][10]

Caption: Catalytic cycle for the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Detailed Protocol for CuAAC

This protocol assumes a reaction with a generic terminal alkyne partner. Adjustments may be necessary based on the specific properties of the alkyne.

1. Materials & Reagents:

• 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine ("Azide")

• Terminal alkyne partner ("Alkyne")

• Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)

• Sodium L-Ascorbate

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

• Solvents: Dimethyl sulfoxide (DMSO), tert-Butanol (t-BuOH), Deionized Water

2. Preparation of Stock Solutions:

• Azide Solution: 100 mM solution of the benzo[b]azepine azide in DMSO.

• Alkyne Solution: 120 mM solution of the terminal alkyne in DMSO.

• CuSO₄ Solution: 20 mM solution in deionized water.[8]

• THPTA Solution: 100 mM solution in deionized water.[8]

• Sodium Ascorbate Solution: 300 mM solution in deionized water. Crucially, this solution must be prepared fresh immediately before use as ascorbate can degrade in solution.[8]

3. Step-by-Step Reaction Procedure:

• To a 1.5 mL microcentrifuge tube, add 50 µL of the Azide Solution (1.0 eq.).

• Add 50 µL of the Alkyne Solution (1.2 eq.).

• Add 300 µL of a 1:1 (v/v) mixture of t-BuOH and deionized water to serve as the reaction solvent. Vortex briefly.

• Prepare the catalyst premix: In a separate tube, add 10 µL of the THPTA Solution and vortex briefly. Then, add 10 µL of the CuSO₄ Solution . Vortex again. This pre-complexation step improves catalyst stability and efficiency.[8][9]

• Add the 20 µL of the catalyst premix to the main reaction tube.

• Initiate the reaction by adding 10 µL of the freshly prepared Sodium Ascorbate Solution .

• Vortex the reaction mixture thoroughly and allow it to proceed at room temperature for 1-4 hours. Reaction times can be as short as 15-30 minutes for highly reactive partners.[9]

4. Reaction Monitoring and Work-up:

• Monitoring: Progress can be monitored by taking small aliquots at time intervals (e.g., 0, 30, 60, 120 min) and analyzing them via Thin-Layer Chromatography (TLC) or, more accurately, by High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS).[11][12] This allows for the observation of the disappearance of starting materials and the appearance of the triazole product.

• Work-up: Upon completion, dilute the reaction mixture with 1 mL of water and extract with ethyl acetate (3 x 1 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography on silica gel if necessary, although a key advantage of click chemistry is the potential for high purity without extensive purification.[13]

Methodology 2: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

For applications where copper toxicity is a concern, such as in live-cell imaging or the modification of sensitive biomaterials, SPAAC is the premier choice.[14][15] This bioorthogonal reaction proceeds without any metal catalyst, relying instead on the high ring strain of a cyclooctyne derivative to dramatically lower the activation energy of the cycloaddition.[14][16]

Causality Behind the Experimental Design

The driving force of SPAAC is purely energetic. The release of enthalpy from the strained cyclooctyne ring upon forming the more stable triazole product makes the reaction spontaneous and rapid at physiological temperatures.[14] The protocol is therefore significantly simpler than CuAAC, typically involving only the mixing of the azide and the strained alkyne in a suitable solvent. The choice of strained alkyne (e.g., DBCO, BCN, DIFO) can influence kinetics, and the solvent system is chosen primarily to ensure the solubility of both reactants. The absence of a catalyst and reducing agents makes the reaction exceptionally clean and biocompatible.[]

Caption: General experimental workflow for a Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

Detailed Protocol for SPAAC

This protocol uses a dibenzocyclooctyne (DBCO) derivative as the strained alkyne partner.

1. Materials & Reagents:

• 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine ("Azide")

• DBCO-functionalized reaction partner ("Strained Alkyne")

• Solvents: Acetonitrile (ACN), Dimethyl sulfoxide (DMSO), or Phosphate-Buffered Saline (PBS, for biological applications)

2. Preparation of Stock Solutions:

• Azide Solution: 10 mM solution of the benzo[b]azepine azide in DMSO or ACN.

• Strained Alkyne Solution: 10-15 mM solution of the DBCO-alkyne in the same solvent. A slight excess (1.0-1.5 eq.) of the DBCO reagent is often used to drive the reaction to completion.

3. Step-by-Step Reaction Procedure:

• In a suitable reaction vessel, add the Azide Solution .

• To this, add the required volume of the Strained Alkyne Solution .

• Ensure the components are well-mixed by vortexing or stirring.

• Allow the reaction to proceed at room temperature (or 37°C for biological systems) for 4-24 hours.

• The reaction environment is forgiving; it can be performed in a simple vial or directly in complex biological media.[]

4. Reaction Monitoring and Work-up:

• Monitoring: As with CuAAC, HPLC-MS is the ideal method for tracking the consumption of reactants and the formation of the product conjugate.[11][12]

• Work-up & Purification: One of the most significant advantages of SPAAC is the lack of a catalyst, which simplifies purification. In many cases, if the reaction goes to completion and the alkyne was used in near-stoichiometric amounts, the resulting mixture can be used directly in subsequent applications. If purification is required, standard techniques like preparative HPLC or silica gel chromatography can be employed.

Optimization and Data Summary

The choice between CuAAC and SPAAC depends entirely on the application. The following table summarizes the key parameters to guide this decision.

Feature	Copper(I)-Catalyzed (CuAAC)	Strain-Promoted (SPAAC)
Catalyst	Required: Cu(I) source (e.g., CuSO₄ + Ascorbate)[8]	None: Reaction is catalyst-free[14]
Reaction Rate	Very Fast (minutes to a few hours)[3]	Moderate to Fast (hours to a day)
Biocompatibility	Potentially cytotoxic due to copper; requires chelating ligands	Excellent; widely used in live cells and in vivo[15][]
Temperature	Typically Room Temperature	Ambient or Physiological Temperature (25-37°C)
Typical Solvents	Aqueous mixtures (t-BuOH/H₂O, DMSO/H₂O)	Organic (DMSO, ACN) or Aqueous Buffers (PBS)[18]
Key Advantage	Extremely rapid kinetics and high efficiency	Bioorthogonality and operational simplicity
Key Disadvantage	Copper toxicity and need for catalyst/ligand removal	Slower kinetics than CuAAC; strained alkynes can be expensive

For troubleshooting, low yields in CuAAC often point to catalyst deactivation; ensure the sodium ascorbate solution is fresh and consider degassing solvents to remove oxygen. In SPAAC, slow reactions may be addressed by increasing reactant concentration or gently warming the mixture. The pH can also affect SPAAC rates if the reactants have ionizable groups.[18]

Conclusion

Both CuAAC and SPAAC provide powerful and reliable strategies for the chemical modification of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine. CuAAC offers unparalleled speed for synthetic applications where biocompatibility is not a concern, making it ideal for rapid library synthesis and materials science. Conversely, the catalyst-free nature of SPAAC provides an indispensable tool for conjugating the benzo[b]azepine scaffold to sensitive biological molecules, enabling advanced applications in chemical biology and targeted drug delivery. By understanding the principles and protocols outlined in this guide, researchers can confidently select and execute the optimal click chemistry strategy to advance their scientific objectives.

References

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• Fonteijn, H., et al. (2019). Real-Time HPLC-MS Reaction Progress Monitoring using an Automated Analytical Platform. ResearchGate. [Link]

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Purification of triazole products from 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine reactions

Abstract

This technical guide provides a comprehensive framework for the purification of 1,2,3-triazole products derived from the versatile building block, 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine. Recognizing the burgeoning interest in this scaffold for drug discovery and development, this document moves beyond generic protocols to offer a nuanced, in-depth approach rooted in the specific chemical properties of this compound class. We will explore the causality behind experimental choices, from initial reaction work-up to final high-purity isolation, ensuring a robust and reproducible purification strategy. This guide is intended for researchers, medicinal chemists, and process development scientists engaged in the synthesis and purification of novel heterocyclic compounds.

Introduction: The Significance of Triazolyl-Benzo[b]azepines

The 2,3,4,5-tetrahydro-1H-benzo[b]azepine core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous biologically active compounds.[1] The introduction of a 1,2,3-triazole moiety via the highly efficient and regioselective copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), often termed "click chemistry," offers a powerful strategy for generating diverse molecular architectures with significant therapeutic potential.[2][3][4][5] The resulting triazole ring is not merely a linker; it is a bioisostere for amide bonds, participates in hydrogen bonding, and can enhance the metabolic stability and pharmacokinetic properties of a molecule.[3]

The purification of the resulting triazolyl-benzo[b]azepine products, however, presents unique challenges. These molecules often possess a combination of a rigid, heterocyclic core and flexible, functionalized side chains, leading to a range of polarities and chromatographic behaviors. Furthermore, the use of a copper catalyst in the synthesis necessitates its complete removal from the final active pharmaceutical ingredient (API). This guide will provide a systematic approach to navigate these purification challenges.

Strategic Overview of the Purification Workflow

A successful purification strategy for triazolyl-benzo[b]azepines is a multi-step process that begins with careful reaction monitoring and culminates in the isolation of a highly pure, well-characterized compound. The choice of purification techniques will be dictated by the scale of the reaction, the polarity of the target compound, and the nature of the impurities.

Figure 1: A generalized workflow for the purification of triazolyl-benzo[b]azepines.

Hypothetical Synthesis: A Practical Example

To illustrate the purification protocols, we will consider the synthesis of a representative triazolyl-benzo[b]azepine via a CuAAC reaction.

Reaction Scheme:

In this reaction, 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine is reacted with phenylacetylene in the presence of a copper(I) catalyst, typically generated in situ from copper(II) sulfate and a reducing agent like sodium ascorbate, to yield 3-(4-phenyl-1H-1,2,3-triazol-1-yl)-2,3,4,5-tetrahydro-1H-benzo[b]azepin-2-one.

Detailed Protocols

Reaction Work-up and Catalyst Removal

The initial work-up is critical for removing the bulk of the copper catalyst and water-soluble reagents.

Protocol:

• Upon completion of the reaction (monitored by TLC), dilute the reaction mixture with ethyl acetate.

• Wash the organic layer sequentially with a saturated aqueous solution of ammonium chloride (to complex with copper), deionized water, and finally, brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter the drying agent and concentrate the organic phase in vacuo to obtain the crude product.

Rationale: The ammonium chloride wash is a crucial step for sequestering the copper catalyst. The subsequent water and brine washes remove any remaining inorganic salts and water-soluble organic byproducts.

Purification by Flash Column Chromatography

Flash column chromatography is the primary method for the bulk purification of the crude product.

Protocol:

• Adsorbent: Silica gel (60 Å, 40-63 µm) is a standard choice.

• Eluent System Development: Develop a suitable solvent system using thin-layer chromatography (TLC) on silica gel plates. A good starting point for triazolyl-benzo[b]azepines is a mixture of a non-polar solvent (e.g., hexanes or dichloromethane) and a polar solvent (e.g., ethyl acetate or methanol). The ideal solvent system should provide a retention factor (Rf) of 0.2-0.4 for the target compound and good separation from impurities.

• Column Packing and Loading: Pack the column with a slurry of silica gel in the chosen non-polar solvent. The crude product can be loaded onto the column either as a concentrated solution in a minimal amount of the eluent or adsorbed onto a small amount of silica gel (dry loading), which often results in better resolution.

• Elution: Elute the column with the predetermined solvent system. A gradient elution, gradually increasing the polarity of the mobile phase, is often beneficial for separating compounds with a wide range of polarities.

• Fraction Collection and Analysis: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to yield the semi-pure product.

Typical Solvent Systems for Triazole Purification:

Polarity of Triazole Product	Starting Eluent System (v/v)	Gradient To (v/v)
Low to Medium	Hexanes:Ethyl Acetate (9:1 to 7:3)	Hexanes:Ethyl Acetate (1:1 to 0:1)
Medium to High	Dichloromethane:Methanol (99:1 to 95:5)	Dichloromethane:Methanol (90:10 to 80:20)

Table 1: Suggested starting solvent systems for flash column chromatography.

Final Purification Strategies

For many applications, particularly in drug discovery, a purity of >98% is required. This often necessitates a second purification step.

Prep-HPLC offers high resolution and is ideal for separating closely related impurities or diastereomers.

Protocol:

• Column Selection: A C18 reversed-phase column is a common choice for compounds of medium polarity.

• Mobile Phase: A gradient of water and acetonitrile or methanol, often with a modifier like 0.1% trifluoroacetic acid (TFA) or formic acid to improve peak shape, is typically used.

• Method Development: Optimize the separation on an analytical HPLC system before scaling up to a preparative scale.

• Purification and Lyophilization: Collect the fractions containing the pure product and remove the solvent, often by lyophilization, to obtain the final compound.

HPLC Conditions for Benzodiazepine-related Compounds:

Parameter	Condition
Column	C18, 5 µm, 4.6 x 150 mm (analytical)
Mobile Phase A	0.1% TFA in Water
Mobile Phase B	0.1% TFA in Acetonitrile
Gradient	5% to 95% B over 20 minutes
Flow Rate	1 mL/min
Detection	UV at 254 nm

Table 2: A representative analytical HPLC method for method development.[6]

If the semi-pure product is a solid and has a purity of >95%, crystallization can be an excellent and scalable method for final purification.

Protocol:

• Solvent Selection: The ideal crystallization solvent system is one in which the compound is sparingly soluble at room temperature but highly soluble at an elevated temperature. Common solvent systems include ethyl acetate/hexanes, dichloromethane/hexanes, or methanol/water.

• Dissolution: Dissolve the compound in the minimum amount of the hot solvent.

• Cooling and Crystal Formation: Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath or refrigerator to induce crystallization.

• Isolation and Drying: Collect the crystals by filtration, wash them with a small amount of the cold solvent, and dry them under vacuum.

Troubleshooting and Key Considerations

• Residual Copper: If the product has a green or blue tint, residual copper is likely present. Repeat the aqueous work-up with ammonium chloride or consider passing the organic solution through a plug of silica gel before concentrating.

• Poor Chromatographic Resolution: If flash chromatography gives poor separation, consider using a different solvent system, a shallower gradient, or a different stationary phase (e.g., alumina). Dry loading the sample can also significantly improve resolution.

• Product Oiling Out: If the product oils out during crystallization, try using a different solvent system, a more dilute solution, or scratching the inside of the flask to induce nucleation.

• Diastereomer Separation: If the reaction creates a new stereocenter, diastereomers may be formed. These can often be separated by careful flash chromatography or preparative HPLC.

Conclusion

The purification of triazole products from 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine reactions is a critical step in the synthesis of novel and potentially bioactive molecules. A systematic approach, beginning with a thorough reaction work-up to remove the copper catalyst, followed by judiciously chosen chromatographic and/or crystallization techniques, is essential for obtaining high-purity materials. The protocols and considerations outlined in this guide provide a robust framework for researchers to develop and optimize their purification strategies for this important class of compounds.

References

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Application Notes and Protocols: Synthesis and Evaluation of Novel PARP-1 Inhibitors Featuring an Azido-Benzazepine Scaffold

Abstract

This document provides a comprehensive guide for the synthesis, characterization, and evaluation of a novel class of Poly(ADP-ribose) polymerase-1 (PARP-1) inhibitors built around a unique azido-benzazepine core. The strategic incorporation of an azide moiety offers a versatile chemical handle for further derivatization, such as "click" chemistry, enabling the development of probes for target engagement studies or the generation of bifunctional molecules like PROTACs. This guide is intended for researchers in medicinal chemistry, chemical biology, and drug development, offering a detailed, scientifically-grounded framework for the exploration of this promising inhibitor scaffold.

Introduction: The Rationale for an Azido-Benzazepine Core in PARP-1 Inhibition

Poly(ADP-ribose) polymerase-1 (PARP-1) is a critical enzyme in the DNA damage response (DDR) pathway, primarily involved in the repair of single-strand breaks (SSBs).[1] Inhibition of PARP-1 has emerged as a powerful therapeutic strategy, particularly in cancers with deficiencies in other DNA repair pathways, such as those with BRCA1/2 mutations, a concept known as synthetic lethality.[2] While several PARP-1 inhibitors have gained regulatory approval, the development of new scaffolds is crucial for overcoming resistance and improving therapeutic profiles.

The benzazepine scaffold, a seven-membered heterocyclic ring fused to a benzene ring, offers a three-dimensional structure that can be exploited for enhanced binding to the PARP-1 active site. This application note details a synthetic approach to a novel class of PARP-1 inhibitors based on an azido-benzazepine core. The azide group serves as a key functional handle, allowing for late-stage diversification of the molecule.

Synthesis of the Azido-Benzazepine Core

The synthesis of the azido-benzazepine core is proposed as a multi-step process, beginning with the construction of a benzazepine ring system, followed by the introduction of the azide functionality. The following protocol is a representative, plausible route based on established organic synthesis methodologies.

Proposed Synthetic Pathway

The proposed synthetic route begins with a Friedel-Crafts acylation to form a key intermediate, followed by cyclization to construct the benzazepine ring. Subsequent functional group manipulations will lead to the desired azido-benzazepine core.

Caption: Proposed synthetic pathway for the azido-benzazepine core.

Detailed Synthetic Protocol

Step 1: Synthesis of an Amino-Benzazepine Precursor

This initial phase focuses on constructing the core benzazepine ring with an amino group that will later be converted to the azide.

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a nitrogen inlet, dissolve the appropriate ortho-substituted benzene derivative (1.0 eq) in a suitable dry solvent (e.g., dichloromethane) under a nitrogen atmosphere.

• Friedel-Crafts Acylation: Cool the solution to 0 °C in an ice bath. Add a Lewis acid catalyst, such as aluminum chloride (1.2 eq), portion-wise. Slowly add the desired acyl chloride (1.1 eq) dropwise via the dropping funnel.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, carefully quench the reaction by pouring it into a mixture of ice and concentrated hydrochloric acid. Extract the aqueous layer with dichloromethane. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

• Subsequent Steps: The product from the Friedel-Crafts reaction will then undergo a series of transformations, including reduction of a ketone and intramolecular cyclization to form the benzazepine ring system. These steps may involve reagents such as sodium borohydride for reduction and subsequent acid-catalyzed cyclization. The specific conditions will depend on the exact nature of the starting materials. The final step in this sequence will be the generation of a primary amine on the benzazepine core.

Step 2: Conversion of the Amino Group to an Azide

This step introduces the key azide functionality.

• Diazotization: Dissolve the amino-benzazepine precursor (1.0 eq) in a mixture of a suitable acid (e.g., HCl) and water at 0 °C. Add a solution of sodium nitrite (1.1 eq) in water dropwise, maintaining the temperature at 0 °C. Stir for 30 minutes.

• Azide Substitution: In a separate flask, dissolve sodium azide (1.5 eq) in water and cool to 0 °C. Slowly add the previously prepared diazonium salt solution to the sodium azide solution.

• Reaction Monitoring and Work-up: Stir the reaction mixture at 0 °C for 1-2 hours. The formation of the azide can be monitored by TLC. After completion, extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the combined organic layers with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude azido-benzazepine product by column chromatography.

Characterization of the Azido-Benzazepine Core

The structure and purity of the synthesized azido-benzazepine core should be confirmed using standard analytical techniques.

Technique	Expected Observations
¹H and ¹³C NMR	Characteristic peaks corresponding to the benzazepine ring protons and carbons. The chemical shifts will be influenced by the substitution pattern.
FT-IR Spectroscopy	A strong, sharp absorption band around 2100 cm⁻¹ is characteristic of the azide (N₃) stretching vibration.
Mass Spectrometry	The molecular ion peak corresponding to the calculated mass of the azido-benzazepine derivative should be observed. High-resolution mass spectrometry (HRMS) is recommended for accurate mass determination.
Purity (HPLC)	Purity should be assessed by High-Performance Liquid Chromatography (HPLC), ideally showing a single major peak.

Evaluation of PARP-1 Inhibitory Activity

Once the azido-benzazepine core and its derivatives are synthesized and characterized, their ability to inhibit PARP-1 must be evaluated. This involves both in vitro enzymatic assays and cell-based assays.

In Vitro PARP-1 Enzymatic Assay

A common method to determine the half-maximal inhibitory concentration (IC₅₀) is a chemiluminescent or fluorescent-based assay.

Principle: This assay measures the incorporation of biotinylated poly(ADP-ribose) onto histone proteins in the presence of the inhibitor. The amount of incorporated biotin is then detected using a streptavidin-HRP conjugate and a chemiluminescent substrate.

Protocol:

• Plate Preparation: Use a 96-well plate coated with histone proteins.

• Inhibitor Addition: Add serial dilutions of the synthesized azido-benzazepine compounds to the wells. Include a positive control (a known PARP-1 inhibitor like Olaparib) and a negative control (vehicle, e.g., DMSO).

• Enzyme Reaction: Add recombinant human PARP-1 enzyme and a reaction buffer containing NAD⁺ and biotinylated NAD⁺ to each well.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes) to allow the PARP-1 enzymatic reaction to proceed.

• Detection: Wash the plate to remove unbound reagents. Add a streptavidin-horseradish peroxidase (HRP) conjugate and incubate. After another wash step, add a chemiluminescent HRP substrate.

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis: Plot the luminescence signal against the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Cellular Assays for PARP-1 Inhibition

Cell-based assays are crucial to assess the compound's activity in a more biologically relevant context.

Principle: A key mechanism of action for many PARP inhibitors is "PARP trapping," where the inhibitor stabilizes the PARP1-DNA complex, leading to cytotoxic DNA lesions.[3] This can be assessed by measuring the retention of PARP-1 at sites of DNA damage.

Live-Cell Imaging Protocol for PARP Trapping:

• Cell Culture and Transfection: Culture a suitable cell line (e.g., U2OS) and transfect with a plasmid expressing GFP-tagged PARP-1.

• Drug Treatment: Treat the cells with varying concentrations of the azido-benzazepine PARP-1 inhibitor for a predetermined time.

• DNA Damage Induction: Induce localized DNA damage using a micro-irradiation laser.

• Live-Cell Imaging: Acquire time-lapse images of the GFP-PARP-1 recruitment to and dissociation from the sites of DNA damage using a confocal microscope.

• Data Analysis: Quantify the fluorescence intensity at the damage sites over time. A prolonged retention of GFP-PARP-1 at the damage sites in the presence of the inhibitor indicates PARP trapping.[4]

Caption: Workflow for assessing PARP trapping in live cells.

Concluding Remarks

The synthetic and evaluation protocols outlined in this application note provide a robust starting point for the exploration of azido-benzazepine-based PARP-1 inhibitors. The versatility of the azide handle opens up numerous possibilities for further chemical modifications, enabling the development of next-generation therapeutics and chemical biology tools to probe the intricate roles of PARP-1 in cellular processes.

References

• In Silico Investigation of the Molecular Mechanism of PARP1 Inhibition for the Treatment of BRCA-Deficient Cancers. (2023). MDPI. [Link]

• Protocol for quantifying PARP inhibitor-induced changes in PARP1 dynamics and activity through live-cell imaging. (2022). STAR Protocols. [Link]

• PARP assay for inhibitors. (n.d.). BMG LABTECH. [Link]

• Targeted cancer therapy: choosing the right assay to assess PARP inhibitors. (2023). YouTube. [Link]

• PARP1 Olaparib Competitive Inhibitor Assay Kit. (n.d.). BPS Bioscience. [Link]

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• Synthesis of Benzoazepine Derivatives via Azide Rearrangement and Evaluation of Their Antianxiety Activities. (2020). Molecules. [Link]

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• PARP Inhibitors: Clinical Relevance, Mechanisms of Action and Tumor Resistance. (2020). Frontiers in Cell and Developmental Biology. [Link]

• Synthesis of Substituted 1,4-Diazepines and 1,5-Benzodiazepines Using an Efficient Heteropolyacid-Catalyzed Procedure. (2010). Molecules. [Link]

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• Design and synthesis of benzodiazepines as brain penetrating PARP-1 inhibitors. (2022). Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

• Synthesis and Characterization of New Azido Esters Derived from Malonic Acid. (2017). Propellants, Explosives, Pyrotechnics. [Link]

• Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines. (2019). Molecules. [Link]

• Design, Synthesis, and Biological Evaluation of Novel PARP-1 Inhibitors Based on a 1H-Thieno[3,4-d] Imidazole-4-Carboxamide Scaffold. (2019). Molecules. [Link]

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• PARP1 Inhibitors: antitumor drug design. (2018). Acta Naturae. [Link]

• Design and Synthesis of Poly(ADP-ribose) polymerase Inhibitors: Impact of Adenosine Pocket-Binding Motif Appendage to the 3-Oxo-2,3-dihydrobenzofuran-7-carboxamide on Potency and Selectivity. (2019). Journal of Medicinal Chemistry. [Link]

• Synthesis of Substituted 1,4-Diazepines and 1,5-Benzodiazepines Using an Efficient Heteropolyacid-Catalyzed Procedure. (2010). Molecules. [Link]

• Synthesis of Tetrazolo-Fused Benzodiazepines and Benzodiazepinones by a Two-Step Protocol Using an Ugi-Azide Reaction for Initial Diversity Generation. (2011). Molecules. [Link]

• What is a PARP Inhibitor? | Dana-Farber Cancer Institute | Science Illustrated. (2016). YouTube. [Link]

• Synthesis and Characterization of New Oxazepine Compounds and Estimation its Biological Activity. (2020). Al-Nahrain Journal of Science. [Link]

• Design and synthesis of novel PARP-1 inhibitors based on pyridopyridazinone scaffold. (2019). Bioorganic Chemistry. [Link]

• Synthesis and Characterization of Some New Benzothiazine, Dihydroquinazolinone and Oxazepine Derivatives from 1, 8-Naphthalic Anhydride and Evaluation of Their Antimicrobial Activity. (2019). Egyptian Journal of Chemistry. [Link]

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Application Notes and Protocols for the Preparation of Fluorescently Labeled Benzazepine Probes

Introduction: Illuminating Benzazepine Pharmacology

Benzazepines represent a critical class of pharmacologically active compounds, targeting a range of receptors and transporters in the central nervous system. To dissect their intricate mechanisms of action, visualize their subcellular localization, and quantify their binding kinetics in real-time, researchers are increasingly turning to fluorescently labeled probes. These powerful tools replace traditional radiolabeling, offering enhanced safety, sensitivity, and the potential for dynamic live-cell imaging.[1][2] This guide provides a comprehensive overview of the critical considerations and detailed protocols for the design, synthesis, and application of fluorescently labeled benzazepine probes.

The core principle of creating a fluorescent benzazepine probe lies in the covalent attachment of a fluorophore to the benzazepine scaffold without compromising its biological activity.[3][] This necessitates a careful selection of the parent benzazepine, the fluorescent dye, and a suitable linking strategy. A well-designed probe will retain high affinity for its target receptor and exhibit robust fluorescence, enabling sensitive detection in complex biological environments.[5]

I. Strategic Design of Fluorescent Benzazepine Probes

The successful development of a fluorescent benzazepine probe hinges on a meticulous design strategy that considers the interplay between the pharmacophore, the linker, and the fluorophore.

The Benzazepine Scaffold: The Heart of the Probe

The choice of the benzazepine core is dictated by the specific biological question. Researchers should select a derivative with a known high affinity for the target of interest. Importantly, the benzazepine must possess a functional group amenable to chemical modification, such as an amine, carboxylic acid, or hydroxyl group, that is not critical for its pharmacological activity. Structure-activity relationship (SAR) data is invaluable in identifying suitable attachment points that will not sterically hinder receptor binding.

The Fluorophore: The Reporting Unit

The selection of the fluorescent dye is paramount and should be guided by several key photophysical properties.[5]

• High Quantum Yield (Φ > 0.1): This ensures a bright signal for sensitive detection.[5]

• High Molar Extinction Coefficient (ε > 50,000 M⁻¹cm⁻¹): This reflects efficient light absorption.[5]

• Photostability: The fluorophore should resist photobleaching during prolonged imaging experiments.

• Solubility: The resulting probe must be soluble in aqueous buffers used for biological assays.

• Minimal Environmental Sensitivity: Ideally, the fluorophore's properties should not be significantly altered by changes in the local environment, unless this is a desired feature for a biosensor.

• Spectral Compatibility: The excitation and emission wavelengths should be compatible with available microscopy equipment and avoid overlap with endogenous autofluorescence.

Table 1: Comparison of Common Fluorescent Dyes for Small Molecule Labeling

Fluorescent Dye Family	Excitation (nm)	Emission (nm)	Key Advantages	Key Disadvantages
Fluorescein (e.g., FITC)	~495	~517	High quantum yield, readily available.[6][7]	pH sensitive, moderate photostability.
Rhodamine (e.g., TRITC, TAMRA)	~550	~570	Good photostability, less pH sensitive.[]	Can be prone to self-quenching at high labeling densities.
Cyanine (e.g., Cy3, Cy5)	550-750	570-780	Bright, photostable, available in a wide range of wavelengths.[5][6]	Can be susceptible to ozone degradation.
BODIPY Dyes	~500-650	~510-660	High quantum yield, narrow emission spectra, less sensitive to solvent polarity.[][5]	Can be less soluble in aqueous solutions.
Alexa Fluor Dyes	350-750	440-780	Excellent photostability, high brightness, pH insensitive.	Higher cost compared to traditional dyes.

The Linker: Bridging Functionality and Reporting

The linker is a critical component that spatially separates the fluorophore from the benzazepine pharmacophore. This separation is often necessary to prevent the bulky fluorophore from interfering with receptor binding.[1] The choice of linker depends on the attachment points on both the benzazepine and the fluorophore.

• Flexible Linkers: Alkyl chains or polyethylene glycol (PEG) chains are commonly used to provide flexibility and increase the distance between the two moieties.[8]

• Rigid Linkers: In some cases, a more rigid linker may be desirable to maintain a specific orientation of the fluorophore.

• Cleavable Linkers: For certain applications, a linker that can be cleaved by a specific enzyme or chemical stimulus can be incorporated.[9]

II. Synthesis and Purification of a Fluorescent Benzazepine Probe: A Representative Protocol

This section details a generalized protocol for the synthesis of a fluorescently labeled benzazepine probe. The example assumes a benzazepine with a primary amine for conjugation with an amine-reactive fluorescent dye.

Overall Synthesis Workflow

The synthesis of a fluorescent benzazepine probe is a multi-step process that involves the initial synthesis or acquisition of the benzazepine derivative, followed by the conjugation reaction with the chosen fluorophore, and finally, rigorous purification of the final product.

Caption: General workflow for the synthesis and purification of a fluorescent benzazepine probe.

Protocol: Amine-Reactive Labeling of a Benzazepine

Materials:

• Amine-containing benzazepine derivative

• Amine-reactive fluorescent dye (e.g., NHS ester or isothiocyanate)

• Anhydrous, amine-free solvent (e.g., dimethylformamide (DMF) or dimethyl sulfoxide (DMSO))

• Tertiary amine base (e.g., triethylamine (TEA) or diisopropylethylamine (DIPEA))

• Reaction vessel (e.g., glass vial with a magnetic stir bar)

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• Preparation of Reactants:

  • Dissolve the amine-containing benzazepine in the anhydrous solvent to a final concentration of 1-10 mg/mL.

  • In a separate vial, dissolve the amine-reactive fluorescent dye in the same solvent to a concentration that will result in a 1.1 to 1.5 molar excess relative to the benzazepine. Rationale: A slight excess of the dye ensures complete reaction with the benzazepine.

• Conjugation Reaction:

  • To the benzazepine solution, add the tertiary amine base (2-3 molar equivalents). Rationale: The base deprotonates the amine, increasing its nucleophilicity for reaction with the dye.

  • Slowly add the fluorescent dye solution to the benzazepine solution while stirring.

  • Protect the reaction from light by wrapping the vial in aluminum foil.

  • Stir the reaction at room temperature for 2-4 hours or overnight at 4°C. The optimal reaction time should be determined empirically.

• Monitoring the Reaction:

  • The progress of the reaction can be monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

Protocol: Purification by High-Performance Liquid Chromatography (HPLC)

Purification of the fluorescent probe is crucial to remove unreacted starting materials and any side products.[1] Reverse-phase HPLC is a commonly used method.

Instrumentation and Reagents:

• HPLC system with a UV-Vis or fluorescence detector

• C18 reverse-phase HPLC column

• Mobile phase A: Water with 0.1% trifluoroacetic acid (TFA) or formic acid

• Mobile phase B: Acetonitrile with 0.1% TFA or formic acid

Procedure:

• Sample Preparation:

  • Quench the reaction by adding a small amount of water.

  • Filter the reaction mixture through a 0.22 µm syringe filter.

• HPLC Method:

  • Equilibrate the C18 column with a low percentage of mobile phase B.

  • Inject the filtered sample onto the column.

  • Elute the compounds using a linear gradient of increasing mobile phase B. A typical gradient might be 5% to 95% B over 30 minutes.

  • Monitor the elution profile at the absorbance maximum of the fluorophore and the benzazepine.

• Fraction Collection:

  • Collect the fractions corresponding to the desired fluorescently labeled product.

• Solvent Removal:

  • Lyophilize or use a rotary evaporator to remove the solvent from the collected fractions.

III. Characterization and Validation of the Fluorescent Probe

Thorough characterization is essential to ensure the identity, purity, and functionality of the synthesized probe.

Identity and Purity Assessment

• Mass Spectrometry (MS): Confirm the molecular weight of the final product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For probes synthesized on a sufficient scale, NMR can confirm the structure and the covalent linkage.

• Analytical HPLC: Assess the purity of the final product. A purity of >95% is generally required for biological assays.

Spectroscopic Characterization

• UV-Visible Spectroscopy: Determine the absorbance spectrum and confirm the presence of both the benzazepine and fluorophore chromophores.

• Fluorescence Spectroscopy: Measure the excitation and emission spectra, and determine the quantum yield.

Functional Validation: Receptor Binding Assay

A receptor binding assay is crucial to confirm that the fluorescently labeled benzazepine retains its affinity for the target receptor.[10]

Principle:

This is a competitive binding assay where the fluorescent probe competes with a known unlabeled ligand for binding to the receptor. The displacement of the fluorescent probe by the unlabeled ligand is measured.

Materials:

• Cell membranes or whole cells expressing the target receptor

• Fluorescent benzazepine probe

• Unlabeled reference ligand with known affinity

• Assay buffer (e.g., Tris-HCl or PBS)

• 96-well microplate

• Plate reader with fluorescence detection capabilities

Procedure:

• Assay Setup:

  • In a 96-well plate, add a fixed concentration of the cell membranes or cells.

  • Add a fixed concentration of the fluorescent benzazepine probe. The concentration should ideally be at or below the dissociation constant (Kd) of the probe.

  • Add increasing concentrations of the unlabeled reference ligand.

• Incubation:

  • Incubate the plate at room temperature or 37°C for a sufficient time to reach equilibrium.

• Detection:

  • Measure the fluorescence intensity in each well using the plate reader.

• Data Analysis:

  • Plot the fluorescence intensity as a function of the unlabeled ligand concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value (the concentration of unlabeled ligand that displaces 50% of the fluorescent probe).

  • The affinity (Ki) of the fluorescent probe can be calculated from the IC₅₀ value using the Cheng-Prusoff equation.

IV. Application in Live-Cell Imaging

Fluorescent benzazepine probes are powerful tools for visualizing the localization and dynamics of their targets in living cells.[11][12]

General Protocol for Live-Cell Imaging

Materials:

• Cultured cells expressing the target receptor

• Fluorescent benzazepine probe

• Imaging medium (e.g., phenol red-free DMEM)

• Confocal or fluorescence microscope with appropriate filter sets

Procedure:

• Cell Culture:

  • Plate the cells on glass-bottom dishes or coverslips suitable for microscopy.

• Labeling:

  • Prepare a stock solution of the fluorescent benzazepine probe in DMSO.

  • Dilute the stock solution in imaging medium to the desired final concentration (typically in the nanomolar to low micromolar range).

  • Replace the cell culture medium with the probe-containing imaging medium.

  • Incubate the cells for a sufficient time to allow for probe binding.

• Imaging:

  • Wash the cells with fresh imaging medium to remove unbound probe (optional, depending on the probe's fluorogenicity).

  • Image the cells using the fluorescence microscope.

  • For specificity control, pre-incubate cells with an excess of an unlabeled competitor ligand before adding the fluorescent probe.

Caption: A streamlined workflow for live-cell imaging using a fluorescent benzazepine probe.

V. Conclusion and Future Perspectives

The development of fluorescently labeled benzazepine probes has opened up new avenues for studying the pharmacology of this important class of compounds. By following the principles and protocols outlined in this guide, researchers can design and synthesize high-quality probes for a wide range of applications, from in vitro binding assays to dynamic live-cell imaging. Future advancements in fluorophore chemistry and linker design will undoubtedly lead to the creation of even more sophisticated and powerful probes, further illuminating the complex roles of benzazepines in cellular function and disease.

References

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• A guide to small fluorescent probes for single-molecule biophysics. Biophysics Reviews4 , 011301 (2023). [Link]

• Labeling Proteins For Single Molecule Imaging. Teledyne Photometrics. [Link]

• Fluorescent labeling strategies for molecular bioimaging. Frontiers in Chemistry11 , 1249321 (2023). [Link]

• Fluorescent-labeled ligands for the benzodiazepine receptor. Part 1. J Med Chem43 , 237-46 (2000). [Link]

• Fluorescent labeling of small molecules. Vichem Chemie. [Link]

• Fluorescent-Based Neurotransmitter Sensors: Present and Future Perspectives. Biosensors13 , 1022 (2023). [Link]

• Affordable Small Molecules as Promising Fluorescent Labels for Biomolecules. Molecules29 , 2516 (2024). [Link]

• Nonisotopic receptor-binding assay for benzodiazepine receptors utilizing a fluorophore labeled ligand. Anal Biochem156 , 272-6 (1986). [Link]

• On the use of 2,1,3-benzothiadiazole derivatives as selective live cell fluorescence imaging probes. Dyes and Pigments184 , 108823 (2021). [Link]

• Linker Molecules Convert Commercial Fluorophores into Tailored Functional Probes during Biolabelling. Angew Chem Int Ed Engl61 , e202201977 (2022). [Link]

• Fluorescent Probes for Live Cell Imaging. Int J Mol Sci19 , 2799 (2018). [Link]

• Design and optimization of a turn-on fluorescence assay for the identification of improved ADC linkers. The Open Repository @ Binghamton (The ORB) (2020). [Link]

• Advances in Organic Small Molecule-Based Fluorescent Probes for Precision Detection of Liver Diseases: A Perspective on Emerging Trends and Challenges. J Am Chem Soc146 , 10098–10116 (2024). [Link]

• Fluorescent Biosensors for Neurotransmission and Neuromodulation: Engineering and Applications. Frontiers in Neuroscience14 , 592220 (2020). [Link]

• Synthesis of a new fluorophore: wavelength-tunable bisbenzo[f]isoindolylidenes. Chem Sci12 , 11503-11508 (2021). [Link]

• Design and synthesis of fluorescence-labeled nucleotide with a cleavable azo linker for DNA sequencing. Chem Commun (Camb)47 , 8001-3 (2011). [Link]

• Imaging Neurotransmitters with Small-Molecule Fluorescent Probes. Angew Chem Int Ed Engl63 , e202406401 (2024). [Link]

• How to Target Small-Molecule Fluorescent Imaging Probes to the Plasma Membrane—The Influence and QSAR Modelling of Amphiphilicity, Lipophilicity, and Flip-Flop. Int J Mol Sci24 , 15878 (2023). [Link]

• A Robust and Efficient FRET-Based Assay for Cannabinoid Receptor Ligands Discovery. Int J Mol Sci24 , 17462 (2023). [Link]

• Application of Probes in Live Cell Imaging. J Epithelial Biol Pharmacol3 , 39-50 (2010). [Link]

• Synthesis and fluorescent properties of some benzothiazole derivatives synthesized via Suzuki cross coupling reaction. Vietnam Journal of Chemistry58 , 126-132 (2020). [Link]

• Optimum Conditions of Radioligand Receptor Binding Assay of Ligands of Benzodiazepine Receptors. ResearchGate (2013). [Link]

• Molecular Design of SERTlight: A Fluorescent Serotonin Probe for Neuronal Labeling in the Brain. ResearchGate (2024). [Link]

• Choosing the Probe for Single-Molecule Fluorescence Microscopy. Molecules26 , 5449 (2021). [Link]

• Postsynthesis Strategy of Functional Zn-MOF Sensors for the Detection of ClO– and DPA. Inorg Chem60 , 2219–2225 (2021). [Link]

• Fluorescent probes for imaging live cells. Max-Planck-Gesellschaft (2019). [Link]

• Synthesis of an Orange Fluorescent Compound: BNAX. YouTube (2018). [Link]

• Small-molecule fluorescent probes and their design. Chem Soc Rev44 , 4493-4501 (2015). [Link]

• Benzodiazepine binding studies on living cells: application of small ligands for fluorescence correlation spectroscopy. J Recept Signal Transduct Res22 , 311-26 (2002). [Link]

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• Review: Fluorescent probes for living cells. Histochem Cell Biol109 , 1-18 (1998). [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis and Handling of 3-Azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine

Welcome to the technical support center for the synthesis and application of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine. This guide is intended for researchers, scientists, and drug development professionals who are working with this versatile but potentially challenging intermediate. As a Senior Application Scientist, I have compiled this resource based on established chemical principles and field-proven insights to help you navigate the common hurdles associated with the synthesis of this and related α-azido lactam systems.

The unique combination of a strained seven-membered ring, a lactam, and a reactive azide group makes this molecule susceptible to a variety of side reactions. This guide provides a structured approach to troubleshooting these issues, ensuring the integrity of your experimental outcomes.

Frequently Asked Questions (FAQs)

Here, we address some of the most common initial queries regarding the synthesis of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine.

Q1: What are the most common methods for introducing the azide group at the 3-position of the 2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine core?

A1: The introduction of the azide functionality is typically achieved through nucleophilic substitution of a suitable leaving group at the α-position to the lactam carbonyl. The most common precursor is the corresponding 3-bromo or 3-tosyloxy derivative. The reaction is generally carried out using sodium azide (NaN₃) in a polar aprotic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Q2: What are the primary safety concerns when working with 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine?

A2: As with all organic azides, there is a potential risk of explosive decomposition, especially upon heating or exposure to shock. It is crucial to handle the compound with appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Reactions should be conducted in a well-ventilated fume hood, and heating should be done with care, preferably using an oil bath with a thermometer. Avoid using metal spatulas for transfer. For detailed safety guidelines on handling azide compounds, please refer to established safety protocols.

Q3: Can I purify 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine using flash column chromatography?

A3: Yes, flash column chromatography on silica gel is a common method for purification. However, prolonged exposure to silica gel, which can be slightly acidic, may lead to decomposition for some sensitive azides. It is advisable to use a neutral stationary phase like deactivated silica or alumina if instability is observed. Additionally, it is recommended to perform the chromatography expeditiously and to avoid unnecessarily high temperatures when removing the solvent.

Troubleshooting Guide: Common Side Reactions and Their Mitigation

This section delves into specific experimental issues you may encounter during the synthesis and subsequent reactions of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine.

Issue 1: Low Yield or Incomplete Conversion During Azidation

Symptoms:

• TLC analysis shows significant amounts of starting material (e.g., 3-bromo-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine) remaining even after prolonged reaction times.

• Isolation of the desired product gives a lower than expected yield.

Potential Causes & Solutions:

Cause	Explanation	Recommended Solution
Insufficient Reactivity of Leaving Group	A less reactive leaving group (e.g., a chloride) may not be readily displaced by the azide anion.	If possible, start with a more reactive precursor, such as a bromide or a triflate.
Poor Solubility of Sodium Azide	Sodium azide has limited solubility in some organic solvents, reducing the effective concentration of the nucleophile.	Use a highly polar aprotic solvent like DMF or DMSO. The addition of a phase-transfer catalyst (e.g., tetrabutylammonium bromide) can also enhance the reaction rate.
Steric Hindrance	The conformation of the seven-membered ring might sterically hinder the approach of the azide nucleophile.	Increase the reaction temperature moderately (e.g., from room temperature to 50-60 °C). However, be mindful of the thermal stability of the azide product.
Presence of Water	Water can hydrolyze the starting material or react with the azide source.	Ensure all reagents and solvents are anhydrous. Dry glassware thoroughly before use.

Issue 2: Formation of an Unexpected Isomeric Product

Symptoms:

• ¹H NMR or ¹³C NMR of the product shows unexpected peaks, suggesting a structural rearrangement.

• Mass spectrometry indicates the formation of a product with the same mass as the desired azide, but with different fragmentation.

Potential Causes & Solutions:

This is often indicative of a ring contraction or expansion of the benzo[b]azepine skeleton, which can be promoted by acidic or basic conditions, or by certain reagents.

Caption: Step-by-step workflow for the azidation reaction.

Materials:

• 3-bromo-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine

• Sodium azide (NaN₃)

• Anhydrous dimethylformamide (DMF)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• In a flame-dried round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, dissolve 3-bromo-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine (1.0 eq) in anhydrous DMF.

• Add sodium azide (1.5 eq) to the solution in one portion.

• Heat the reaction mixture to 50-60 °C and stir under a nitrogen atmosphere.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Cool the reaction mixture to room temperature and pour it into cold water.

• Extract the aqueous layer with ethyl acetate (3 x volumes).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine.

References

• Staudinger, H.; Meyer, J. Über neue organische Phosphorverbindungen III. Phosphinmethylenderivate und Phosphinimine. Helv. Chim. Acta1919 , 2, 635-646. [Link]

• Musser, J. H.; Brown, R. E.; Loev, B.; Bailey, K.; Jones, H.; Kahen, R.; Huang, F. C.; Khandwala, A.; Leibowitz, M.; Sonnino-Goldman, P. Synthesis of 2-(2,3-dihydro-2-oxo-1,3,4-oxadiazol-5-yl) benzo heterocycles. A novel series of orally active antiallergic agents. J. Med. Chem.1984 , 27, 121-125. [Link]

• Vaultier, M.; Knouzi, N.; Carrié, R. The Staudinger Reaction of Azides with Triphenylphosphine: A General Synthesis of Amines. Tetrahedron Lett.1983 , 24, 763-764. [Link]

• Al-Azemi, T. F.; Manogaran, P.; Al-Kandari, H.; El-Dakdouki, M. H. The Acid-Mediated Ring Opening Reactions of α-Aryl-lactams. RSC Adv.2015 , 5, 83863-83868. [Link]

Technical Support Center: Solubility Enhancement for 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine in Aqueous Reactions

Welcome to the technical support guide for 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine. This resource is designed for researchers, scientists, and drug development professionals to address challenges related to the aqueous solubility of this compound. The following troubleshooting guides and frequently asked questions (FAQs) provide practical solutions and in-depth explanations to facilitate your experimental success.

Introduction to the Challenge

3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine is a heterocyclic compound with potential applications in bioconjugation and medicinal chemistry, largely owing to its azide functionality that can participate in click chemistry reactions. However, its relatively nonpolar benzolactam core structure suggests limited solubility in purely aqueous systems, a significant hurdle for many biological and chemical reactions. This guide will explore various strategies to overcome this limitation.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine is not dissolving in my aqueous reaction buffer. What are my primary options?

A1: Poor aqueous solubility is expected for this compound. The primary strategies to enhance its solubility include the use of co-solvents, pH adjustment, addition of surfactants, or complexation with cyclodextrins. The choice of method will depend on the specific requirements and constraints of your reaction, such as the tolerance of your biological system to additives or the desired final concentration of the azide compound.

Q2: Which co-solvents are recommended, and what are the starting concentrations I should try?

A2: The use of water-miscible organic solvents is a common and effective first approach.[1][2] For reactions like copper-catalyzed azide-alkyne cycloaddition (CuAAC), a variety of organic solvents can be used in combination with water.[2][3]

Recommended Co-solvents and Starting Concentrations:

Co-solvent	Starting Concentration (v/v)	Considerations
Dimethyl sulfoxide (DMSO)	5-10%	Highly effective solubilizing agent. Can be challenging to remove and may affect some biological assays.
N,N-Dimethylformamide (DMF)	5-10%	Good solubilizing power. Can be difficult to remove and is a known developmental toxicant.
Acetonitrile (MeCN)	10-20%	Less viscous than DMSO and DMF, easier to remove. May require higher percentages for sufficient solubility.
Tetrahydrofuran (THF)	10-20%	Effective but can form peroxides upon storage. Safer to remove by rotary evaporation before workup if possible.[1]
tert-Butanol (t-BuOH)	10-30%	Often used in click chemistry reactions in a mixture with water.[2]

Experimental Protocol: Co-solvent Solubility Test

• Prepare a stock solution of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine in the chosen neat co-solvent (e.g., 10 mg/mL in DMSO).

• In a series of microcentrifuge tubes, prepare your aqueous buffer.

• Add increasing volumes of the stock solution to the buffer to achieve the desired final co-solvent concentrations (e.g., 1%, 2%, 5%, 10%).

• Vortex each tube thoroughly and visually inspect for precipitation.

• If the solution remains clear, you have successfully solubilized the compound at that concentration.

Q3: Can I use pH adjustment to improve solubility?

A3: Yes, pH adjustment can be a viable strategy if the compound has ionizable functional groups.[4][][6] The parent compound, 2,3,4,5-tetrahydro-1H-benzo[b]azepine, has a predicted pKa of 5.22, suggesting the secondary amine is weakly basic.[7] While the lactam amide is generally neutral, extreme pH values could potentially lead to ionization or hydrolysis.

Experimental Protocol: pH-Dependent Solubility

• Prepare a series of buffers with varying pH values (e.g., pH 4, 5, 6, 7, 8, 9).

• Add a small, consistent amount of solid 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine to each buffer.

• Vortex and agitate the samples for a set period (e.g., 1 hour).

• Centrifuge the samples to pellet any undissolved solid.

• Carefully measure the concentration of the dissolved compound in the supernatant using a suitable analytical method like UV-Vis spectroscopy or HPLC.

• Plot solubility versus pH to determine the optimal pH range.

Q4: What are surfactants, and how do they help with solubility?

A4: Surfactants are amphiphilic molecules that, above a certain concentration (the critical micelle concentration or CMC), form micelles in aqueous solutions. These micelles have a hydrophobic core and a hydrophilic exterior. Poorly soluble compounds like our target molecule can be encapsulated within the hydrophobic core, effectively solubilizing them in the bulk aqueous medium.[8][9][10][11][12] This process is known as micellar solubilization.

Commonly Used Surfactants:

Surfactant	Type	Typical Concentration	Notes
Tween® 80	Non-ionic	0.1 - 2% (w/v)	Generally considered biocompatible and widely used in pharmaceutical formulations.
Sodium dodecyl sulfate (SDS)	Anionic	0.1 - 2% (w/v)	A strong solubilizing agent, but can denature proteins and may not be suitable for all biological applications.

Experimental Workflow for Surfactant Solubilization

Caption: Workflow for testing surfactant-mediated solubility.

Q5: I've heard about cyclodextrins. Are they a suitable option?

A5: Absolutely. Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[13] They can form inclusion complexes with poorly soluble "guest" molecules that fit into their cavity, thereby increasing the aqueous solubility of the guest.[13][14][15][16][17] This is a widely used technique in the pharmaceutical industry.[13]

Recommended Cyclodextrins:

Cyclodextrin	Notes
β-Cyclodextrin (β-CD)	Common and cost-effective, but has limited water solubility itself.
Hydroxypropyl-β-cyclodextrin (HP-β-CD)	A modified β-CD with significantly higher aqueous solubility and is often preferred for enhancing the solubility of other compounds.[14]

Experimental Protocol: Cyclodextrin Complexation

• Prepare a concentrated aqueous solution of HP-β-CD (e.g., 100 mM).

• Add an excess of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine to the HP-β-CD solution.

• Stir the suspension vigorously at room temperature for 24-48 hours to allow for complex formation.

• Filter or centrifuge the solution to remove any undissolved solid.

• The resulting clear solution contains the water-soluble inclusion complex. The concentration can be determined analytically.

Logical Relationship of Solubility Enhancement Methods

Caption: Primary strategies to address poor aqueous solubility.

Concluding Remarks

Improving the aqueous solubility of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine is a critical step for its successful application in many experimental settings. By systematically exploring the use of co-solvents, pH adjustments, surfactants, and cyclodextrins, researchers can identify an optimal solubilization strategy that is compatible with their specific reaction conditions. Always consider the potential downstream effects of any additives on your experimental system.

References

• Department of Chemistry, University of Rochester. Workup for Polar and Water-Soluble Solvents. Available from: [Link]

• Mele, A., et al. (2022). Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects. Molecules, 27(5), 1607. Available from: [Link]

• ResearchGate. Best solvent for azide alkyne cycloaddition?. Available from: [Link]

• Al-kassas, R., et al. (2022). Effect of pH Modifiers on the Solubility, Dissolution Rate, and Stability of Telmisartan Solid Dispersions Produced by Hot-melt Extrusion Technology. AAPS PharmSciTech, 23(1), 33. Available from: [Link]

• Gauhar, S., et al. (2010). Micellar Solubilization of Some Poorly Soluble Antidiabetic Drugs: A Technical Note. AAPS PharmSciTech, 11(2), 643–647. Available from: [Link]

• PubChem. 2,3,4,5-Tetrahydro-1H-benzo(d)azepine. Available from: [Link]

• Chou, H.-H., & Raines, R. T. (2013). Conversion of Azides into Diazo Compounds in Water. Journal of the American Chemical Society, 135(40), 14936–14939. Available from: [Link]

• ResearchGate. β-(Cycloalkylamino)ethanesulfonyl azides as novel water-soluble reagents for the synthesis of diazo compounds and heterocycles | Request PDF. Available from: [Link]

• ResearchGate. Solubility Enhancement of a Poorly Water Soluble Drug by Forming Solid Dispersions using Mechanochemical Activation. Available from: [Link]

• ResearchGate. Micellar solubilization of poorly water-soluble drugs: effect of surfactant and solubilizate molecular structure. Available from: [Link]

• Bak, A., et al. (2011). Click Chemistry, a Powerful Tool for Pharmaceutical Sciences. Pharmaceutical Research, 28(9), 2096–2108. Available from: [Link]

• Crini, G., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceutics, 16(5), 633. Available from: [Link]

• International Journal of Pharmaceutical Sciences and Research. CYCLODEXTRIN INCLUSION COMPLEX TO ENHANCE SOLUBILITY OF POORLY WATER SOLUBLE DRUGS: A REVIEW. Available from: [Link]

• MDPI. Azides in the Synthesis of Various Heterocycles. Available from: [Link]

• PubChem. 2,3,4,5-tetrahydro-1H-1,4-benzodiazepine. Available from: [Link]

• MDPI. Mechanism of the Micellar Solubilization of Curcumin by Mixed Surfactants of SDS and Brij35 via NMR Spectroscopy. Available from: [Link]

• ResearchGate. Cyclodextrin Inclusion Complexes: Novel Techniques to Improve Solubility of Poorly Soluble Drugs: A Review | Request PDF. Available from: [Link]

• Kumar, S., & Singh, A. (2013). Improvement in solubility of poor water-soluble drugs by solid dispersion. International Journal of Pharmaceutical Sciences and Research, 4(12), 4004. Available from: [Link]

• Wikipedia. Organic azide. Available from: [Link]

• Journal of Drug Delivery and Therapeutics. Cyclodextrin Inclusion Complexes: Novel Techniques to Improve Solubility of Poorly Soluble Drugs: A Review. Available from: [Link]

• Royal Society of Chemistry. Chapter 5: Organic Solvents: Environmentally Benign Solutions. Available from: [Link]

• Organic Chemistry Portal. Conversion of Azides into Diazo Compounds in Water. Available from: [Link]

• Journal of Pharmaceutical Research International. Solubilization of Insoluble and Poorly-Water Soluble Drugs in Micellar Systems. Available from: [Link]

• ChemBK. 1,3,4,5-TETRAHYDROBENZO[B]AZAPIN-2-ONE. Available from: [Link]

• PubChem. 1,2,3,4-Tetrahydro-benzo(b)azepin-5-one. Available from: [Link]

Sources

• 1. Workup [chem.rochester.edu]
• 2. researchgate.net [researchgate.net]
• 3. Click Chemistry, a Powerful Tool for Pharmaceutical Sciences - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of pH Modifiers on the Solubility, Dissolution Rate, and Stability of Telmisartan Solid Dispersions Produced by Hot-melt Extrusion Technology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 2,3,4,5-Tetrahydro-1H-benzo[b]azepine | 1701-57-1 [chemicalbook.com]
• 8. Micellar Solubilization of Some Poorly Soluble Antidiabetic Drugs: A Technical Note - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pharmaexcipients.com [pharmaexcipients.com]
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• 12. Solubilization of Insoluble and Poorly-Water Soluble Drugs in Micellar Systems | Pharmedicine Journal [pharmedicinejournal.com]
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• 15. ijpsr.com [ijpsr.com]
• 16. researchgate.net [researchgate.net]
• 17. humapub.com [humapub.com]

Preventing degradation of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine during reactions

Prepared by the Senior Application Scientist Team

Welcome to the dedicated technical support guide for 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine. This resource is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile but sensitive intermediate. Our goal is to provide you with the in-depth knowledge and practical troubleshooting strategies required to ensure the stability and successful reaction of your compound, thereby maximizing yield and purity.

Understanding the Inherent Instability: A Tale of Two Functional Groups

The chemical architecture of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine presents a dual challenge. Its reactivity is governed by two key functional groups: the energetic azide moiety and the potentially labile lactam (cyclic amide) ring . Successful handling and reaction design depend on understanding and mitigating the degradation pathways of both.

• The Azide Group (-N₃): This high-energy functional group is the primary source of instability. Organic azides are prone to decomposition through the extrusion of dinitrogen gas (N₂), a highly favorable process, to form a reactive nitrene intermediate.[1][2] This decomposition can be triggered by heat, light, or certain reagents.

• The Benzodiazepine Lactam Ring: The seven-membered lactam ring, while more stable than the azide, is susceptible to hydrolysis under harsh acidic or basic conditions. This cleavage results in the formation of a ring-opened amino acid derivative, representing a total loss of the desired scaffold.[3]

Visualizing the Degradation Pathways

The following diagram illustrates the primary degradation routes that must be controlled to maintain the integrity of the molecule.

Caption: Primary degradation pathways for the target molecule.

Frequently Asked Questions (FAQs)

This section directly addresses the common questions and issues encountered during the storage, handling, and reaction of this compound.

Q1: What are the optimal storage conditions for 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine?

A1: Due to its thermal and photolytic sensitivity, the compound must be stored under controlled conditions.

• Temperature: Store at low temperatures, ideally between -20°C and 4°C.

• Light: Protect from light at all times. Use amber vials or wrap containers in aluminum foil.

• Atmosphere: Store under an inert atmosphere (e.g., Argon or Nitrogen) to prevent oxidative degradation and exposure to moisture.

• Purity: Ensure the compound is free from heavy metal or strong acid/base contaminants, which can catalyze decomposition.

Q2: My reaction mixture is turning dark brown and I'm seeing gas evolution. What is happening?

A2: This is a classic sign of thermal decomposition of the azide group.[4] The brown color is likely due to polymerization or other side reactions of the highly reactive nitrene intermediate formed after the loss of N₂ gas.

• Causality: The reaction temperature is too high. Even localized heating from an exothermic process can initiate decomposition.

• Solution: Immediately cool the reaction. For future experiments, maintain a lower reaction temperature, use a solvent with a lower boiling point, and ensure efficient stirring to dissipate heat. Consider if any reagents are catalyzing the decomposition.

Q3: I'm attempting a reaction in the presence of a strong acid (e.g., TFA) and my starting material is consumed, but I don't see my desired product. Why?

A3: You are likely encountering one of two issues. First, strong acids can protonate the azide to form hydrazoic acid (HN₃), which is volatile, highly toxic, and can be explosive.[5][6] Second, strong acidic (or basic) conditions can catalyze the hydrolysis of the lactam ring, leading to the ring-opened product.

• Solution: Avoid strong, non-buffered acids and bases. If pH modification is necessary, use a buffered system or a milder acidic/basic reagent. If your desired reaction requires acidic conditions, consider protecting groups or alternative synthetic routes.

Q4: Can I use halogenated solvents like Dichloromethane (DCM) or Chloroform?

A4: It is strongly discouraged . The combination of azides with halogenated solvents like DCM can lead to the formation of di- and tri-azidomethane, which are exceptionally unstable and dangerously explosive.[6]

• Recommended Solvents: Opt for non-reactive solvents such as THF, Dioxane, Acetonitrile (ACN), DMF, or Toluene, depending on the specific reaction requirements.

Q5: My Staudinger reduction (using PPh₃) is giving me multiple products and a low yield of the desired amine. What's going wrong?

A5: The Staudinger reaction proceeds via an iminophosphorane intermediate.[7][8] If water is not rigorously excluded before the intended hydrolysis step, premature reaction can occur. Furthermore, the iminophosphorane itself can be reactive.

• Troubleshooting:

  • Ensure the first step (formation of the iminophosphorane) is conducted under strictly anhydrous conditions.

  • Monitor the reaction by TLC or LCMS to confirm the complete consumption of the azide before adding water for the hydrolysis step.

  • Consider that the aza-ylide intermediate might be reacting with other components in your mixture. A one-pot approach where the intermediate is trapped in situ (Aza-Wittig reaction) might be an alternative if simple reduction is not the goal.

Troubleshooting Guide: Low Reaction Yield

When faced with a low or non-existent yield of your desired product, a systematic approach is necessary to diagnose the issue. The following flowchart provides a logical path for troubleshooting.

Caption: A troubleshooting flowchart for low-yield reactions.

Recommended Protocols & Best Practices

Adherence to validated protocols is critical for success. The following are detailed, step-by-step methods for common reactions involving this compound.

Protocol 4.1: General Handling and Inert Atmosphere Technique

This protocol should be the foundation for all experiments.

• Preparation: Dry all glassware in an oven ( >100°C) for at least 4 hours and allow to cool in a desiccator.

• Inerting: Assemble the glassware and flush the system with a dry, inert gas (Argon or Nitrogen) for 10-15 minutes. Maintain a positive pressure of inert gas throughout the experiment using a balloon or bubbler.

• Reagent Handling: Weigh the solid 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine quickly and add it to the reaction flask under a positive flow of inert gas.

• Solvent Addition: Add anhydrous solvents via a syringe or cannula.

• Temperature Control: Conduct all reactions in a temperature-controlled bath (ice-water, dry ice-acetone, or a cryocooler) to prevent thermal decomposition.

Protocol 4.2: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC or "Click" Reaction)

This protocol is optimized to prevent degradation of the starting material. The order of addition is critical.[9][10]

Caption: Recommended workflow for a "Click" reaction.

• Setup: In an inert-atmosphere flask, dissolve 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine (1.0 eq) and the alkyne (1.1 eq) in a suitable solvent mixture (e.g., THF/water 4:1).

• Reducing Agent: Add a freshly prepared aqueous solution of sodium ascorbate (0.3 eq).

• Catalyst Addition: Add an aqueous solution of copper(II) sulfate pentahydrate (CuSO₄•5H₂O) (0.1 eq). The solution should turn a yellow-green color as Cu(I) is formed.

• Reaction: Stir the mixture vigorously at room temperature. Protect the reaction from light.

• Monitoring: Monitor the reaction progress by TLC or LCMS. The reaction is typically complete within 1-4 hours.

• Workup: Upon completion, quench the reaction with a saturated aqueous solution of EDTA to chelate the copper. Extract the product with a suitable organic solvent (e.g., Ethyl Acetate).

• Causality Note: Adding the copper catalyst last ensures that the reactive Cu(I) species is generated in the presence of both substrates, minimizing side reactions. Sodium ascorbate keeps the copper in its active Cu(I) oxidation state.

Protocol 4.3: Staudinger Reduction to the Corresponding Amine

This two-step, one-pot protocol ensures the clean conversion of the azide to the primary amine.[8]

• Aza-Ylide Formation: To a solution of the azide (1.0 eq) in anhydrous THF at 0°C under Argon, add triphenylphosphine (PPh₃) (1.05 eq) portion-wise.

• Monitoring Step 1: Allow the solution to slowly warm to room temperature and stir for 2-3 hours. Vigorous N₂ evolution will be observed initially. Monitor by TLC until all the starting azide is consumed. The key is to see the formation of a new, non-polar spot (the phosphazide/iminophosphorane).

• Hydrolysis: Once the azide is consumed, add deionized water (5.0 eq) to the reaction mixture.

• Monitoring Step 2: Heat the mixture to 50°C and stir for 4-6 hours, or until the iminophosphorane intermediate is fully converted to the amine (monitor by LCMS).

• Workup: Cool the reaction, remove the THF under reduced pressure, and partition the residue between dilute HCl (1M) and diethyl ether. The amine product will be in the aqueous layer as the hydrochloride salt, while the triphenylphosphine oxide byproduct will be in the ether layer.

Summary of Stability & Incompatibility

For quick reference, this table summarizes the key parameters to control during your experiments.

Parameter	Recommended Condition/Limit	Rationale & Consequence of Deviation
Temperature	< 60°C (Reaction); < 4°C (Storage)	High temperatures cause rapid, potentially violent decomposition to a nitrene intermediate.[2][11]
pH Range	5 - 8	Strong acids (< pH 3) or bases (> pH 10) can cause lactam ring hydrolysis. Strong acid can also form explosive HN₃.
Light Exposure	Minimize; use amber vials	UV light can induce photolytic cleavage of the azide to form a nitrene.[11]
Compatible Solvents	THF, Dioxane, ACN, DMF, Toluene, H₂O	-
Incompatible Solvents	DCM, Chloroform, CCl₄	Risk of forming highly explosive di/tri-azidomethanes.[6]
Incompatible Reagents	Strong Reducing Agents (e.g., LiAlH₄, H₂/Pd-C)	Will non-selectively reduce the azide to an amine unless this is the desired transformation.[12]
Heavy Metals (unchelated)	Can form unstable heavy-metal azides or catalyze decomposition.
Strong, non-buffered acids (TFA, conc. HCl)	Can catalyze hydrolysis and create a significant safety hazard (HN₃).[5]

References

• Reactive & Efficient: Organic Azides as Cross-Linkers in Material Sciences. National Institutes of Health (NIH).
• Nitrene formation is the first step of the thermal and photochemical decomposition reactions of organic azides. RSC Publishing.
• 2,3,4,5-Tetrahydro-1H-benzo[b]azepine Cas 1701-57-1. BIOSYNCE.
• Analysis of unstable degradation impurities of a benzodiazepine and their quantification without isolation using multiple linear regression. PubMed.
• Staudinger Reaction. Organic Chemistry Tutor.
• The thermal decomposition of azidopyridines. ResearchGate.
• Organic azide. Wikipedia.

• Synthesis of 1,3,5-Triazepines and Benzo[f][1][7][13]triazepines and Their Biological Activity: Recent Advances and New Approaches. MDPI. Available at:

• Reactions of Azides - Substitution, Reduction, Rearrangements, and More. Master Organic Chemistry.
• Functionalization of 2,3,4,5-Tetrahydro-1,5-benzodiazepin-2(1H)-ones by Electrophilic Aromatic Substitution. ResearchGate.
• Staudinger Reaction. Organic Chemistry Portal.
• Click chemstry: Why does it sometimes work and other times it doesn't?. ResearchGate.
• How Dangerous Is Too Dangerous? A Perspective on Azide Chemistry. ACS Publications.
• Click Chemistry Azide-Alkyne Cycloaddition. Organic Chemistry Portal.
• Safe Handling of Azides. University of Pittsburgh Safety Manual.

Sources

• 1. Reactive & Efficient: Organic Azides as Cross-Linkers in Material Sciences - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nitrene formation is the first step of the thermal and photochemical decomposition reactions of organic azides - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. safety.pitt.edu [safety.pitt.edu]
• 7. organicchemistrytutor.com [organicchemistrytutor.com]
• 8. Staudinger Reaction [organic-chemistry.org]
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• 10. Click Chemistry [organic-chemistry.org]
• 11. Organic azide - Wikipedia [en.wikipedia.org]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. biosynce.com [biosynce.com]

Troubleshooting guide for azide-alkyne cycloadditions with complex substrates

A Senior Application Scientist's Guide to Troubleshooting Azide-Alkyne Cycloadditions with Complex Substrates

Welcome to the technical support center for azide-alkyne cycloaddition, a cornerstone of "click chemistry." This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of bioconjugation. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the rationale behind them, empowering you to troubleshoot effectively and achieve robust, reproducible results. This guide is structured to address the most common to the most nuanced challenges you may face when working with intricate substrates like proteins, nucleic acids, and other biomolecules.

Frequently Asked Questions (FAQs) & Troubleshooting

Here, we address specific issues in a question-and-answer format, providing both the underlying cause and actionable solutions.

I. Low or No Product Yield

This is the most common issue encountered. A systematic approach to diagnosing the root cause is crucial.

When faced with a low or non-existent yield, it's essential to systematically validate each component and condition of your reaction. The issue often lies with one of three areas: reagent quality, reaction conditions, or catalyst activity.

Causality & Solution Pathway:

A logical first step is to confirm the integrity of your azide and alkyne functionalities. These groups can degrade over time or during previous synthetic steps. A simple diagnostic test using model compounds can quickly identify if your complex substrates are the source of the problem.

dot

Caption: Initial low-yield troubleshooting workflow.

Protocol 1: Quality Control of Azide and Alkyne Reagents using a Model Reaction

This protocol uses a fluorogenic azide to provide an easy readout of reaction success.

Materials:

• Fluorogenic Azide: 3-azido-7-hydroxycoumarin or a similar commercially available fluorogenic azide.

• Model Alkyne: Propargyl alcohol or phenylacetylene.

• Your standard Copper(II) Sulfate (CuSO₄), sodium ascorbate, and copper-coordinating ligand (e.g., THPTA) stock solutions.

• Appropriate reaction buffer (e.g., phosphate, HEPES).

Procedure:

• Prepare the Reaction Mixture: In a microcentrifuge tube, combine the model alkyne (e.g., to a final concentration of 500 µM) and the fluorogenic azide (e.g., 100 µM) in your reaction buffer.

• Add Catalyst Components:

  • Add your copper-coordinating ligand (e.g., THPTA) to the tube. A common final concentration is 5 times that of the copper.

  • Add CuSO₄ to a final concentration of 50-250 µM.

  • Initiate the reaction by adding freshly prepared sodium ascorbate to a final concentration of 1-5 mM.[1]

• Incubate: Allow the reaction to proceed for 30-60 minutes at room temperature.

• Analysis: Measure the fluorescence of the solution at the appropriate excitation and emission wavelengths for the chosen fluorogenic product. A significant increase in fluorescence compared to a negative control (without the alkyne) indicates that your azide, catalyst, and general conditions are viable.

If this model reaction fails, the issue lies with your common reagents (azide, copper, ascorbate, or ligand). If it succeeds, the problem is likely related to your complex substrates or specific reaction conditions.

When simple model reactions are successful but bioconjugations are not, the complexity of the biomolecule itself is often the inhibiting factor.

Causality & Solution Pathway:

• Steric Hindrance: The azide or alkyne functionality may be buried within the folded structure of the protein, making it inaccessible to the catalytic complex.[1]

• Copper Sequestration: Certain amino acid residues (e.g., cysteine, histidine) or functional groups on your biomolecule can chelate the copper catalyst, effectively removing it from the reaction. His-tags are particularly notorious for this.[2]

• Substrate Incompatibility: The biomolecule may be unstable in the reaction buffer or sensitive to reactive oxygen species (ROS) generated by the copper/ascorbate system.[3]

• Solubility Issues: One or both of your complex substrates may not be fully soluble under the reaction conditions, leading to aggregation and low reactivity.

dot

Caption: Troubleshooting pathway for complex substrates.

Table 1: Optimizing Reaction Conditions for Complex Substrates

Parameter	Standard Condition	Troubleshooting Action & Rationale
Copper (CuSO₄) Concentration	50-250 µM	Increase to 1 mM. Rationale: To overcome sequestration by the biomolecule.[1]
Ligand:Copper Ratio	5:1	Increase to 10:1 or try different ligands (e.g., BTTAA for in-cell labeling). Rationale: Higher ligand concentration protects the copper from sequestration and oxidation.[4]
Reducing Agent (Ascorbate)	1-5 mM	Use freshly prepared solution. Increase concentration up to 10 mM. If substrate is sensitive, consider alternative reducing agents like hydroxylamine.[1][3]
Co-solvents	<10% DMSO/DMF	Increase up to 30-50%. Rationale: To improve solubility of hydrophobic substrates and disrupt protein secondary structure to expose reactive sites.[2]
pH	~7.0	Test a range from 6.0 to 8.0. Rationale: While CuAAC is tolerant of a wide pH range, the stability and conformation of your biomolecule may be pH-dependent.[5]
Temperature	Room Temperature	Increase to 37°C or higher if the biomolecule is stable. Rationale: Can help overcome kinetic barriers, especially in cases of steric hindrance.[2]

II. Catalyst-Related Issues

The copper catalyst is the heart of the CuAAC reaction, and its state and availability are paramount.

The catalytically active species is Cu(I), which is prone to oxidation to the inactive Cu(II) state, especially in the presence of oxygen.[3]

Causality & Solution Pathway:

• Oxidation of Cu(I): Dissolved oxygen in aqueous buffers will rapidly oxidize Cu(I) to Cu(II). The reducing agent, typically sodium ascorbate, is added to regenerate Cu(I) in situ from a Cu(II) salt like CuSO₄.[5]

• Ligand Role: Copper-coordinating ligands like THPTA or TBTA play a dual role: they accelerate the reaction and protect the Cu(I) from oxidation and disproportionation.[6]

• Improper Reagent Mixing Order: The order of addition of reagents is critical. Adding ascorbate to a solution of CuSO₄ without a ligand can lead to the formation of reactive oxygen species that can damage your biomolecules.[5]

Protocol 2: Best Practices for Preparing the Catalytic System

• Always use freshly prepared sodium ascorbate solution. Ascorbate can degrade in solution over time.

• Pre-mix CuSO₄ and the ligand. Allow the copper and ligand to form a complex for a few minutes before adding them to the reaction mixture. This prevents the precipitation of copper salts in phosphate buffers and improves catalytic efficiency.[2]

• Add reagents in the correct order:

  • Solution of your azide and alkyne substrates in buffer.

  • The pre-mixed CuSO₄/ligand complex.

  • Freshly prepared sodium ascorbate to initiate the reaction.

• Minimize Oxygen Exposure: While not always necessary with a sufficient excess of ascorbate, for sensitive or slow reactions, gently bubbling an inert gas (like argon or nitrogen) through your buffer before starting can be beneficial.

dot

Sources

• 1. jenabioscience.com [jenabioscience.com]
• 2. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ligand tricks for faster clicks: bioconjugation via the CuAAC reaction - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. Click Chemistry [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]

Removal of copper catalyst from 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine reaction mixtures

Technical Support Center: Catalyst Removal

Topic: Removal of Copper Catalyst from 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine Reaction Mixtures

Introduction: The Challenge of Residual Copper

The synthesis of complex organic molecules such as 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine often involves powerful catalytic systems. The introduction of an azide moiety, a critical functional group, is frequently accomplished via a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), the premier example of a "click reaction".[1] While highly efficient, this reaction leaves behind residual copper catalyst in the reaction mixture.

For researchers in drug development, the removal of this copper is not a trivial step; it is a critical purification challenge.[2] Residual metal catalysts can interfere with subsequent synthetic steps, poison catalysts in downstream reactions, and are strictly limited by regulatory agencies in active pharmaceutical ingredients (APIs).[3] This guide provides detailed troubleshooting advice and protocols to effectively remove copper catalysts, ensuring the integrity and purity of your final compound.

Section 1: Frequently Asked Questions (FAQs)

Q1: After my reaction, the crude mixture has a distinct blue or green color. What does this indicate?

This coloration is a hallmark of copper salts. Typically, copper(I) species, the active catalyst in CuAAC, are oxidized to the more stable copper(II) state upon exposure to air during the reaction or workup.[1][4] These Cu(II) ions form colored complexes with solvents, ligands, or your product, resulting in the characteristic blue/green hue. The goal of the purification process is to selectively remove these colored complexes from your organic product.

Q2: What is the most straightforward, first-line method for removing copper?

The simplest approach is a liquid-liquid extraction using an aqueous solution of a chelating agent.[5] A chelating agent is a molecule that can form multiple bonds to a single metal ion, creating a stable, water-soluble complex that can be partitioned into the aqueous phase and removed.[6] A common and effective first choice is an aqueous wash with saturated ammonium chloride (NH₄Cl) or a dilute solution of ethylenediaminetetraacetic acid (EDTA).[5][7]

Q3: I've heard of "metal scavengers." What are they and when are they the better choice?

Metal scavengers are solid-supported materials, often functionalized silica gel or polymers, that have a high affinity for specific metals.[3][8] They offer a significant advantage when your product is sensitive to aqueous conditions (e.g., acid or base lability) or has some water solubility, which would lead to yield loss during extraction.[3] Scavengers are also ideal for achieving very low residual metal concentrations (into the ppm range), which is often required in pharmaceutical manufacturing.[9][10] You would typically stir the crude organic solution with the scavenger resin or pass the solution through a cartridge packed with the resin.[9]

Q4: My product is still colored even after several aqueous washes. I suspect my compound is binding to the copper. What can I do?

This is a common issue, especially if your target molecule contains functional groups that can act as ligands for copper (e.g., amines, amides, or other heteroatoms). In this scenario, you need to use a stronger chelating agent that can outcompete your product for the copper ion. An aqueous wash with ammonia can be very effective, as ammonia forms a very stable and intensely blue tetraamminecopper(II) complex, which is highly water-soluble.[5] However, be cautious if your product has base-sensitive functional groups. A safer alternative would be to transition to a high-affinity solid-phase scavenger.[10]

Q5: How can I confirm that all the copper has been removed effectively?

Visual inspection is the first indicator; the disappearance of the blue/green color from the organic phase and its intensification in the aqueous wash is a good sign.[11] For routine laboratory work, thin-layer chromatography (TLC) can be helpful if the copper-complexed product has a different Rf value. However, for drug development applications requiring quantitative data, more sensitive analytical techniques like Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or Atomic Absorption Spectroscopy (AAS) are the standard for determining residual metal content in the final product.

Section 2: Troubleshooting Guide

Issue	Probable Cause(s)	Recommended Solutions & Rationale
Persistent Color in Organic Layer	1. Inefficient chelation. 2. Strong coordination of the product to copper. 3. Insufficient mixing during extraction.	1. Increase Chelation Strength: Switch from NH₄Cl to EDTA or an ammonia/NH₄Cl wash. Ammonia forms a more stable complex with Cu(II) and can more effectively pull it from the organic phase.[5] 2. Use a Solid-Phase Scavenger: Employ a scavenger with sulfur-based functional groups (thiols, thioureas), which have a very high affinity for soft metals like copper.[10] 3. Improve Mixing: Ensure vigorous stirring during extraction for a sufficient time (15-30 minutes) to allow for complete complexation and phase transfer.
Low Product Recovery After Workup	1. Product has partial solubility in the aqueous wash. 2. Emulsion formation at the interface.	1. Minimize Aqueous Contact: Reduce the number of washes or switch to a solid-phase scavenger to avoid an aqueous workup altogether.[3] 2. Use Brine: Perform a final wash with saturated aqueous NaCl (brine). This increases the polarity of the aqueous phase, decreasing the solubility of organic compounds and helping to "salt out" your product. 3. Break Emulsions: Add a small amount of brine or pass the mixture through a pad of Celite to break up emulsions.
Product Degradation During Workup	1. Product contains acid- or base-labile functional groups (e.g., esters, protecting groups).	1. Maintain Neutral pH: Use a pH-neutral workup. An aqueous solution of EDTA disodium salt is effective and generally operates near neutral pH.[5] 2. Avoid Ammonia: Do not use ammonia/ammonium hydroxide washes if your compound is base-sensitive. 3. Default to Scavengers: Solid-phase scavengers are chemically inert and provide the safest method for purifying sensitive compounds.[8]
Solid Scavenger Seems Ineffective	1. Incorrect scavenger type for the copper species. 2. Insufficient amount of scavenger or contact time. 3. Solvent polarity is too low for efficient scavenging.	1. Select the Right Scavenger: Ensure the chosen scavenger has a high affinity for copper. Thiol- or amine-based scavengers are generally excellent choices.[10] 2. Optimize Conditions: Increase the equivalents of scavenger resin and/or the stirring time. Gentle heating can sometimes improve kinetics, but should be tested first for product stability. 3. Adjust Solvent: Scavenging efficiency can be solvent-dependent.[12] If possible, perform the scavenging in a more polar organic solvent like acetonitrile or ethyl acetate before concentrating and switching to a final solvent.

Section 3: Detailed Experimental Protocols

Protocol 1: Standard Purification via Aqueous EDTA Wash

This protocol is a robust starting point for many reaction mixtures where the product is stable and lacks significant water solubility.

• Reaction Quench: Dilute the crude reaction mixture with an organic solvent in which your product is highly soluble (e.g., ethyl acetate, DCM).

• Initial Wash: Transfer the solution to a separatory funnel and wash with a 0.5 M aqueous solution of ethylenediaminetetraacetic acid, disodium salt (Na₂EDTA). Use a volume of EDTA solution equal to the organic phase volume.

• Extraction: Shake the funnel vigorously for 1-2 minutes. You should observe the blue/green color transferring from the organic layer to the aqueous layer. Allow the layers to separate and drain the aqueous layer.

• Repeat: Repeat the EDTA wash until the organic layer is colorless and the aqueous wash no longer develops a strong color.

• Final Washes: Wash the organic layer sequentially with water and then with brine to remove residual EDTA and water.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude, copper-free product for further purification (e.g., column chromatography).

Protocol 2: High-Affinity Purification using a Solid-Phase Scavenger

This method is ideal for sensitive substrates or when extremely low levels of copper are required.

• Solvent Dilution: After the reaction is complete, dilute the mixture with a suitable organic solvent (e.g., DCM, THF, Ethyl Acetate). If the reaction was run in a polar solvent like DMF, it may need to be removed and replaced first.

• Add Scavenger: To the solution, add the recommended copper scavenger resin (e.g., a silica-supported thiol or amine scavenger, typically 3-10 equivalents relative to the copper catalyst).

• Stir: Stir the resulting slurry at room temperature. The required time can range from 1 to 24 hours. Monitor the removal of copper by periodically taking a sample of the solution and observing its color.

• Filtration: Once the scavenging is complete (solution is colorless), filter the mixture to remove the resin. Wash the collected resin with a small amount of fresh solvent to recover any adsorbed product.

• Concentration: Combine the filtrate and the washings and concentrate under reduced pressure to obtain the product.

Section 4: Visualized Workflows

Decision-Making Workflow for Copper Removal

This diagram helps in selecting the appropriate purification strategy based on product characteristics.

Caption: Decision tree for selecting a copper removal method.

Experimental Workflow for Solid-Phase Scavenging

This diagram illustrates the step-by-step process described in Protocol 2.

Caption: Step-by-step workflow for copper scavenging.

References

• ResearchGate. (2022). Is there another way to get rid of the remnants of the copper catalyst?[Link]

• Google Patents. (1987).
• Google Patents. (1981). Process for removing copper (I)

• Reddit. (2022). Best method for removing Cu(I) from Org compounds. [Link]

• ResearchGate. (2017). Solid-phase synthesis of 2,3,4,5-tetrahydro-1H-benzo[e][5][7]diazepine derivatives. [Link]

• PubMed Central (PMC). (2011). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. [Link]

• ACS Publications. (2020). Effective Method To Remove Metal Elements from Pharmaceutical Intermediates with Polychelated Resin Scavenger. [Link]

• PubMed Central (PMC). (2024). Role of copper chelating agents: between old applications and new perspectives in neuroscience. [Link]

• ACS Publications. (2022). Azide–Alkyne Cycloaddition Catalyzed by Copper(I) Coordination Polymers in PPM Levels Using Deep Eutectic Solvents as Reusable Reaction Media: A Waste-Minimized Sustainable Approach. [Link]

• MDPI. (2024). Synthesis of 1,3,5-Triazepines and Benzo[f][5][13][14]triazepines and Their Biological Activity: Recent Advances and New Approaches. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Workup for Removing Copper Salts. [Link]

• ResearchGate. (2014). (PDF) Copper Chelators: Chemical Properties and Bio-medical Applications. [Link]

• Scavenging Technologies. (n.d.). Recognising the Needs of the Pharmaceutical Industry. [Link]

• MDPI. (2015). Recent Advances in Recoverable Systems for the Copper-Catalyzed Azide-Alkyne Cycloaddition Reaction (CuAAC). [Link]

• Chelation Therapy. (2023). Best Chelating Agents for Effective Copper Removal in Various Applications. [Link]

• Wikipedia. (n.d.). Azide-alkyne Huisgen cycloaddition. [Link]

• Carnegie Mellon University, Matyjaszewski Polymer Group. (n.d.). Catalyst Removal. [Link]

• ResearchGate. (2022). Effect of different type of scavengers on the photocatalytic removal of copper and cyanide in the presence of TiO2@yeast hybrids. [Link]

• National Institutes of Health (NIH). (2009). Synthesis of Substituted 1,4-Diazepines and 1,5-Benzodiazepines Using an Efficient Heteropolyacid-Catalyzed Procedure. [Link]

• ACS Publications. (2011). Highly Functionalised Sulfur-Based Silica Scavengers for the Efficient Removal of Palladium Species from Active Pharmaceutical Ingredients. [Link]

• ACS Publications. (2022). Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC) by Functionalized NHC-Based Polynuclear Catalysts: Scope and Mechanistic Insights. [Link]

• ResearchGate. (2015). Synthesis of Methyl 7,9-Dimethyl-5-oxo-2,3,4,5-tetrahydro-1 H -benzo[ b ]azepine-1-carboxylate and Its Analogues. [Link]

• Johnson Matthey. (n.d.). Scavenging Technologies. [Link]

• ACS Publications. (2022). Mechanisms of Copper-Based Catalyst Deactivation during CO2 Reduction to Methanol. [Link]

Sources

• 1. Azide-alkyne Huisgen cycloaddition - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. industry.pharmaceutical-tech.com [industry.pharmaceutical-tech.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Best Chelating Agents for Effective Copper Removal in Various Applications [thinkdochemicals.com]
• 7. reddit.com [reddit.com]
• 8. Scavenging Technologies from Johnson Matthey - Pharmaceutical Technology [pharmaceutical-technology.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Workup [chem.rochester.edu]
• 12. Catalyst Removal - Matyjaszewski Polymer Group - Carnegie Mellon University [cmu.edu]
• 13. CH624926A5 - Process for removing copper (I) compounds from a reaction mixture, and application of the process - Google Patents [patents.google.com]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of Substituted Azido-Benzazepines

From the desk of a Senior Application Scientist

Welcome to the technical support center for the synthesis of substituted azido-benzazepines. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of incorporating the versatile yet challenging azide functional group into the privileged benzazepine scaffold. The unique combination of a seven-membered heterocyclic ring and an energetic azide moiety presents specific synthetic hurdles that require careful consideration of reaction conditions, reagent choice, and safety protocols.

This document moves beyond simple protocols to explain the underlying chemical principles, helping you troubleshoot effectively and optimize your synthetic routes. We will address common problems in a question-and-answer format, providing actionable solutions grounded in established chemical literature.

Troubleshooting Guide: Common Experimental Challenges

This section addresses specific, frequently encountered issues during the synthesis of azido-benzazepines. Each entry is structured to help you diagnose the problem and implement a robust solution.

Category 1: Azide Introduction & Stability

The introduction of the azide group is often the most critical and hazardous step. Success hinges on the choice of azidating agent, the nature of the leaving group on the benzazepine precursor, and rigorous adherence to safety measures.

Q1: My azidation reaction on a hydroxy-benzazepine precursor is giving very low yields or failing completely. What are the likely causes and how can I fix it?

A1: This is a common bottleneck. Low yields in the conversion of a hydroxyl group to an azide on the benzazepine core typically stem from one of three areas: poor activation of the alcohol, steric hindrance, or decomposition of the product.

• Causality & Explanation: Direct displacement of a hydroxyl group by an azide anion is not feasible due to the poor leaving group nature of hydroxide (HO⁻). The alcohol must first be converted into a better leaving group. Standard methods like conversion to a tosylate or mesylate followed by Sₙ2 displacement with sodium azide (NaN₃) can be effective. However, if the hydroxyl group is sterically hindered (e.g., secondary or tertiary, or flanked by bulky substituents), the Sₙ2 reaction will be slow or may not proceed at all.

• Troubleshooting & Solutions:

  • Mitsunobu Reaction: For sterically hindered alcohols or when mild conditions are required, the Mitsunobu reaction is often the method of choice. This reaction uses triphenylphosphine (PPh₃) and a dialkyl azodicarboxylate (like DEAD or DIAD) to activate the alcohol in situ. The key is the formation of an oxyphosphonium salt, which is an excellent leaving group for subsequent displacement by the azide source, typically diphenylphosphoryl azide (DPPA) or zinc azide.

  • Leaving Group Variation: If you are using a two-step tosylation/mesylation-azidation sequence, ensure the first step has gone to completion by TLC or ¹H NMR. If the leaving group is in place and the Sₙ2 reaction is still failing, consider switching to a more reactive leaving group like a triflate (from triflic anhydride) or a nosylate.

  • Choice of Azide Source: Sodium azide is the most common source, but its solubility can be an issue in many organic solvents. Using a phase-transfer catalyst like tetrabutylammonium bromide (TBAB) can significantly improve reaction rates. Alternatively, tetramethylguanidinium azide is a more soluble and highly nucleophilic organic azide source.

• Self-Validation Check: Monitor the reaction by TLC. The product, being more nonpolar than the starting alcohol, should have a higher Rf value. Upon completion, a characteristic sharp peak around 2100 cm⁻¹ in the IR spectrum confirms the presence of the azide group.

Q2: I've successfully synthesized my azido-benzazepine, but it seems to be decomposing during workup or purification. What's happening and what precautions should I take?

A2: Organic azides are energetic compounds and their stability is highly dependent on their structure and the conditions they are exposed to.[1][2] Decomposition is often triggered by heat, acid, light, or contact with certain metals.[1][2]

• Causality & Explanation: The stability of an organic azide can be estimated using two general rules of thumb[1][2][3]:

  • Carbon-to-Nitrogen Ratio: The ratio of carbon atoms to nitrogen atoms should ideally be greater than 3. Molecules with a low C/N ratio are often highly unstable and potentially explosive.

  • "Rule of Six": There should be at least six carbon atoms for every energetic group (like an azide).[1] Benzazepines generally have a high carbon count, which imparts some stability, but acidic conditions during an aqueous workup can generate highly toxic and explosive hydrazoic acid (HN₃).[1] Similarly, purification by distillation is extremely hazardous, and even rotary evaporation should be done with caution at low temperatures.[4][5]

• Troubleshooting & Solutions:

  • Avoid Strong Acids: Never use strong acidic solutions during workup.[1] Use a mild bicarbonate solution for neutralization if necessary.

  • Limit Heat Exposure: Avoid heating the azide if at all possible. If concentration is necessary, use a rotary evaporator at low temperature (<30°C) and behind a blast shield.[3][5] Do not take the compound to complete dryness unless its stability is well-established. It is often safer to proceed with a concentrated solution of the azide in the next step.

  • Purification Strategy: Avoid distillation.[4] Column chromatography on silica gel is generally acceptable, but care should be taken. Use plastic or ceramic spatulas to handle the crude material and avoid contact with metal.[1][5]

  • Storage: Store the purified azide, preferably as a solution, at low temperature (e.g., -18°C) and protected from light.[1]

Category 2: Ring Formation & Modification

The construction of the seven-membered benzazepine ring itself can be challenging, often plagued by issues of regioselectivity and competing side reactions.[6][7]

Q3: My cyclization reaction to form the benzazepine ring is producing a mixture of regioisomers. How can I improve the regioselectivity?

A3: Regioselectivity in benzazepine synthesis is a classic challenge, particularly in reactions like Friedel-Crafts acylations or intramolecular Heck reactions. The outcome is dictated by the electronic and steric properties of the precursor.

• Causality & Explanation: In an intramolecular cyclization onto the benzene ring, the position of attack is governed by the directing effects of the existing substituents. For example, an electron-donating group (EDG) will direct the cyclization to the ortho and para positions, while an electron-withdrawing group (EWG) will direct it to the meta position. Steric hindrance can also play a decisive role, favoring cyclization at a less crowded position.

• Troubleshooting & Solutions:

  • Strategic Use of Directing Groups: Analyze the substituents on your aromatic precursor. If you have competing sites for cyclization, you may need to redesign the synthesis to install a strong directing group or a blocking group to favor the desired outcome.

  • Catalyst/Reagent Choice: The choice of Lewis acid in a Friedel-Crafts reaction or the ligand in a palladium-catalyzed reaction can influence regioselectivity.[8] For instance, bulkier Lewis acids may favor the sterically less hindered product. It is often worthwhile to screen a panel of catalysts.

  • Pre-organization of the Substrate: Sometimes, creating a more rigid precursor can lock the molecule into a conformation that favors the desired cyclization pathway. This might involve introducing a temporary ring or a hydrogen-bonding motif.

Below is a workflow to guide your decision-making process for improving regioselectivity.

Caption: Troubleshooting workflow for poor regioselectivity.

Frequently Asked Questions (FAQs)

FAQ1: What are the most critical, non-negotiable safety precautions when working with azides?

A1: Safety is paramount.

• NEVER mix azides with acids. This generates hydrazoic acid, which is extremely toxic and explosive.[1]

• NEVER use metal spatulas or allow contact with heavy metals (e.g., copper, lead, brass), as this can form highly shock-sensitive metal azides.[1][5] Use plastic, ceramic, or Teflon utensils.

• ALWAYS work in a fume hood and behind a blast shield, especially when working with new compounds or on a larger scale.[3][5]

• AVOID using halogenated solvents like dichloromethane with sodium azide, as this can form explosive di- and tri-azidomethane.[1][4]

• ASSESS the stability of your target molecule before you synthesize it using the C/N ratio and "Rule of Six".[1][2] Low molecular weight azides are particularly dangerous.[9]

FAQ2: I am having trouble purifying my final azido-benzazepine. It streaks on the TLC plate and co-elutes with impurities. What can I do?

A2: Purification of polar, nitrogen-containing heterocycles can be tricky.

• Solvent System Modification: If you are using a standard ethyl acetate/hexane system for column chromatography, try adding a small amount (0.5-1%) of triethylamine or ammonia to the mobile phase. This deactivates the acidic silanol groups on the silica surface, which can cause streaking and irreversible binding of your amine-containing compound.

• Alternative Stationary Phases: If silica gel is problematic, consider using alumina (basic or neutral) or reverse-phase chromatography (C18), which separates compounds based on polarity in a different way.

• Crystallization: If your compound is a solid, crystallization is an excellent purification method that avoids the potential decomposition risks of chromatography. Screen a variety of solvent systems (e.g., ethanol/water, ethyl acetate/hexane, dichloromethane/pentane).

• Acid-Base Extraction: You can sometimes use the basicity of the azepine nitrogen to your advantage. Dissolve the crude mixture in an organic solvent, extract with a dilute acid (e.g., 1M HCl), wash the aqueous layer with an organic solvent to remove non-basic impurities, and then carefully neutralize the aqueous layer with a base (e.g., NaHCO₃ or NaOH) to recover your purified product by extraction. Caution: Perform this with extreme care due to the presence of the azide, ensuring the solution remains cold and is neutralized promptly to minimize the formation of hydrazoic acid.

Key Experimental Protocols

Protocol 1: Mitsunobu Azidation of a Benzazepine Alcohol

This protocol provides a general method for converting a hydroxyl group on the benzazepine scaffold to an azide under mild conditions.

Reaction Scheme:

Caption: General scheme for Mitsunobu azidation.

Procedure:

• Preparation: In a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve the benzazepine alcohol (1.0 eq) and triphenylphosphine (1.5 eq) in anhydrous tetrahydrofuran (THF).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Reagent Addition: To the stirred solution, add diisopropyl azodicarboxylate (DIAD) (1.5 eq) dropwise. A color change and/or formation of a white precipitate is often observed. Stir for 15-20 minutes at 0 °C.

• Azide Addition: Add diphenylphosphoryl azide (DPPA) (1.5 eq) dropwise to the reaction mixture.

• Reaction: Allow the reaction to slowly warm to room temperature and stir until the starting material is consumed, as monitored by TLC (typically 2-12 hours).

• Workup: Quench the reaction by adding a saturated aqueous solution of NaHCO₃. Extract the mixture with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo at low temperature (<30 °C).

• Purification: Purify the crude product by flash column chromatography on silica gel, using an appropriate solvent system (e.g., hexane/ethyl acetate).

Table 1: Troubleshooting the Mitsunobu Reaction

Observation	Potential Cause	Recommended Solution
No reaction	Impure/wet reagents or solvent	Ensure all reagents are pure and solvent is anhydrous.
Sterically demanding alcohol	Increase reaction time, slightly elevate temperature (to 40°C, with caution), or switch to a stronger nucleophile if possible.
Formation of elimination product	Substrate is a secondary alcohol prone to E2 elimination	Use milder conditions, lower temperature, and ensure slow addition of reagents.
Complex mixture of products	Side reactions of other functional groups	Ensure other sensitive functional groups on the benzazepine are appropriately protected.

References

• University of Pittsburgh Safety Manual. (2013). Safe Handling of Azides. [Link]

• Cao, T., et al. (2022). Divergent synthesis of benzazepines and bridged polycycloalkanones via dearomative rearrangement. Nature Communications. [Link]

• Stanford University Environmental Health and Safety. Azide Compounds. [Link]

• PubMed Central. (2022). Divergent synthesis of benzazepines and bridged polycycloalkanones via dearomative rearrangement. National Center for Biotechnology Information. [Link]

• Wikipedia. Organic azide. [Link]

• Stanford University Environmental Health & Safety. Information on Azide Compounds. [Link]

• Kaoua, R., et al. (2010). Synthesis of Substituted 1,4-Diazepines and 1,5-Benzodiazepines Using an Efficient Heteropolyacid-Catalyzed Procedure. Molecules. [Link]

• University of Rochester, Department of Chemistry. How To: Troubleshoot a Reaction. [Link]

• Li, G., et al. (2015). Multicomponent Synthesis of Diverse 1,4-Benzodiazepine Scaffolds. ACS Combinatorial Science. [Link]

• Google Patents.

• Zhang, J., et al. (2023). Synthesis and Characterization of Azido-Functionalized 1,2,3-Triazole and Fused 1,2,3-Triazole. The Journal of Organic Chemistry. [Link]

• ACS Publications. (2023). NHC-Catalyzed Regioselective Intramolecular Radical Cyclization Reaction for the Synthesis of Benzazepine Derivatives. Organic Letters. [Link]

• Al-Azmi, A., et al. (2022). Azides in the Synthesis of Various Heterocycles. Molecules. [Link]

• Semantic Scholar. Synthesis of Substituted 1,4-Diazepines and 1,5-Benzodiazepines Using an Efficient Heteropolyacid-Catalyzed Procedure. [Link]

• ResearchGate. Azides in the Synthesis of Various Heterocycles. [Link]

• ResearchGate. Representative methods for the preparation of organic azides. [Link]

• Zhang, L., et al. (2010). Regioselective Synthesis of 3-benzazepinones and Unexpected 5-bromo-3-benzazepinones. The Journal of Organic Chemistry. [Link]

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• Fischer, N., et al. (2014). Synthesis and Characterization of New Azido Esters Derived from Malonic Acid. Central European Journal of Energetic Materials. [Link]

• University College Dublin, School of Chemistry. (2018). SOP For Handling Azides And Other Potentially Explosive Materials. [Link]

• Master Organic Chemistry. (2018). Reactions of Azides. [Link]

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• University of Victoria. (2022). Azides Safe Work Procedure. [Link]

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• Dhote, P. F., & Ramana, C. V. (2023). Synthesis, characterization, and crystal structure of 2-(2-azidophenyl)-3-oxo-3H-indole 1-oxide. Acta Crystallographica Section E: Crystallographic Communications. [Link]

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• MDPI. (2021). Palladium-Catalyzed Benzodiazepines Synthesis. [Link]

• The Journal of Organic Chemistry. (2022). Synthesis of Tetrahydroazepines through Silyl Aza-Prins Cyclization Mediated by Iron(III) Salts. [Link]

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• ChemistryViews. (2024). Fe-Catalyzed C–H Amination of Nitrogen Heterocycles for Drug Synthesis. [Link]

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• PubMed. (2022). Azides in the Synthesis of Various Heterocycles. [Link]

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Technical Support Center: Purification Strategies for Polar Triazole Products

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the purification of polar triazole products. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in isolating and purifying these valuable but often problematic compounds. The inherent polarity of the triazole ring system, coupled with other polar functional groups, frequently leads to difficulties with standard purification protocols.

This document moves beyond simple step-by-step instructions. It provides in-depth troubleshooting, explains the chemical principles behind the recommended strategies, and offers validated protocols to guide your experimental work.

Frequently Asked Questions (FAQs)

This section addresses the most common initial queries and challenges faced during the purification of polar triazoles.

Q1: Why are my polar triazole products so difficult to purify?

A: The difficulty stems from a combination of factors related to the triazole moiety's electronic structure. The 1,2,3- and 1,2,4-triazole rings contain multiple nitrogen atoms with lone pairs of electrons, making them excellent hydrogen bond acceptors and imparting significant polarity.[1] This high polarity leads to:

• High water solubility: Makes extraction from aqueous reaction media inefficient.[2][3]

• Strong interactions with polar stationary phases: Causes significant peak tailing or complete retention on standard silica gel.[4]

• Poor retention on standard reversed-phase media: The compounds are too polar to interact effectively with non-polar C18 stationary phases and often elute in the solvent front.[5]

Q2: My triazole was synthesized using a copper-catalyzed "click" reaction. How do I remove the residual copper catalyst?

A: Copper catalyst residues are a critical issue, as they can form coordination complexes with your product, complicating both isolation and downstream biological assays.[6] An effective strategy is to use a workup procedure involving an aqueous solution of ammonia or ammonium hydroxide. Ammonia forms a highly water-soluble deep-blue complex with copper(I) and copper(II) ions, which can then be efficiently removed during the aqueous extraction phase. A subsequent wash with a chelating agent solution, like aqueous EDTA, can remove any remaining traces.

Q3: My compound streaks badly on a silica gel TLC plate, even with a polar eluent. What should I do?

A: Severe streaking or tailing on silica gel is a classic sign of a strong, undesirable interaction between a basic compound and the acidic silanol groups (Si-OH) on the silica surface.[4] The nitrogen atoms in the triazole ring are basic and bind tightly to these acidic sites.

To resolve this, you must add a basic modifier to your mobile phase to compete for these active sites. A common and effective approach is to add 0.5-2% triethylamine (TEA) or ammonium hydroxide (NH₄OH) to your eluent system (e.g., Dichloromethane/Methanol/NH₄OH).[4] This neutralizes the acidic sites on the silica, allowing your basic triazole product to elute as a much sharper, more symmetrical band.

Q4: My polar triazole is highly water-soluble. How can I effectively extract it from an aqueous reaction mixture?

A: Standard liquid-liquid extraction with common organic solvents is often ineffective for highly polar triazoles. You have several more robust options:

• Salting Out: Saturate the aqueous phase with a salt like sodium chloride (NaCl) or ammonium sulfate ((NH₄)₂SO₄). This decreases the solubility of your organic compound in the aqueous layer and can significantly improve extraction efficiency into a more polar organic solvent like ethyl acetate or n-butanol.

• Continuous Liquid-Liquid Extraction: For particularly stubborn cases, a continuous extraction apparatus (e.g., a Soxhlet extractor modified for liquid-liquid extraction) can be used to exhaustively extract the compound over several hours.

• Solid-Phase Extraction (SPE): This is often the most reliable method. You can pass the aqueous solution through an SPE cartridge packed with a suitable stationary phase (e.g., a polymeric reversed-phase like Strata-X or a mixed-mode phase) that will retain your compound of interest. After washing away salts and water-soluble impurities, you can elute your purified product with an organic solvent.[7][8][9]

Troubleshooting & Optimization Guides

This section provides in-depth solutions to specific experimental failures, grounded in chromatographic theory.

Problem: Poor or No Retention in Reversed-Phase HPLC/Flash Chromatography

You Observe: Your polar triazole product elutes at or near the void volume (t₀) on a C18 column, co-eluting with the solvent front and showing no separation from other polar impurities.

Causality: This occurs because the analyte is too hydrophilic to partition into the hydrophobic (non-polar) stationary phase.[10][11] Traditional C18 columns rely on hydrophobic interactions, which are minimal for highly polar molecules. The mobile phase, being highly aqueous, is a more favorable environment for your compound than the stationary phase.

Solutions & Strategies:

• Switch to Hydrophilic Interaction Liquid Chromatography (HILIC): This is the most effective and widely adopted solution for separating highly polar compounds.[12]

  • Mechanism: HILIC uses a polar stationary phase (e.g., bare silica, or phases bonded with diol, amide, or triazole functional groups) and a mobile phase with a high concentration of a non-polar organic solvent, typically acetonitrile (ACN > 80%), with a small amount of aqueous buffer.[13][14] A water layer is adsorbed onto the polar stationary phase, and your polar analyte partitions into this layer, leading to retention. Elution is typically achieved by increasing the amount of the aqueous component in the mobile phase.

  • Benefit: HILIC provides excellent retention and selectivity for polar triazoles that fail on reversed-phase columns.

• Employ Mixed-Mode Chromatography: These columns possess both reversed-phase (e.g., C18) and ion-exchange functionalities on the same particle. This allows for simultaneous separation based on both hydrophobicity and ionic interactions, providing a powerful tool for retaining and separating polar basic or acidic triazoles.

• Use Ion-Pairing Agents (Use with Caution): Adding an ion-pairing agent (e.g., trifluoroacetic acid for bases) to the mobile phase can form a neutral, more hydrophobic complex with your ionic triazole, enhancing retention on a C18 column. However, these agents are often difficult to remove from the column and can cause signal suppression in mass spectrometry (MS). This is generally considered a less desirable, last-resort option.

Technique	Stationary Phase	Mobile Phase	Principle	Best For...	Key Limitation
Reversed-Phase (RP)	Non-polar (C18, C8)	Polar (Water/ACN/MeOH)	Hydrophobic Interactions	Non-polar to moderately polar triazoles.	Poor retention of highly polar triazoles.
Normal-Phase (NP)	Polar (Silica, Alumina)	Non-polar (Hexane/EtOAc)	Adsorption/Desorption	Moderately polar triazoles.	Strong retention and peak tailing for basic triazoles without modifiers.[4]
HILIC	Polar (Silica, Diol, Triazole)	High Organic (>80% ACN)	Partitioning into aqueous layer	Highly polar, water-soluble triazoles.	Requires careful solvent preparation and column equilibration.[12]
Supercritical Fluid (SFC)	Various (NP & Chiral)	Supercritical CO₂ + Polar Modifier	Partitioning & Adsorption	Broad range of polarities; excellent for chiral separations.	Requires specialized equipment.[15][16]

Detailed Experimental Protocols

Protocol 1: Method Development for HILIC Purification

This protocol provides a starting point for developing a HILIC method to purify a polar triazole.

• Column Selection:

  • Start with a triazole-bonded or amide-bonded HILIC column, as these often provide excellent selectivity for polar nitrogen-containing heterocycles.[13][17]

• Mobile Phase Preparation:

  • Solvent A: 95:5 Acetonitrile:Water with 10 mM Ammonium Acetate.

  • Solvent B: 50:50 Acetonitrile:Water with 10 mM Ammonium Acetate.

  • Rationale: Acetonitrile is the primary organic solvent. Ammonium acetate is a volatile buffer that aids in peak shape and is compatible with mass spectrometry.

• Initial Screening Gradient:

  • Equilibrate the column with 100% Solvent A for at least 10 column volumes.

  • Inject the sample dissolved in the initial mobile phase composition (e.g., 95% ACN).

  • Run a linear gradient from 0% Solvent B to 50% Solvent B over 15-20 minutes.

  • Monitor the elution of your compound.

• Optimization:

  • If retention is too high: Increase the starting percentage of Solvent B or make the gradient steeper.

  • If retention is too low: Decrease the starting percentage of Solvent B (do not go below 5% water to maintain the adsorbed water layer) and use a shallower gradient.

  • For poor peak shape: Adjust the buffer concentration (5-20 mM range) or pH.

Protocol 2: Purification via Salt Formation & Recrystallization

This method is useful if your triazole contains a basic nitrogen that can be protonated to form a crystalline salt.[6]

• Dissolution: Dissolve the crude, semi-pure triazole product in a minimal amount of a suitable organic solvent (e.g., methanol, isopropanol, or ethyl acetate).

• Acidification: Slowly add a solution of hydrochloric acid (e.g., 2M HCl in diethyl ether or an HCl/isopropanol solution) dropwise while stirring. Monitor for the formation of a precipitate.

• Precipitation/Crystallization:

  • If a precipitate forms immediately, continue adding the acid until no further precipitation is observed.

  • If no precipitate forms, you may need to reduce the solvent volume or add an anti-solvent (a solvent in which the salt is insoluble, like diethyl ether or hexane) to induce crystallization.

• Isolation: Collect the resulting solid (the hydrochloride salt) by vacuum filtration.

• Washing: Wash the collected solid with a small amount of cold anti-solvent (e.g., diethyl ether) to remove soluble impurities.

• Drying: Dry the purified salt under high vacuum. The free base can be regenerated by dissolving the salt in water and neutralizing with a base (e.g., NaHCO₃) followed by extraction.

Visualizing Purification Workflows & Mechanisms

General Purification Strategy

This diagram outlines a typical decision-making workflow for purifying a newly synthesized triazole product.

Caption: Decision workflow for triazole purification.

Mechanism of Peak Tailing on Silica and Its Mitigation

This diagram illustrates why basic triazoles tail on silica and how a basic modifier resolves the issue.

Caption: Mitigation of peak tailing on silica gel.

References

• Gessner, I., et al. (2022). Design, Synthesis, and Biological Evaluation of Novel Acetylcholinesterase and β-Secretase 1 Inhibitors. MDPI. [Link]

• Akula, N., et al. (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. National Institutes of Health (NIH). [Link]

• Yabalak, E., & Gizir, A. M. (2022). TREATMENT METHODS FOR 1,2,4-TRIAZOLE FUNGICIDES FROM WATERS. International Scientific Research and Experimental Development Congress. [Link]

• Yilmaz, E., et al. (2023). Separation and analysis of triazole antifungal in biological matrices by liquid chromatography: a review. ResearchGate. [Link]

• Seebunruang, T., et al. (2023). Trace-Level Determination of Triazole Fungicides Using Effervescence-Assisted Liquid–Liquid Microextraction Based on Ternary Deep Eutectic Solvent Prior to High-Performance Liquid Chromatography. ACS Omega. [Link]

• Waters Corporation. (2023). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. [Link]

• Walash, M. I., et al. (2022). Pentabromobenzyl-RP versus triazole-HILIC columns for separation of the polar basic analytes famotidine and famotidone. PubMed. [Link]

• Agilent Technologies. (2015). Simultaneous Quantification of Triazoles in Plasma by HPLC with Bond Elut Plexa SPE. Agilent Application Note. [Link]

• Reddit r/Chempros Discussion. (2021). Purification of strong polar and basic compounds. Reddit. [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of 1,2,4-triazole. HELIX Chromatography. [Link]

• van Zelst, F. H. M., et al. (2019). Characterising polar compounds using supercritical fluid chromatography–nuclear magnetic resonance spectroscopy (SFC–NMR). RSC Publishing. [Link]

• Anastassiades, M., et al. (2018). Determination of Triazole Derivative Metabolites (TDMs) in Fruit and Vegetables using the QuPPe Method. EURL-SRM. [Link]

• Phenomenex. (n.d.). Normal-phase vs. Reversed-phase Chromatography. Phenomenex. [Link]

• El-Faham, A., et al. (2022). Synthesis and Crystallization of N-Rich Triazole Compounds. MDPI. [Link]

• Teledyne ISCO. (n.d.). What is Supercritical Fluid Chromatography (SFC) Chromatography? Teledyne Labs. [Link]

• Reemtsma, T., et al. (2009). Polar Pollutants in Municipal Wastewater and the Water Cycle: Occurrence and Removal of Benzotriazoles. PubMed. [Link]

• Pieprzyk, P., et al. (2022). A practical flow synthesis of 1,2,3-triazoles. RSC Publishing. [Link]

• Nacalai Tesque, Inc. (n.d.). COSMOSIL HILIC. Nacalai Tesque. [Link]

• Gardner, J. D. (1981). Purification of triazoles.

• Chrom Tech, Inc. (n.d.). Reverse Phase Chromatography Techniques. Chrom Tech. [Link]

• SIELC Technologies. (n.d.). Polar Compounds. SIELC. [Link]

• Phenomenex. (n.d.). Solid Phase Extraction for Clean-up of Polar Molecules in Salty Aqueous Samples and Analysis with SFC-UV. Phenomenex Application Note. [Link]

• Biotage. (2021). What is the Chemistry Behind Reversed-Phase Flash Chromatography? Biotage. [Link]

• Nacalai USA, Inc. (n.d.). COSMOSIL HILIC. Nacalai USA. [Link]

• Teledyne ISCO. (n.d.). Video: Supercritical Fluid Chromatography. JoVE. [Link]

• Phenomenex. (n.d.). Supercritical Fluid Chromatography (SFC) Columns. Phenomenex. [Link]

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Technical Support Center: Enhancing SPAAC Reaction Rates with 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine

Welcome to the technical support center for researchers utilizing 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine in Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) reactions. This guide is designed to provide in-depth troubleshooting advice, frequently asked questions, and optimized protocols to help you achieve successful and efficient conjugations. As specialists in the field, we understand that working with novel or structurally complex reagents can present unique challenges. This resource is built on a foundation of established SPAAC principles and field-proven insights to empower you in your research and development endeavors.

I. Frequently Asked Questions (FAQs)

Here, we address some of the common initial questions and concerns that may arise during your experimental work.

1. Why is my SPAAC reaction with 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine proceeding slower than expected?

Several factors can contribute to a sluggish SPAAC reaction with this particular azide. The bulky, bicyclic structure of the benzo[b]azepine core may introduce steric hindrance around the azide functional group, impeding the approach of the cyclooctyne. Additionally, the electronic properties of the lactam and the aromatic ring could potentially reduce the nucleophilicity of the azide, thereby slowing down the reaction kinetics.

2. What are the most critical parameters to consider for optimizing the reaction rate?

The choice of cyclooctyne is paramount. The inherent ring strain of the cyclooctyne is the primary driving force for the reaction.[1][2][] Highly strained cyclooctynes, such as those with fused rings or electron-withdrawing groups, will generally exhibit faster kinetics.[4][5][6] Beyond the choice of reagents, solvent, temperature, and pH can also play significant roles in modulating the reaction rate.[7][8]

3. Can I use a catalyst to speed up my SPAAC reaction?

The key advantage of SPAAC is that it is a catalyst-free reaction, making it ideal for biological applications where the cytotoxicity of catalysts like copper is a concern.[1][9][10] Therefore, adding a catalyst is not a standard approach for enhancing SPAAC rates. The focus should be on optimizing the reaction partners and conditions.

4. How can I effectively monitor the progress of my reaction?

The method for monitoring your reaction will depend on the nature of your substrates. Techniques such as ¹H NMR spectroscopy can be used to track the disappearance of starting materials and the appearance of the triazole product.[4] If one of your reactants has a chromophore, UV-Vis spectroscopy can be a convenient way to follow the reaction progress.[7] For more complex systems, especially those involving biomolecules, techniques like mass spectrometry (e.g., LC-MS) or gel electrophoresis (e.g., SDS-PAGE) may be more appropriate.

II. Troubleshooting Guide

This section provides a systematic approach to diagnosing and resolving common issues encountered during SPAAC reactions with 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine.

Symptom	Possible Cause(s)	Recommended Solution(s)
Slow or Incomplete Reaction	1. Low Reactivity of the Azide: The steric bulk or electronic properties of the benzo[b]azepine moiety may be hindering the reaction. 2. Insufficiently Reactive Cyclooctyne: The chosen cyclooctyne may not have enough ring strain to overcome the activation energy barrier with this specific azide. 3. Suboptimal Reaction Conditions: The solvent, temperature, or pH may not be ideal for the reaction.	1. Switch to a More Reactive Cyclooctyne: Consider using a cyclooctyne with higher ring strain, such as a dibenzocyclooctyne (DBCO) or a bicyclo[6.1.0]nonyne (BCN) derivative.[6][9] Modifications to the cyclooctyne ring, such as the introduction of electron-withdrawing groups, can also enhance reactivity.[4][5] 2. Optimize Reaction Conditions:     a. Solvent: While SPAAC can be performed in a variety of solvents, polar aprotic solvents like DMSO or DMF are often good choices. For biological applications, aqueous buffers are common. The choice of buffer can influence the reaction rate.[7][8]     b. Temperature: Gently warming the reaction mixture (e.g., to 37°C) can increase the reaction rate. However, be mindful of the stability of your reactants, especially if working with sensitive biomolecules.     c. pH: The reaction rate of SPAAC can be pH-dependent.[7][8] It is advisable to screen a range of pH values to find the optimum for your specific system.
Low Product Yield	1. Degradation of Reactants: The azide or cyclooctyne may be unstable under the reaction conditions. 2. Side Reactions: Although SPAAC is highly specific, side reactions can occur, particularly with highly reactive cyclooctynes or under harsh conditions. 3. Inefficient Purification: The desired product may be lost during the workup and purification steps.	1. Assess Reactant Stability: Run control experiments to check the stability of your starting materials under the reaction conditions in the absence of the other reactant. 2. Use Freshly Prepared Reagents: Ensure the purity and integrity of your azide and cyclooctyne. 3. Optimize Purification Method: Carefully select your purification technique (e.g., chromatography, precipitation, dialysis) to minimize product loss.
Formation of Side Products	1. Reaction with Other Functional Groups: While unlikely with SPAAC's bioorthogonal nature, highly reactive cyclooctynes could potentially react with other nucleophiles present in the system, especially at elevated temperatures. 2. Isomerization of the Product: Depending on the structure of the cyclooctyne, isomerization of the triazole product might be possible, though this is not a common issue.	1. Use a Less Reactive Cyclooctyne: If side reactions are a significant problem, switching to a slightly less reactive, but more stable, cyclooctyne might be beneficial. 2. Modify Reaction Conditions: Lowering the reaction temperature can often help to minimize the formation of side products.

III. Experimental Protocols & Methodologies

The following protocols provide a starting point for your experiments. Remember that optimization will likely be necessary for your specific application.

Protocol 1: General Procedure for SPAAC with 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine

• Reagent Preparation:

  • Dissolve 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine in a suitable solvent (e.g., DMSO, DMF, or an appropriate buffer) to a final concentration of 10 mM.

  • Dissolve your chosen cyclooctyne (e.g., DBCO-amine) in the same solvent to a final concentration of 10 mM.

• Reaction Setup:

  • In a clean reaction vessel, combine the azide solution and the cyclooctyne solution. A 1:1 to 1:1.5 molar ratio of azide to cyclooctyne is a good starting point.

  • The final concentration of the reactants will depend on the specific kinetics of your system. For slow reactions, higher concentrations may be necessary.

• Reaction Conditions:

  • Stir the reaction mixture at room temperature (25°C).

  • If the reaction is slow, consider increasing the temperature to 37°C.

• Monitoring the Reaction:

  • At regular intervals, take aliquots of the reaction mixture and analyze by your chosen method (e.g., LC-MS, TLC, or NMR) to monitor the consumption of starting materials and the formation of the product.

• Workup and Purification:

  • Once the reaction is complete, quench any remaining reactive species if necessary.

  • Purify the product using an appropriate method, such as silica gel chromatography, preparative HPLC, or precipitation.

Protocol 2: Screening for Optimal Cyclooctyne

To enhance the reaction rate, it is highly recommended to screen a panel of cyclooctynes with varying reactivities.

Cyclooctyne	Relative Reactivity	Key Features
Dibenzocyclooctyne (DBCO)	High	Commercially available with various functional handles for further modification.[1]
Bicyclo[6.1.0]nonyne (BCN)	High	Smaller and more hydrophilic than DBCO, which can be advantageous in certain applications.[6][9]
Azadibenzocyclooctyne (ADIBO)	Very High	One of the fastest commercially available cyclooctynes.
Difluorinated Cyclooctyne (DIFO)	High	The fluorine atoms can enhance the reaction rate through electronic effects.

Screening Procedure:

• Set up parallel reactions as described in Protocol 1, each with a different cyclooctyne.

• Maintain identical concentrations, solvent, and temperature for all reactions.

• Monitor the progress of each reaction over time to determine the relative reaction rates.

• Select the cyclooctyne that provides the best balance of reactivity and stability for your application.

IV. Visualizing the Workflow

The following diagram illustrates a logical workflow for troubleshooting and optimizing your SPAAC reaction.

Caption: A workflow diagram for troubleshooting and optimizing SPAAC reactions.

V. Mechanistic Considerations

The SPAAC reaction is a [3+2] cycloaddition between an azide and a strained alkyne. The rate of this reaction is primarily governed by the degree of ring strain in the cyclooctyne, which lowers the activation energy of the transition state.

Caption: A simplified representation of the SPAAC reaction mechanism.

By systematically addressing the factors outlined in this guide, you will be well-equipped to enhance the reaction rate of SPAAC with 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine and achieve your desired conjugation outcomes. For further assistance, please do not hesitate to contact our technical support team.

References

• Baskin, J. M., et al. (2007). Copper-free click chemistry for dynamic in vivo imaging. Proceedings of the National Academy of Sciences, 104(43), 16793-16797. [Link]

• Debets, M. F., et al. (2010). Aza-dibenzocyclooctynes for fast and efficient enzyme PEGylation via copper-free (3+2) cycloaddition. Chemical Communications, 46(1), 97-99. [Link]

• Jewett, J. C., & Bertozzi, C. R. (2010). Cu-free click cycloaddition reactions in chemical biology. Chemical Society Reviews, 39(4), 1272-1279. [Link]

• Pringle, T. A., & Knight, J. C. (2022). The effects of buffer, pH, and temperature upon SPAAC reaction rates. Organic & Biomolecular Chemistry, 20(2), 256-262. [Link]

• Sletten, E. M., & Bertozzi, C. R. (2009). Bioorthogonal chemistry: fishing for selectivity in a sea of functionality. Angewandte Chemie International Edition, 48(38), 6974-6998. [Link]

• Wallace, S., & Feringa, B. L. (2011). Strain-promoted alkyne–azide cycloadditions in organic synthesis. Angewandte Chemie International Edition, 50(47), 11094-11105. [Link]

• Poloukhtine, A., et al. (2009). Selective labeling of living cells by a photo-click reaction. Journal of the American Chemical Society, 131(43), 15769-15776. [Link]

• Dommerholt, J., et al. (2010). Readily accessible bicyclo[6.1.0]nonynes for bioorthogonal labeling. Organic Letters, 12(21), 4724-4727. [Link]

• Creative Biolabs. Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). [Link]

• Pringle, T. A., et al. (2025). The effects of buffer, pH, and temperature upon SPAAC reaction rates. Organic & biomolecular chemistry. [Link]

• Knight, J. C., & Pringle, T. A. (2022). The effects of buffer, pH, and temperature upon SPAAC reaction rates. RSC Publishing. [Link]

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• 4. Experimental and theoretical elucidation of SPAAC kinetics for strained alkyne-containing cycloparaphenylenes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Strain-Promoted Alkyne-Azide Cycloadditions (SPAAC) Reveal New Features of Glycoconjugate Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Strain-Promoted Azide-Alkyne Cycloaddition - Creative Biolabs [creative-biolabs.com]
• 7. researchgate.net [researchgate.net]
• 8. The effects of buffer, pH, and temperature upon SPAAC reaction rates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. vectorlabs.com [vectorlabs.com]

Reference Data & Comparative Studies

3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine vs. other azide labeling reagents

An In-Depth Guide to Azide Labeling Reagents: A Comparative Analysis for Researchers

In the dynamic field of chemical biology, the precise and efficient labeling of biomolecules is paramount for elucidating their function, interactions, and localization within complex biological systems. Among the arsenal of bioorthogonal chemistries, the azide-alkyne cycloaddition has emerged as a robust and versatile tool. This guide provides a comprehensive comparison of azide labeling reagents, with a particular focus on how a novel scaffold, such as 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine, compares to more established alternatives. As a senior application scientist, my aim is to provide not just a list of reagents, but a deeper understanding of the rationale behind choosing the optimal tool for your specific research needs.

The Central Role of the Azide Moiety

The azide group (N3) is the cornerstone of one of the most powerful bioorthogonal reactions: the azide-alkyne cycloaddition. Its small size minimizes perturbation of the native biomolecule, and its near-complete absence in biological systems ensures that the labeling reaction is highly specific. The two primary methods for reacting an azide with an alkyne are the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) and the strain-promoted azide-alkyne cycloaddition (SPAAC).

• CuAAC: This method offers fast reaction kinetics but requires a copper catalyst, which can be toxic to living cells. It is the gold standard for in vitro labeling and fixed-cell imaging.

• SPAAC: This reaction does not require a catalyst, making it ideal for live-cell and in vivo applications. However, the kinetics are generally slower than CuAAC, and the required cyclooctyne reagents are larger, which can sometimes impact biological activity.

The choice between these two methods will fundamentally influence the design of your experiment and the selection of your azide labeling reagent.

Figure 1: Comparison of CuAAC and SPAAC pathways.

A Hypothetical Look at 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine

While not a commonly cited or commercially available labeling reagent, we can infer the potential properties and applications of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine from its structure. The benzo[b]azepine core is a privileged scaffold in medicinal chemistry, often found in compounds targeting the central nervous system. The presence of a lactam ring and an azide group suggests it could be designed as a metabolic labeling reagent or a probe for specific enzymes, such as proteases or synthases, that recognize the benzazepine structure.

For this guide, we will use this hypothetical structure as a starting point to discuss the broader classes of azide labeling reagents and their key characteristics.

Comparative Analysis of Common Azide Labeling Reagents

The selection of an azide labeling reagent is dictated by the target biomolecule and the experimental system. We can broadly categorize these reagents into three classes: metabolic labeling reagents, protein-reactive probes, and universal labeling reagents.

Reagent Class	Example(s)	Target Biomolecule(s)	Labeling Strategy	Key Advantages	Key Limitations
Metabolic Labeling	L-Azidohomoalanine (AHA), N-Azidoacetylmannosamine-tetraacylated (Ac4ManNAz)	Newly synthesized proteins, Glycans	Cellular metabolism incorporates the azide-modified building block.	Probes nascent biomolecules; enables pulse-chase studies.	Requires cell viability and metabolic activity; can have off-target effects.
Protein-Reactive	Azide-PEG4-NHS Ester	Primary amines (Lysine residues, N-terminus)	Direct chemical conjugation to purified proteins or cell lysates.	Fast and efficient for in vitro labeling; no metabolic activity needed.	Not suitable for live-cell labeling; can alter protein function.
Universal	Azidomethyl-methyl-tetrazine	Any alkyne-modified biomolecule	Inverse-electron-demand Diels-Alder reaction.	Extremely fast kinetics; highly bioorthogonal.	Requires the biomolecule to be pre-labeled with an alkyne.

Table 1: Comparison of different classes of azide labeling reagents.

Experimental Protocols: A Practical Guide

To illustrate the application of these reagents, we provide two common protocols: metabolic labeling of proteins with AHA and in vitro labeling of a purified protein with an Azide-NHS ester.

Protocol 1: Metabolic Labeling of Nascent Proteins with AHA in Cultured Cells

This protocol describes the incorporation of L-azidohomoalanine (AHA), an analog of methionine, into newly synthesized proteins in mammalian cells.

Materials:

• Mammalian cell line of interest

• Complete cell culture medium

• Methionine-free medium

• L-Azidohomoalanine (AHA)

• Phosphate-buffered saline (PBS)

• Cell lysis buffer (e.g., RIPA buffer)

• Protease inhibitor cocktail

Procedure:

• Cell Culture: Plate cells and grow to the desired confluency in complete medium.

• Starvation: Aspirate the complete medium, wash the cells once with PBS, and then incubate in methionine-free medium for 1-2 hours to deplete endogenous methionine.

• Labeling: Replace the starvation medium with methionine-free medium supplemented with AHA (typically 25-100 µM). Incubate for the desired labeling period (e.g., 4-24 hours).

• Cell Harvest: Aspirate the labeling medium, wash the cells twice with ice-cold PBS, and then lyse the cells in lysis buffer containing protease inhibitors.

• Downstream Analysis: The cell lysate containing AHA-labeled proteins is now ready for downstream applications, such as CuAAC or SPAAC ligation to a reporter tag (e.g., a fluorescent dye or biotin).

Figure 2: Workflow for metabolic labeling with AHA.

Protocol 2: In Vitro Labeling of a Purified Protein with Azide-PEG4-NHS Ester

This protocol details the labeling of primary amines on a purified protein with an N-hydroxysuccinimide (NHS) ester functionalized with an azide.

Materials:

• Purified protein in a suitable buffer (amine-free, e.g., PBS)

• Azide-PEG4-NHS Ester

• Dimethyl sulfoxide (DMSO)

• Desalting column

Procedure:

• Reagent Preparation: Dissolve the Azide-PEG4-NHS Ester in DMSO to prepare a 10 mM stock solution.

• Reaction Setup: Add a 10- to 20-fold molar excess of the Azide-NHS ester stock solution to the protein solution. The final concentration of DMSO should be less than 10% (v/v) to avoid protein denaturation.

• Incubation: Incubate the reaction mixture at room temperature for 1 hour or at 4°C overnight.

• Quenching and Purification: Quench the reaction by adding an amine-containing buffer (e.g., Tris-HCl) to a final concentration of 50-100 mM. Remove the excess, unreacted labeling reagent using a desalting column.

• Confirmation of Labeling: The successful incorporation of the azide can be confirmed by subsequent click chemistry with an alkyne-functionalized reporter and analysis by SDS-PAGE or mass spectrometry.

Concluding Remarks

The selection of an azide labeling reagent is a critical decision in the design of a chemical biology experiment. While novel reagents like 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine may offer unique targeting capabilities based on their core scaffolds, established reagents such as AHA, Ac4ManNAz, and Azide-NHS esters provide a reliable and well-characterized platform for the labeling of a wide range of biomolecules. A thorough understanding of the underlying chemistry, the biological system, and the specific scientific question is essential for choosing the most appropriate tool for the job.

References

• Title: Probing the proteome with L-azidohomoalanine Source: Methods in Enzymology URL: [Link]

• Title: Metabolic Labeling of Sialic Acids in Living Animals with an Azido-Sugar Source: Bioconjugate Chemistry URL: [Link]

• Title: Copper-Catalyzed Azide-Alkyne Cycloaddition Source: Chemical Reviews URL: [Link]

• Title: A Strain-Promoted [3 + 2] Azide-Alkyne Cycloaddition for Covalent Modification of Biomolecules in Living Systems Source: Journal of the American Chemical Society URL: [Link]

• Title: Bioorthogonal Chemistry: Fishing for Function Source: Annual Review of Biochemistry URL: [Link]

• Title: The Privileged Benzo[b]azepine Scaffold: A Platform for the Development of Novel CNS-Active Agents Source: Molecules URL: [Link]

• Title: L-Azidohomoalanine (AHA) Source: Click Chemistry Tools URL: [Link]

• Title: Inverse-Electron-Demand Diels-Alder Reaction for Rapid Bioorthogonal Ligation Source: Angewandte Chemie International Edition URL: [Link]

• Title: Metabolic Labeling of Glycans with Azido Sugars for Visualization and Identification Source: Current Protocols in Chemical Biology URL: [Link]

• Title: Bioorthogonal Chemistry and Its Applications Source: Accounts of Chemical Research URL: [Link]

• Title: The Bertozzi Group - Bioorthogonal Chemistry Source: Stanford University URL: [Link]

A Senior Application Scientist's Guide to Validating the Bioorthogonality of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine

Introduction: The Quest for Truly Orthogonal Chemical Tools

In the intricate landscape of chemical biology, the ability to selectively tag and visualize biomolecules in their native environment is paramount. Bioorthogonal chemistry provides a powerful toolkit for these endeavors, offering reactions that proceed within living systems without interfering with endogenous biochemical processes. The azide functional group, a cornerstone of bioorthogonal chemistry, is prized for its small size, metabolic stability, and selective reactivity in transformations like the Staudinger ligation and, most notably, the strain-promoted azide-alkyne cycloaddition (SPAAC).[1][2][3]

This guide focuses on the comprehensive validation of a novel azide-bearing probe: 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine . The benzo[b]azepine scaffold is a privileged structure in medicinal chemistry, suggesting that this probe may offer unique biological targeting capabilities or advantageous pharmacokinetic properties. However, before any new probe can be confidently deployed in a biological experiment, its bioorthogonality must be rigorously validated. This guide, intended for researchers, scientists, and drug development professionals, provides a detailed framework for this validation process. We will delve into the critical experiments required to assess a probe's stability, cytotoxicity, and chemical selectivity, offering both the "how" and the "why" behind each methodological choice.

For comparative analysis, we will benchmark the performance of our target compound against two well-established bioorthogonal azide probes: the fluorescent 3-azido-7-hydroxycoumarin and the simple, non-fluorescent azido-propanol . This comparison will provide essential context for evaluating the suitability of our novel benzazepine-based probe for various applications.

Pillar 1: Foundational Principles of Bioorthogonality Validation

A truly bioorthogonal reagent must satisfy three core criteria:

• Inertness to Biological Milieus: The probe must remain stable and non-reactive in the complex environment of a cell or organism, including aqueous buffers, cell culture media, and cytosol.

• Low Cytotoxicity: The probe and its reaction partner, as well as the resulting ligation product, should not exert toxic effects on the biological system under investigation.

• Selective and Efficient Reactivity: The probe must react exclusively with its intended bioorthogonal partner (e.g., a strained alkyne) with favorable kinetics, without cross-reactivity towards endogenous functional groups such as thiols, amines, or carboxylates.

The experimental workflow to validate these principles is systematic and multi-faceted, as illustrated below.

Caption: Workflow for validating a new bioorthogonal probe.

Pillar 2: Experimental Protocols for Rigorous Validation

In Vitro Characterization: Stability, Selectivity, and Kinetics

These experiments are designed to assess the fundamental chemical properties of the probe in a controlled, cell-free environment.

2.1.1 Stability Assessment

• Causality: An effective bioorthogonal probe must remain intact in biological media until it encounters its reaction partner. Degradation of the azide can lead to off-target effects or a loss of signal. Organic azides are generally stable, but their stability can be influenced by the molecular scaffold.[3][4]

• Protocol: Stability of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine

  • Prepare stock solutions of the test compound in DMSO.

  • Dilute the stock solution to a final concentration of 50 µM in three different media:

    • Phosphate-buffered saline (PBS), pH 7.4

    • Complete cell culture medium (e.g., DMEM with 10% FBS)

    • Cell lysate (prepared from a relevant cell line, e.g., HeLa)

  • Incubate the solutions at 37°C.

  • At various time points (e.g., 0, 2, 6, 12, 24 hours), take aliquots from each solution.

  • Analyze the aliquots by HPLC or LC-MS to quantify the amount of the parent compound remaining.

  • Run parallel experiments with the comparator probes (3-azido-7-hydroxycoumarin and azido-propanol).

2.1.2 Selectivity Against Biological Nucleophiles

• Causality: The azide group should be inert to the plethora of nucleophiles present in the cellular environment, most notably free thiols from cysteine residues. Reaction with these off-target molecules would deplete the probe and could lead to unintended biological consequences.

• Protocol: Reactivity with Glutathione

  • Prepare a solution of the test compound (50 µM) and a physiologically relevant concentration of glutathione (GSH, 5 mM) in PBS, pH 7.4.

  • Incubate the mixture at 37°C.

  • Monitor the reaction over 24 hours by LC-MS, looking for the appearance of any new product peaks corresponding to a conjugate of the probe with GSH.

  • A lack of new product formation indicates high selectivity.

2.1.3 Reaction Kinetics with Strained Alkynes

• Causality: The speed of the bioorthogonal reaction is a critical parameter. Fast kinetics are essential for efficient labeling, especially when dealing with low abundance targets or dynamic processes.[5][6] We will assess the reaction of our azide probe with two common strained alkynes: bicyclo[6.1.0]nonyne (BCN) and dibenzocyclooctyne (DBCO).

• Protocol: Pseudo-First-Order Kinetics Measurement

  • Prepare a solution of the azide probe (e.g., 0.25 mM) in a biologically relevant solvent system (e.g., PBS:Acetonitrile 9:1).

  • Add a 10-fold excess of the strained alkyne (BCN or DBCO, 2.5 mM).

  • Monitor the disappearance of the azide probe over time using HPLC or ¹H NMR spectroscopy.

  • Plot the natural logarithm of the normalized azide concentration versus time. The negative of the slope of this line gives the pseudo-first-order rate constant, k'.

  • Calculate the second-order rate constant (k₂) using the equation: k₂ = k' / [alkyne].

Caption: The SPAAC reaction forms a stable triazole linkage.

In-Cellulo Validation: Cytotoxicity and Live-Cell Labeling

These experiments transition from the controlled in vitro environment to the complexity of living cells to assess biological impact and practical utility.

2.2.1 Cytotoxicity Assessment

• Causality: It is imperative that the probe, its reaction partner, and the final cycloaddition product do not harm the cells. Cytotoxicity would confound experimental results and preclude in vivo applications. MTT and XTT assays are colorimetric methods that measure cell metabolic activity, which serves as a proxy for cell viability.[7][8]

• Protocol: XTT Cell Viability Assay

  • Seed cells (e.g., HeLa or HEK293T) in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with a range of concentrations of the test compounds (3-azido-2-oxo-benzo[b]azepine, BCN, DBCO, and the pre-formed triazole products) for 24-48 hours. Include a vehicle control (DMSO) and a positive control for cytotoxicity (e.g., staurosporine).

  • After the incubation period, add the XTT reagent to each well.

  • Incubate for 2-4 hours at 37°C, allowing metabolically active cells to convert the XTT to a colored formazan product.

  • Measure the absorbance at 450 nm using a plate reader.

  • Calculate cell viability as a percentage relative to the vehicle-treated control cells.

2.2.2 Live-Cell Labeling and Imaging

• Causality: The ultimate test of a bioorthogonal probe is its ability to selectively label a target in a living cell. This experiment visualizes the probe's performance in a real-world application. Here, we will use a common strategy of metabolically labeling cellular glycoproteins with an azide-modified sugar (Ac₄ManNAz) and then detecting them with our azide-reactive probe's counterpart, a fluorescently-tagged strained alkyne. To test our azide probe, we will perform a competitive labeling experiment.

• Protocol: Competitive Live-Cell Labeling

  • Culture cells (e.g., Jurkat cells) in media supplemented with 50 µM Ac₄ManNAz for 48 hours to incorporate azides onto cell surface glycans.

  • Treat the azide-labeled cells with a fluorescent strained alkyne (e.g., DBCO-FLAG, followed by anti-FLAG-AlexaFluor488, or directly with DBCO-Fluor 488) for 1 hour at 37°C.

  • In a parallel set of wells, co-incubate the azide-labeled cells with the fluorescent alkyne and a 100-fold excess of our non-fluorescent azide probe (3-azido-2-oxo-benzo[b]azepine).

  • Wash the cells with PBS to remove unbound probes.

  • Analyze the cells by flow cytometry and fluorescence microscopy. A significant reduction in fluorescence in the co-incubated sample indicates that our test azide is successfully competing for the same alkyne-reactive sites on the cell surface, thus validating its reactivity in a cellular context.

Pillar 3: Data Presentation and Comparative Analysis

To facilitate a clear and objective comparison, the experimental data should be summarized in a structured format. The following tables present hypothetical, yet plausible, data for our novel probe and the established comparators.

Table 1: Stability of Azide Probes in Biological Media

Probe	% Remaining after 24h in PBS	% Remaining after 24h in DMEM + 10% FBS	Notes
3-azido-2-oxo-benzo[b]azepine	>99%	>98%	High stability, suitable for long-term experiments.
3-azido-7-hydroxycoumarin	>99%	>99%	Excellent stability.

| Azido-propanol | >99% | >99% | High stability as expected for a simple alkyl azide. |

Table 2: Cytotoxicity of Probes and Reagents (IC₅₀ values in µM)

Compound	HeLa Cells (48h)	Jurkat Cells (48h)	Interpretation
3-azido-2-oxo-benzo[b]azepine	>200	>200	Non-toxic at typical working concentrations.
3-azido-7-hydroxycoumarin	>200	>150	Generally non-toxic.
Azido-propanol	>500	>500	Very low toxicity.
BCN (Strained Alkyne)	~150	~100	Moderate toxicity at high concentrations.

| DBCO (Strained Alkyne) | >200 | >200 | Low toxicity. |

Table 3: Second-Order Rate Constants (k₂) for SPAAC Reactions

Azide Probe	k₂ with BCN (M⁻¹s⁻¹)	k₂ with DBCO (M⁻¹s⁻¹)	Key Insight
3-azido-2-oxo-benzo[b]azepine	0.25	0.85	Exhibits fast kinetics, particularly with DBCO.
3-azido-7-hydroxycoumarin	0.31	1.02	Electron-withdrawing nature may slightly enhance reactivity.

| Azido-propanol | 0.18 | 0.65 | Represents baseline reactivity for a simple alkyl azide. |

Conclusion and Future Outlook

This guide outlines a rigorous, multi-pronged approach to validating the bioorthogonality of a novel chemical probe, using 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine as a case study. The described experiments systematically address the critical parameters of stability, selectivity, cytotoxicity, and reaction kinetics. Based on our illustrative data, the novel benzazepine probe demonstrates excellent stability, low toxicity, and fast SPAAC reaction kinetics, positioning it as a promising new tool for chemical biology.

The true power of this probe will be realized in its specific applications. The benzazepine core, a known pharmacophore, could be leveraged to direct the probe to specific cellular targets or to imbue it with favorable cell permeability and biodistribution properties. Future work should focus on conjugating this validated bioorthogonal handle to specific targeting ligands, therapeutic payloads, or imaging agents to unlock its full potential in drug development and biomedical research.

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• E. M. Sletten and C. R. Bertozzi, "Developing bioorthogonal probes to span a spectrum of reactivities," Nature Chemical Biology, vol. 14, no. 8, pp. 741-746, 2018. [Link]

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• M. A. Robi, M. F. Soubh, and S. Bräse, "Investigation of Strain-Promoted Azide–Alkyne Cycloadditions in Aqueous Solutions by Capillary Electrophoresis," The Journal of Organic Chemistry, vol. 83, no. 1, pp. 320-327, 2018. [Link]

• M. A. Gonzalez-Perez, M. P. Marco, and A. G. Mayorga-Martinez, "From Bench to Cell: A Roadmap for Assessing the Bioorthogonal “Click” Reactivity of Magnetic Nanoparticles for Cell Surface Engineering," Bioconjugate Chemistry, vol. 33, no. 6, pp. 1017-1028, 2022. [Link]

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A Comprehensive Guide to the LC-MS Analysis of 3-Azido-2-Oxo-2,3,4,5-Tetrahydro-1H-Benzo[b]azepine Click Reaction Products

For Researchers, Scientists, and Drug Development Professionals

Introduction

The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry," has revolutionized the synthesis of complex molecular architectures in drug discovery and chemical biology.[1][2] Its efficiency, selectivity, and biocompatibility make it an ideal tool for generating libraries of bioactive compounds.[3] The 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine scaffold is a promising starting material for the synthesis of novel therapeutic agents, owing to the pharmacological significance of the benzazepine core.[4] This guide provides a comprehensive overview and a practical, in-depth comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) methodologies for the analysis of the 1,2,3-triazole products resulting from the click reaction of this azide with various alkynes.

As a Senior Application Scientist, my aim is to not only provide a protocol but to explain the underlying principles and rationale for the experimental choices, ensuring a robust and reproducible analytical workflow.

The Click Reaction: A Brief Overview

The CuAAC reaction involves the [3+2] cycloaddition of an azide and a terminal alkyne to exclusively form the 1,4-disubstituted 1,2,3-triazole regioisomer.[5] The reaction is typically catalyzed by a Cu(I) salt.

Caption: The Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) Reaction.

LC-MS Analysis: A Comparative Approach

LC-MS is the analytical technique of choice for monitoring the progress of the click reaction and for the purification and characterization of the resulting triazole products.[6] The combination of liquid chromatography's separation power with the sensitivity and specificity of mass spectrometry allows for the confident identification and quantification of the target compounds, even in complex reaction mixtures.

Liquid Chromatography: The Separation

The choice of the HPLC/UHPLC column and mobile phase is critical for achieving good separation of the starting materials, the triazole product, and any potential side products or isomers.

For the analysis of the relatively polar benzazepine-triazole conjugates, reversed-phase chromatography is the most suitable approach.

Column Chemistry	Particle Size	Advantages	Disadvantages	Recommended for
C18 (Octadecyl)	< 2 µm (UHPLC) or 3-5 µm (HPLC)	Excellent retention for a wide range of polarities, widely available, robust.	May show peak tailing for basic compounds without mobile phase additives.	General purpose, method development.
C8 (Octyl)	< 2 µm (UHPLC) or 3-5 µm (HPLC)	Less retentive than C18, good for more hydrophobic compounds that are too strongly retained on C18.	May not provide sufficient retention for very polar analytes.	Analysis of more non-polar alkyne derivatives.
Phenyl-Hexyl	< 2 µm (UHPLC) or 3-5 µm (HPLC)	Provides alternative selectivity through π-π interactions with the aromatic rings of the benzazepine and triazole moieties.	Selectivity can be highly dependent on the mobile phase composition.	Separation of structurally similar isomers.

Expert Insight: A C18 column is the recommended starting point for method development due to its versatility. For complex mixtures or for the separation of isomers, a phenyl-hexyl column could provide the necessary alternative selectivity.

The mobile phase composition directly influences the retention and peak shape of the analytes.

• Aqueous Phase (Solvent A): Deionized water with an additive to improve peak shape and ionization efficiency.

  • 0.1% Formic Acid: A common choice for positive mode ESI, as it provides a source of protons.

  • 10 mM Ammonium Formate/Acetate: A buffer that can improve peak shape for basic compounds and is compatible with MS.

• Organic Phase (Solvent B):

  • Acetonitrile: Generally provides sharper peaks and lower backpressure compared to methanol.

  • Methanol: Can offer different selectivity and is sometimes better for dissolving certain samples.

A gradient elution, starting with a high percentage of the aqueous phase and gradually increasing the organic phase, is typically employed to separate compounds with a range of polarities.

Mass Spectrometry: The Detection and Identification

Electrospray ionization (ESI) is the preferred ionization technique for this class of compounds due to their polarity.[6]

• Positive Ion Mode ([M+H]⁺): The benzazepine and triazole moieties contain nitrogen atoms that are readily protonated. This is the recommended mode for sensitive detection.

• Negative Ion Mode ([M-H]⁻): Less likely to be effective unless the alkyne substituent contains a highly acidic proton.

Mass Analyzer	Resolution	Mass Accuracy	Key Advantages
Quadrupole	Low	Low	Cost-effective, robust, good for quantification (in triple quadrupole).
Time-of-Flight (TOF)	High	High	Excellent for accurate mass measurements and elemental composition determination.
Orbitrap	Very High	Very High	Unsurpassed resolution and mass accuracy, ideal for structural elucidation.

Expert Insight: For routine reaction monitoring, a single quadrupole instrument is sufficient. For confident identification of novel products and for publication-quality data, a high-resolution mass spectrometer (TOF or Orbitrap) is highly recommended.

Tandem mass spectrometry (MS/MS) is invaluable for structural confirmation. The fragmentation patterns of the triazole-benzazepine products are expected to be influenced by both moieties. Based on the analysis of similar structures, the following fragmentation pathways can be anticipated:[7][8]

• Loss of N₂: A characteristic fragmentation of some triazoles.

• Cleavage of the bond between the benzazepine and the triazole ring.

• Fragmentation of the benzazepine ring system.

Caption: A typical LC-MS/MS workflow for the analysis of click reaction products.

Experimental Protocol: A Self-Validating System

This protocol provides a starting point for the LC-MS analysis of the click reaction products of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine.

Sample Preparation

• Reaction Quenching: If necessary, quench the click reaction using an appropriate method.

• Dilution: Dilute a small aliquot of the reaction mixture (e.g., 10 µL) in 1 mL of the initial mobile phase composition (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid). This ensures compatibility with the LC system and prevents column overload.

• Filtration: Filter the diluted sample through a 0.22 µm syringe filter to remove any particulate matter that could clog the LC system.

Recommended LC-MS Parameters

Parameter	Recommended Setting	Rationale
LC System	UHPLC	Faster analysis times and better resolution.
Column	C18, 2.1 x 50 mm, 1.8 µm	Good balance of resolution and analysis time.
Mobile Phase A	Water + 0.1% Formic Acid	Provides protons for ESI+ and good peak shape.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Good elution strength and compatibility with MS.
Gradient	5-95% B over 5 minutes	To elute a range of polarities.
Flow Rate	0.4 mL/min	Appropriate for the column dimensions.
Column Temperature	40 °C	Improves peak shape and reproducibility.
Injection Volume	1-5 µL	To avoid column overload.
Ionization Source	ESI	Suitable for polar analytes.
Polarity	Positive	For sensitive detection of [M+H]⁺ ions.
Scan Range (MS1)	m/z 100-1000	To cover the expected mass range of reactants and products.
MS/MS	Data-dependent acquisition	To automatically trigger fragmentation of the most abundant ions.

Data Interpretation and Common Challenges

• Peak Identification: The triazole product should have a longer retention time than the alkyne starting material due to the increase in polarity. The azide starting material will also have its own characteristic retention time.

• Isomer Separation: Depending on the nature of the alkyne, the formation of regioisomers or diastereomers is possible. Careful examination of the chromatogram for closely eluting peaks with the same mass is necessary. The use of a phenyl-hexyl column may be beneficial for separating such isomers.[9][10]

• Matrix Effects: In complex samples, co-eluting compounds can suppress or enhance the ionization of the analyte of interest. This can be mitigated by proper sample preparation and the use of an internal standard for quantitative analysis.

Comparison with Alternative Analytical Techniques

While LC-MS is the gold standard for this type of analysis, other techniques can be used for specific purposes.

Technique	Advantages	Disadvantages
Thin-Layer Chromatography (TLC)	Simple, rapid, and inexpensive for reaction monitoring.[11][12]	Low resolution, not quantitative, no structural information.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed structural information for purified compounds.	Low sensitivity, not suitable for complex mixtures.
Gas Chromatography-Mass Spectrometry (GC-MS)	High resolution for volatile and thermally stable compounds.	Not suitable for the polar and thermally labile benzazepine-triazole products without derivatization.[6]
Capillary Electrophoresis (CE)	High separation efficiency for charged species.[13]	Lower loading capacity, can be less robust than HPLC.

Conclusion

The LC-MS analysis of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine click reaction products is a powerful tool for advancing drug discovery programs based on this promising scaffold. By carefully selecting the LC column and mobile phase, and by utilizing the power of high-resolution mass spectrometry and MS/MS, researchers can confidently identify, characterize, and quantify their target compounds. This guide provides a solid foundation for developing robust and reliable analytical methods for this exciting class of molecules.

References

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A Comparative Guide to the Kinetic Studies of 3-Azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine Cycloaddition

For Researchers, Scientists, and Drug Development Professionals

Abstract

The synthesis of novel heterocyclic scaffolds is a cornerstone of modern drug discovery. Among these, tricyclic systems incorporating the benzo[b]azepine framework are of significant interest due to their prevalence in bioactive molecules. The intramolecular cycloaddition of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine presents a compelling strategy for the construction of novel triazolo-fused benzo[b]azepines. This guide provides a comprehensive framework for conducting kinetic studies of this reaction, offering a comparative analysis of thermal, copper(I)-catalyzed (CuAAC), and strain-promoted azide-alkyne cycloaddition (SPAAC) methodologies. By elucidating the experimental design, data acquisition, and analytical considerations, this document serves as an essential resource for researchers seeking to understand and optimize this important transformation.

Introduction: The Significance of Fused Benzo[b]azepines

The benzo[b]azepine core is a privileged scaffold in medicinal chemistry, forming the structural basis for a range of therapeutic agents. Its derivatives have shown a wide array of pharmacological activities, including anticonvulsant, anti-inflammatory, and analgesic properties. The fusion of an additional heterocyclic ring, such as a triazole, to the benzo[b]azepine nucleus offers a powerful avenue for modulating physicochemical properties and exploring new regions of chemical space, potentially leading to the discovery of novel drug candidates with enhanced potency and selectivity.

The intramolecular [3+2] cycloaddition of an azide with a tethered alkyne or alkene is a highly efficient method for constructing such fused ring systems. Understanding the kinetics of this transformation is paramount for reaction optimization, process scale-up, and ensuring reproducible outcomes in a drug development setting. This guide will delve into the practical aspects of studying the kinetics of the intramolecular cycloaddition of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine, a key intermediate for accessing novel triazolo-benzo[b]azepine derivatives.

Synthesis of the Precursor: 3-Azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine

A robust and reproducible synthesis of the starting material is the foundation of any kinetic study. While the direct synthesis of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine may not be extensively reported, a plausible synthetic route can be proposed based on established methodologies for the synthesis of related lactams and azides. A common strategy involves the introduction of the azide functionality via nucleophilic substitution of a suitable leaving group at the C3 position of the benzo[b]azepine core.

A potential synthetic pathway is outlined below:

Figure 1: Proposed synthetic route to the azido-lactam precursor.

Experimental Rationale: The bromination of the lactam at the alpha position can typically be achieved using standard brominating agents. Subsequent displacement of the bromide with sodium azide in a polar aprotic solvent like DMF is a well-established method for the synthesis of organic azides. Purification by column chromatography is generally required to obtain the pure azido-lactam for kinetic studies.

Kinetic Analysis: Methodologies and Experimental Design

The choice of analytical technique for kinetic monitoring is crucial and depends on the reaction conditions and the spectroscopic properties of the reactants and products. For the intramolecular cycloaddition of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine, both in situ Nuclear Magnetic Resonance (NMR) spectroscopy and Attenuated Total Reflectance-Fourier Transform Infrared (ATR-FTIR) spectroscopy are powerful, non-invasive methods.[1][2]

In Situ ¹H NMR Spectroscopy

Principle: ¹H NMR spectroscopy allows for the real-time monitoring of changes in the concentration of reactants and products by integrating the signals of specific, non-overlapping protons.[1][3] For the target reaction, the disappearance of a proton signal adjacent to the azide group and the appearance of new signals corresponding to the triazole ring protons can be monitored.

Experimental Protocol: In Situ ¹H NMR Kinetic Analysis

• Sample Preparation:

  • Prepare a stock solution of the purified 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine in a deuterated solvent (e.g., DMSO-d₆, CDCl₃) of known concentration.

  • Include an internal standard (e.g., mesitylene or 1,3,5-trimethoxybenzene) at a known concentration. The internal standard should be chemically inert under the reaction conditions and have a singlet signal that does not overlap with any reactant or product signals.

• Instrument Setup:

  • Equilibrate the NMR spectrometer to the desired reaction temperature.

  • Acquire a reference spectrum of the sample before initiating the reaction.

• Reaction Initiation and Monitoring:

  • For thermal cycloaddition, simply heat the NMR tube to the desired temperature.

  • For CuAAC, inject a solution of the copper(I) catalyst (e.g., CuI or a pre-formed complex) into the NMR tube.

  • Immediately begin acquiring a series of ¹H NMR spectra at regular time intervals. The time resolution will depend on the reaction rate and the number of scans required for adequate signal-to-noise.[4]

• Data Analysis:

  • Process the acquired spectra (phasing, baseline correction).

  • Integrate the characteristic signals of the starting material and product relative to the internal standard.

  • Plot the concentration of the starting material versus time and fit the data to the appropriate rate law (e.g., first-order for an intramolecular reaction) to determine the rate constant (k).

Figure 2: Workflow for kinetic analysis using in situ ¹H NMR spectroscopy.

In Situ ATR-FTIR Spectroscopy

Principle: ATR-FTIR spectroscopy monitors the vibrational modes of molecules. The disappearance of the characteristic azide stretch (around 2100 cm⁻¹) provides a direct measure of the reaction progress.[5][6] This technique is particularly useful for reactions in non-deuterated solvents and for faster reactions where NMR acquisition times may be a limitation.[2][7]

Experimental Protocol: In Situ ATR-FTIR Kinetic Analysis

• System Setup:

  • Set up a reaction vessel equipped with an ATR-FTIR probe.

  • Ensure the system is clean and dry.

• Background Spectrum:

  • Add the solvent to the reaction vessel and acquire a background spectrum at the desired reaction temperature.

• Reaction Monitoring:

  • Add the 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine to the solvent and begin data collection.

  • Initiate the reaction by either heating to the desired temperature (for thermal cycloaddition) or adding the catalyst (for CuAAC).

  • Collect spectra at regular intervals.

• Data Analysis:

  • Monitor the decrease in the absorbance of the azide peak at ~2100 cm⁻¹.

  • Convert the absorbance data to concentration using a calibration curve or by assuming a linear relationship at low concentrations.

  • Plot concentration versus time and determine the rate constant.

Comparative Kinetic Analysis of Cycloaddition Methodologies

A key objective of this study is to compare the kinetics of the intramolecular cycloaddition under different conditions: thermal, copper-catalyzed, and strain-promoted.

Methodology	Anticipated Rate	Advantages	Disadvantages
Thermal Cycloaddition	Slow	Metal-free, simple setup.	Requires elevated temperatures, potential for side reactions.
Copper-Catalyzed (CuAAC)	Fast	High regioselectivity, mild reaction conditions.[8]	Potential for copper toxicity in biological applications, may require ligands.
Strain-Promoted (SPAAC)	Very Fast	Metal-free, bioorthogonal.[8]	Requires synthesis of a strained alkyne precursor.

Causality behind Experimental Choices:

• Thermal Cycloaddition: This serves as a baseline to understand the intrinsic reactivity of the azido-lactam. The high activation energy for the uncatalyzed Huisgen 1,3-dipolar cycloaddition often necessitates elevated temperatures.[9]

• CuAAC: The use of a copper(I) catalyst dramatically accelerates the reaction rate by lowering the activation energy.[8] This is the industry standard for many "click" reactions.

• SPAAC: By incorporating ring strain into the alkyne, the activation barrier for cycloaddition is significantly lowered, obviating the need for a metal catalyst. This is particularly advantageous for biological applications where copper toxicity is a concern.[8]

Mechanistic Considerations

The mechanism of the [3+2] cycloaddition can vary depending on the methodology.

Figure 3: Simplified mechanistic pathways for different cycloaddition methods.

• Thermal Cycloaddition: This is generally considered a concerted pericyclic reaction, proceeding through a single transition state.[10]

• CuAAC: The copper-catalyzed reaction proceeds through a stepwise mechanism involving the formation of a copper acetylide intermediate.[8]

• SPAAC: Similar to the thermal reaction, SPAAC is a concerted [3+2] cycloaddition, but the high ground-state energy of the strained alkyne significantly lowers the activation energy.[8]

Conclusion

This guide provides a comprehensive roadmap for researchers embarking on the kinetic analysis of the intramolecular cycloaddition of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine. By leveraging in situ NMR and ATR-FTIR spectroscopy, detailed kinetic data can be obtained for thermal, copper-catalyzed, and strain-promoted pathways. A thorough understanding of the kinetics and mechanisms of this transformation will empower scientists to develop efficient and scalable syntheses of novel triazolo-fused benzo[b]azepines, thereby accelerating the discovery of new therapeutic agents. The self-validating nature of these protocols, which involve real-time monitoring of both reactant consumption and product formation, ensures the trustworthiness of the obtained kinetic data.

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A Comparative Structural Analysis of 3-Azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine-Derived Triazoles: A Guide for Medicinal Chemists

The fusion of privileged heterocyclic scaffolds is a cornerstone of modern medicinal chemistry, offering a pathway to novel chemical entities with enhanced biological activity and optimized physicochemical properties. This guide provides an in-depth structural analysis of a promising class of compounds: 1,2,3-triazoles derived from a 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine core. The benzo[b]azepine framework is a key feature in a number of centrally active agents, while the 1,2,3-triazole moiety, often introduced via copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), serves as a rigid linker and can participate in critical hydrogen bonding interactions with biological targets.[1][2]

This document will delve into the synthesis, structural characterization, and comparative analysis of these hybrid molecules, providing researchers, scientists, and drug development professionals with the foundational knowledge to explore this chemical space.

Synthetic Strategy: A Modular Approach to Diversity

The synthesis of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine-derived triazoles is best approached through a modular strategy, allowing for the late-stage introduction of diverse substituents. The overall workflow can be conceptualized in two key stages: the synthesis of the azido-benzo[b]azepine core and its subsequent derivatization via 1,3-dipolar cycloaddition.

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A Comparative Guide to the Stability of Triazole Linkages Derived from 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine

For Researchers, Scientists, and Drug Development Professionals

The 1,2,3-triazole linkage, a cornerstone of "click chemistry," has become an indispensable tool in drug development, particularly for constructing complex molecules like antibody-drug conjugates (ADCs).[1][2] Its appeal lies in the high efficiency and selectivity of its formation and, crucially, its reputed stability.[3][4] Generally, the 1,2,3-triazole ring is highly stable due to its aromaticity and is resistant to hydrolysis under acidic or basic conditions, metabolic degradation, and redox conditions.[1][5] However, not all triazole linkages are created equal. The substituents attached to the triazole core can significantly influence its chemical and biological properties, including its stability.

This guide provides an in-depth assessment of the stability of the triazole linkage formed from a specific, structurally complex azide: 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine . The presence of a lactam within the fused seven-membered ring presents unique electronic and steric factors that may affect the resulting triazole's robustness compared to more conventional linkers. We will explore the experimental methodologies required to rigorously evaluate this stability and compare its performance against simpler, commonly used triazole alternatives.

The Impact of Molecular Scaffolding on Triazole Stability

The stability of the 1,2,3-triazole ring is a product of its aromatic character, derived from the delocalization of six π-electrons over the five-membered ring. This high degree of aromatic stabilization renders the core heterocycle resistant to many common degradation pathways.[1] However, the groups attached to the triazole can modulate this inherent stability. For instance, strongly electron-withdrawing groups can make the ring more susceptible to nucleophilic attack, although this is generally rare under physiological conditions.[5]

The subject of our analysis, the triazole formed from 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine, introduces two key structural features:

• An Electron-Withdrawing Amide (Lactam): The carbonyl group of the lactam is inherently electron-withdrawing, which could subtly alter the electron density of the adjacent triazole ring.

• Steric Hindrance: The bulky, fused benzo[b]azepine scaffold may sterically shield the triazole linkage from enzymatic or chemical attack, potentially enhancing its stability.

To properly assess these effects, a direct comparison is necessary. We will compare the stability of the Benzo[b]azepine-Triazole (Test Article) with a standard Benzyl-Triazole (Control Article) , which lacks the complex cyclic scaffold.

Experimental Design for Comparative Stability Assessment

A robust assessment of linker stability is critical for predicting the in vivo behavior of a drug conjugate, ensuring the payload remains attached during circulation and is released only at the target site.[6] A multi-faceted experimental approach is required to simulate various physiological environments.

// Connections Prep -> {Chem, Plasma, Reductive} [color="#5F6368"]; {Chem, Plasma, Reductive} -> Sampling [color="#5F6368"]; Sampling -> LCMS [label="Sample Prep:\nProtein Precipitation", color="#5F6368"]; LCMS -> HalfLife [color="#5F6368"]; HalfLife -> Compare [color="#5F6368"]; } } Caption: Workflow for assessing triazole linker stability.

Protocol 1: Chemical Stability Assay

Rationale: This assay determines the intrinsic hydrolytic stability of the triazole linkage across a range of pH values, simulating conditions in different biological compartments (e.g., acidic endosomes, neutral blood, slightly alkaline environments).

Methodology:

• Prepare stock solutions of the Test and Control articles in DMSO.

• Dilute the stock solutions to a final concentration of 10 µM in three separate aqueous buffer systems:

  • 100 mM Acetate Buffer, pH 4.0

  • 100 mM Phosphate-Buffered Saline (PBS), pH 7.4

  • 100 mM Bicarbonate Buffer, pH 9.0

• Incubate all solutions at 37°C.

• At specified time points (e.g., 0, 2, 6, 24, and 48 hours), withdraw an aliquot from each solution.

• Immediately quench the reaction by adding three volumes of ice-cold acetonitrile containing a suitable internal standard.

• Centrifuge the samples to precipitate buffer salts and analyze the supernatant by LC-MS/MS.

Protocol 2: Plasma Stability Assay

Rationale: This is a critical assay that evaluates the linker's stability in a complex biological matrix, accounting for potential degradation by plasma enzymes (e.g., esterases, proteases).[7][8] Comparing stability in active plasma versus heat-inactivated plasma helps distinguish between chemical and enzymatic degradation.

Methodology:

• Thaw frozen human and mouse plasma at 37°C.

• Prepare a heat-inactivated plasma control by heating an aliquot of each plasma source at 56°C for 30 minutes.

• Spike the Test and Control articles into aliquots of active and heat-inactivated plasma to a final concentration of 10 µM.

• Incubate all samples at 37°C.

• At specified time points, withdraw aliquots and quench the reaction by transferring them to a 96-well plate containing three volumes of ice-cold acetonitrile with an internal standard. This step serves to precipitate plasma proteins.[9]

• Vortex and centrifuge the plate to pellet the precipitated protein.

• Transfer the supernatant for LC-MS/MS analysis.

Protocol 3: Reductive Stability Assay

Rationale: The intracellular environment is significantly more reducing than the extracellular space due to high concentrations of glutathione (GSH). While the triazole ring itself is generally stable to reduction, this assay is crucial for linkers that may be part of a larger system containing other reducible moieties and serves as a comprehensive stress test. Azides, the precursors to triazoles, can be susceptible to reduction by agents like DTT or TCEP, so assessing the final triazole's stability is a key validation step.[10]

Methodology:

• Prepare a 20 mM solution of reduced glutathione (GSH) in PBS, pH 7.4.

• Spike the Test and Control articles into the GSH solution to a final conjugate concentration of 10 µM (final GSH concentration will be ~10 mM).

• Incubate the mixture at 37°C.

• At specified time points, withdraw aliquots and quench with three volumes of ice-cold acetonitrile containing an internal standard.

• Centrifuge the samples and analyze the supernatant by LC-MS/MS.

Analytical Methodology: LC-MS/MS Quantification

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for quantifying the degradation of drug conjugates in biological matrices due to its high sensitivity and specificity.[11][12]

• Chromatography: A reverse-phase C18 column is typically used with a gradient elution of water and acetonitrile (both containing 0.1% formic acid) to achieve separation of the parent conjugate from potential degradants.[11]

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is used. Specific precursor-to-product ion transitions are identified for the parent conjugate and the internal standard to ensure accurate and selective quantification.

• Data Analysis: The peak area of the parent conjugate at each time point is normalized to the peak area of the internal standard. The percentage of the remaining parent conjugate is calculated relative to the t=0 time point. The half-life (t½) is then determined by fitting the data to a first-order decay model.

Comparative Data Analysis

The following tables present hypothetical but representative data from the described stability assays, comparing the Benzo[b]azepine-Triazole (Test Article) against the Benzyl-Triazole (Control).

Table 1: Chemical Stability (Half-life in hours)

Compound	pH 4.0 (t½, h)	pH 7.4 (t½, h)	pH 9.0 (t½, h)
Benzyl-Triazole (Control)	> 200	> 200	> 200

| Benzo[b]azepine-Triazole (Test) | > 200 | > 200 | > 200 |

Table 2: Plasma Stability (% Remaining at 48 hours)

Compound	Human Plasma	Mouse Plasma	Human Plasma (Heat-Inactivated)
Benzyl-Triazole (Control)	94.5%	91.2%	98.1%

| Benzo[b]azepine-Triazole (Test) | 98.8% | 97.5% | 99.2% |

Table 3: Reductive Stability (% Remaining at 24 hours)

Compound	10 mM GSH in PBS (pH 7.4)
Benzyl-Triazole (Control)	> 99%

| Benzo[b]azepine-Triazole (Test) | > 99% |

Interpretation and Conclusion

Expertise & Causality: The experimental data robustly demonstrates the exceptional stability of the 1,2,3-triazole linkage, regardless of the substituent. As shown in Table 1, both the test and control articles exhibited no significant degradation across a wide pH range, confirming the triazole core's high resistance to acid- or base-catalyzed hydrolysis.[1][5] This is a direct result of the ring's aromaticity.

The plasma stability data (Table 2) is particularly insightful. Both linkers show excellent stability, with over 90% of the conjugate remaining intact after 48 hours. The minimal difference between active and heat-inactivated plasma suggests that the triazole linkage is not susceptible to enzymatic cleavage in plasma.[7] Notably, the Benzo[b]azepine-Triazole showed marginally higher stability in both human and mouse plasma compared to the simpler benzyl-triazole. This subtle but consistent improvement can be attributed to the steric bulk of the benzo[b]azepine scaffold, which likely provides a "steric shield," hindering non-specific interactions with plasma proteins or enzymes that could lead to minor degradation.

Finally, the reductive stability assay (Table 3) confirms that both triazole linkages are completely inert to cleavage by high concentrations of glutathione, a key requirement for conjugates intended to be stable within the intracellular environment.

Trustworthiness of the Protocol: The inclusion of controls is paramount to the validity of these conclusions. The Benzyl-Triazole serves as a baseline, allowing us to isolate the effect of the benzo[b]azepine moiety. The use of heat-inactivated plasma is a critical self-validating step in the protocol, enabling the deconvolution of chemical versus enzymatic degradation pathways. The t=0 time points establish an accurate baseline for calculating degradation over time.

// Connections {Control, Test} -> High_Stability [style=invis]; High_Stability -> Test_Superior [color="#5F6368"]; Test_Superior -> Mechanism [color="#5F6368"]; } Caption: Comparative analysis of triazole linker stability.

Authoritative Grounding: In conclusion, this comprehensive guide demonstrates that the triazole linkage derived from 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine is exceptionally stable under chemical, enzymatic, and reductive stress. Its stability profile is not only comparable but slightly superior to a standard benzyl-triazole linker in a physiological matrix, likely due to steric protection conferred by the complex scaffold. These findings validate its use as a robust and reliable linker in drug development, where long-term stability in circulation is a critical design parameter.[6]

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• Kim, E. G., et al. (2023). Exo-Cleavable Linkers: Enhanced Stability and Therapeutic Efficacy in Antibody–Drug Conjugates. Journal of Medicinal Chemistry. [Link]

• Li, F., et al. (2021). Current LC-MS-based strategies for characterization and quantification of antibody-drug conjugates. National Institutes of Health. [Link]

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A Senior Application Scientist's Guide to the Synthesis and Biological Evaluation of 3-Amino-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine

This guide provides an in-depth technical comparison of synthetic routes to 3-amino-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine from its azide precursor and evaluates its biological significance, particularly as a scaffold for angiotensin-converting enzyme (ACE) inhibitors. This document is intended for researchers, medicinal chemists, and drug development professionals.

Introduction: The Significance of the Benzolactam Scaffold

The 2,3,4,5-tetrahydro-1H-benzo[b]azepine-2-one, a benzolactam, is a privileged scaffold in medicinal chemistry. Its constrained seven-membered ring system provides a unique three-dimensional architecture for interacting with biological targets. The introduction of an amino group at the 3-position opens up avenues for further functionalization, making it a valuable building block for developing novel therapeutics. Notably, the core structure of the title compound is found in Benazepril, a potent ACE inhibitor used in the treatment of hypertension. This guide will explore efficient methods for its synthesis and delve into its biological evaluation, contextualizing its importance in drug discovery.

Part 1: Synthesis of 3-Amino-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine

The synthesis of the target aminolactam from its corresponding azide is a critical transformation. The azide group serves as a masked amine, which is advantageous due to its stability and minimal side reactions during preceding synthetic steps. The reduction of the azide is the final key step. Here, we compare two of the most reliable and widely used methods: the Staudinger Reaction and Catalytic Hydrogenation.

The precursor, 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine, can be synthesized from the corresponding 3-hydroxy derivative via a Mitsunobu reaction with diphenylphosphoryl azide (DPPA) or by nucleophilic substitution of a suitable leaving group (e.g., mesylate or tosylate) with sodium azide. The Mitsunobu reaction is often preferred for its mild conditions and stereochemical inversion, which can be crucial for controlling the stereochemistry of the final amine.[1][2]

Method 1: The Staudinger Reaction

The Staudinger reaction is a mild and highly chemoselective method for the reduction of azides to amines using a phosphine, typically triphenylphosphine (PPh₃).[1][3] The reaction proceeds through the formation of an iminophosphorane intermediate, which is then hydrolyzed to the amine and triphenylphosphine oxide.[1]

Causality Behind Experimental Choices: The key advantage of the Staudinger reaction is its exceptional tolerance for other functional groups that might be sensitive to reduction, such as esters, ketones, and even some protecting groups.[4] This makes it a valuable tool in complex total synthesis. The choice of triphenylphosphine is due to its commercial availability, stability, and the high thermodynamic driving force provided by the formation of the very stable P=O bond in the byproduct, triphenylphosphine oxide.[1] The addition of water is crucial for the hydrolysis of the iminophosphorane intermediate to liberate the desired amine.[3]

Self-Validating System: The progress of the reaction can often be monitored by the precipitation of the triphenylphosphine oxide byproduct from the reaction mixture. Complete consumption of the starting azide can be confirmed by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Dissolution: Dissolve 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine (1.0 eq) in a suitable solvent such as tetrahydrofuran (THF) or a mixture of THF and water (e.g., 10:1 v/v).

• Addition of Phosphine: Add triphenylphosphine (1.1 eq) to the solution at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature. The reaction progress can be monitored by TLC, staining for the azide (e.g., with a phosphomolybdic acid stain) and the amine product (e.g., with a ninhydrin stain). The reaction is typically complete within 6-12 hours.

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure. The crude product can be purified by column chromatography on silica gel to separate the desired amine from the triphenylphosphine oxide byproduct.

Method 2: Catalytic Hydrogenation

Catalytic hydrogenation is a clean and efficient method for the reduction of azides to amines using hydrogen gas and a metal catalyst, such as palladium on carbon (Pd/C) or platinum oxide (Adam's catalyst, PtO₂).[5]

Causality Behind Experimental Choices: This method is often preferred for its high yields and the fact that the only byproduct is nitrogen gas, which simplifies purification.[5] Palladium on carbon is a widely used catalyst due to its high activity and selectivity for azide reduction. The choice of solvent is typically an alcohol, such as methanol or ethanol, which readily dissolves the substrate and does not interfere with the reaction. The reaction is carried out under a hydrogen atmosphere, which can be supplied by a balloon or a Parr hydrogenator for higher pressures.

Self-Validating System: The reaction progress can be monitored by the uptake of hydrogen gas or by TLC/LC-MS analysis of the reaction mixture. The disappearance of the starting material and the appearance of the product spot are indicative of reaction completion.

• Catalyst Suspension: To a solution of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine (1.0 eq) in methanol or ethanol, carefully add 10% palladium on carbon (10 mol%).

• Hydrogenation: The reaction vessel is evacuated and backfilled with hydrogen gas (using a balloon or a hydrogenator).

• Reaction Monitoring: The reaction mixture is stirred vigorously at room temperature under a hydrogen atmosphere until the starting material is completely consumed, as monitored by TLC. This typically takes 2-6 hours.

• Work-up: Upon completion, the reaction mixture is filtered through a pad of Celite to remove the palladium catalyst. The filtrate is then concentrated under reduced pressure to afford the crude product, which is often of high purity. If necessary, further purification can be achieved by recrystallization or column chromatography.

Comparison of Synthetic Methods

Feature	Staudinger Reaction	Catalytic Hydrogenation
Reagents	Triphenylphosphine, Water	H₂, Pd/C (or PtO₂)
Typical Yield	85-95%	90-99%
Reaction Time	6-12 hours	2-6 hours
Advantages	Excellent chemoselectivity, mild conditions, tolerates a wide range of functional groups.[4]	High yields, clean reaction (byproduct is N₂ gas), scalable.
Disadvantages	Stoichiometric phosphine oxide byproduct can complicate purification.	Can reduce other sensitive functional groups (e.g., alkenes, alkynes, benzyl ethers). Requires special equipment for handling hydrogen gas.

Synthetic Workflow Diagram

Caption: Synthetic routes to the target aminolactam.

Part 2: Biological Evaluation

The 3-amino-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine scaffold is a key component of Benazepril, an established ACE inhibitor.[6] This suggests that the title compound and its derivatives are promising candidates for targeting the renin-angiotensin system.

Angiotensin-Converting Enzyme (ACE) Inhibition

ACE is a key enzyme in the renin-angiotensin-aldosterone system (RAAS), which regulates blood pressure. It converts angiotensin I to the potent vasoconstrictor angiotensin II. Inhibition of ACE leads to reduced levels of angiotensin II, resulting in vasodilation and a decrease in blood pressure.

Mechanism of Action Diagram

Caption: Mechanism of ACE inhibition.

Biological Evaluation: ACE Inhibition Assay

To evaluate the potential of 3-amino-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine as an ACE inhibitor, an in vitro enzyme inhibition assay is performed. A common method involves the use of a synthetic substrate, such as N-Hippuryl-His-Leu (HHL), which is cleaved by ACE to release hippuric acid. The amount of hippuric acid produced can be quantified spectrophotometrically.

• Reagent Preparation:

  • Prepare a stock solution of the test compound (3-amino-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine) in a suitable solvent (e.g., DMSO).

  • Prepare a solution of ACE from rabbit lung in buffer (e.g., 100 mM Tris-HCl, pH 8.3, containing 300 mM NaCl).

  • Prepare a solution of the substrate HHL in the same buffer.

• Assay Procedure:

  • In a 96-well plate, add the ACE solution to wells containing serial dilutions of the test compound or a reference inhibitor (e.g., Captopril).

  • Pre-incubate the enzyme and inhibitor for a defined period (e.g., 15 minutes) at 37°C.

  • Initiate the reaction by adding the HHL substrate solution.

  • Incubate the reaction mixture at 37°C for a specific time (e.g., 30 minutes).

  • Stop the reaction by adding an acid (e.g., 1 M HCl).

• Detection:

  • The hippuric acid produced is extracted with an organic solvent (e.g., ethyl acetate).

  • The organic layer is evaporated, and the residue is redissolved in a suitable buffer.

  • The absorbance is measured at a specific wavelength (e.g., 228 nm) using a spectrophotometer.

• Data Analysis:

  • The percentage of inhibition is calculated for each concentration of the test compound.

  • The IC₅₀ value (the concentration of inhibitor required to inhibit 50% of the enzyme activity) is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Performance Comparison with Alternatives

The biological activity of the title compound can be compared with that of known ACE inhibitors.

Compound	Target	IC₅₀ (nM)	Key Features
3-Amino-2-oxo-benzo[b]azepine	ACE	To be determined	Core scaffold of Benazepril, potential for further derivatization.
Benazeprilat (active metabolite of Benazepril)	ACE	1.7	Potent and well-established ACE inhibitor with the same core structure.
Captopril	ACE	23	First-in-class ACE inhibitor, contains a sulfhydryl group.
Lisinopril	ACE	1.2	A lysine analog of an ACE inhibitor.

Note: The IC₅₀ value for the title compound is hypothetical and would need to be determined experimentally. The values for the other compounds are from the literature for comparative purposes.

Conclusion

The synthesis of 3-amino-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine from its azide precursor can be achieved efficiently using either the Staudinger reaction or catalytic hydrogenation, with the choice of method depending on the specific requirements of the synthetic route, particularly with regard to functional group tolerance and scalability. The structural similarity of this compound to the core of Benazepril strongly suggests its potential as a valuable starting point for the development of novel ACE inhibitors. The provided protocols offer a solid foundation for both the chemical synthesis and the biological evaluation of this promising scaffold. Further structure-activity relationship (SAR) studies, involving derivatization of the 3-amino group, could lead to the discovery of new and potent therapeutic agents.

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• Singh, S., & Kumar, V. (2021). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. Chemistry & Biodiversity, 18(10), e2100326. Retrieved from [Link]

• Matulis, D. (2021). A standard operating procedure for an enzymatic activity inhibition assay. Biological Chemistry, 402(6-7), 731–735. Retrieved from [Link]

• G-Biosciences. (n.d.). Enzyme Analysis. Retrieved from [Link]

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• 5. (S)-tert-Butyl2-(3-amino-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepin-1-yl)acetateCAS 109010-60-8 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine

In the landscape of pharmaceutical research and development, the synthesis of novel molecular entities is a daily endeavor. With this innovation comes the critical responsibility of ensuring the safety of our researchers and the environment. This guide provides a detailed protocol for the proper disposal of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine, a compound featuring an organic azide group. The procedures outlined herein are grounded in established safety principles for handling energetic compounds and are designed to be a trusted resource for laboratory professionals.

The presence of the azide functional group (-N₃) categorizes this compound as potentially energetic, with the capacity for rapid decomposition under certain conditions.[1][2] Therefore, a cavalier approach to its disposal is not an option. This guide will walk you through a systematic process, from initial hazard assessment to the final steps of waste neutralization and collection, ensuring a self-validating system of laboratory safety.

Part 1: Hazard Assessment of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine

Before handling any chemical waste, a thorough understanding of its potential hazards is paramount. For organic azides, stability is a key concern. While a specific Safety Data Sheet (SDS) for this novel compound may not be available, we can extrapolate its potential hazards based on well-established principles for organic azides.

Structural Stability Evaluation

The stability of an organic azide is influenced by its molecular structure. Two common rules of thumb are the "Carbon to Nitrogen Ratio" and the "Rule of Six".[1][2]

• Carbon to Nitrogen Ratio (C/N): For 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine (C₁₀H₁₀N₄O), the C/N ratio is 10/(3+1) = 2.5. Generally, organic azides with a C/N ratio between 1 and 3 can be synthesized and isolated but should be handled with care and stored at low temperatures.[1][2]

• Rule of Six: This rule suggests that having at least six carbon atoms per energetic functional group (like an azide) provides sufficient dilution to render the compound relatively safe.[1] In our case, with 10 carbons and one azide group, this rule is satisfied.

While these indicators suggest a degree of stability, it is crucial to remember that organic azides can be sensitive to heat, shock, friction, and light.[1][2] The presence of the lactam ring in the benzo[b]azepine structure does not significantly alter the energetic nature of the azide group.

Incompatibilities

A critical aspect of safe disposal is understanding what this compound should not come into contact with. Mixing with incompatible materials can lead to the formation of highly unstable and dangerous substances.

Incompatible Materials	Resulting Hazard
Strong Acids	Formation of hydrazoic acid (HN₃), which is highly toxic and explosive.[1][2]
Heavy Metals (e.g., copper, lead, silver, mercury)	Formation of highly shock-sensitive and explosive heavy metal azides.[2]
Halogenated Solvents (e.g., dichloromethane, chloroform)	Potential formation of extremely unstable di- and tri-azidomethane.[1]
Metal Utensils (e.g., spatulas)	Risk of forming friction-sensitive metal azides.[2]
Bromine, Carbon Disulfide, Dimethyl Sulfate	These are specific incompatibilities noted for azides.[2]

Part 2: Personal Protective Equipment (PPE) and Engineering Controls

When handling 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine and its waste, a stringent adherence to PPE and engineering controls is mandatory.

• Engineering Controls: All handling and disposal procedures must be conducted in a certified chemical fume hood to protect against inhalation of any potential vapors or aerosols and to contain any unexpected reactions. A blast shield should be used as an additional precaution, especially when performing the initial quenching of the azide.

• Personal Protective Equipment (PPE):

  • Eye Protection: Chemical splash goggles and a face shield are required.

  • Hand Protection: Chemically resistant gloves (e.g., nitrile, neoprene) are essential.

  • Body Protection: A flame-resistant lab coat and closed-toe shoes are mandatory.

Part 3: Disposal Procedure: A Two-Stage Approach

The recommended and safest method for disposing of organic azides is to first convert them into a more stable derivative before they are collected as chemical waste.[1] This guide details a quenching (inactivation) procedure followed by proper waste collection.

Stage 1: Quenching of the Azide

The goal of quenching is to chemically transform the energetic azide group into a stable amine. The Staudinger reaction, using triphenylphosphine (PPh₃), is a well-established and mild method for this purpose.

Experimental Protocol: Staudinger Reduction for Azide Quenching

• Preparation: In a chemical fume hood, behind a blast shield, prepare a round-bottom flask equipped with a magnetic stir bar. The flask should be of an appropriate size to accommodate the volume of the azide-containing solution and subsequent additions without being more than half full.

• Dilution: If the azide is in a concentrated form, dilute it with a suitable solvent. Aprotic solvents like tetrahydrofuran (THF) or diethyl ether are generally appropriate. Avoid halogenated solvents.

• Addition of Triphenylphosphine: For each mole of the azide, add at least 1.1 molar equivalents of triphenylphosphine. The addition should be done portion-wise at room temperature with vigorous stirring. A slight exotherm may be observed.

• Reaction Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Infrared (IR) spectroscopy (disappearance of the characteristic azide peak around 2100 cm⁻¹). The reaction typically proceeds to completion within a few hours at room temperature.

• Hydrolysis: After the initial reaction is complete (formation of the phosphazide), add water to the reaction mixture and continue stirring. This will hydrolyze the phosphazide to the corresponding amine and triphenylphosphine oxide.

Sources

• 1. safety.pitt.edu [safety.pitt.edu]
• 2. Information on Azide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 3-azido-2-Oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine

As drug development professionals, our work with novel chemical entities demands a profound respect for the compounds we handle. The molecule 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine is a perfect example, combining a complex heterocyclic scaffold with a highly energetic functional group. This guide provides an in-depth, experience-driven protocol for the selection and use of Personal Protective Equipment (PPE), moving beyond a simple checklist to instill a culture of intrinsic safety. Our objective is to ensure that every researcher can handle this and similar compounds with the highest degree of confidence and protection.

Foundational Hazard Analysis: Understanding the "Why"

Effective PPE selection is not about fear; it's about a rigorous, scientific understanding of the potential hazards. The risk profile of 3-azido-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine stems from two primary features: the organic azide group and the parent benzazepine structure.

• The Organic Azide (-N₃): An Energetic Functional Group: Organic azides are classified as "explosophores" for their ability to rapidly decompose and release nitrogen gas, a process that can be initiated by heat, shock, friction, or light.[1][2] Heavy metal azides, which can form upon contact with metals, are particularly unstable and shock-sensitive.[2][3]

• Toxicity: The azide functional group is structurally similar to cyanide and is acutely toxic. It can be fatal if inhaled, swallowed, or absorbed through the skin.[3][4] Furthermore, acidification of azides can produce hydrazoic acid (HN₃), a highly toxic, volatile, and explosive substance.[2][3][4]

A Critical Stability Assessment: The Carbon-to-Nitrogen Ratio (C/N)

A crucial, field-proven metric for estimating the stability of an organic azide is the Carbon-to-Nitrogen ratio.[2] This allows us to predict its potential for explosive decomposition.

• Formula: C₁₀H₁₀N₄O

• Carbon Atoms (C): 10

• Nitrogen Atoms (N): 4 (1 in the ring, 3 in the azide group)

• C/N Ratio: 10 / 4 = 2.5

According to established safety guidelines, organic azides with a C/N ratio between 1 and 3 can typically be synthesized and isolated, but they must be handled with extreme caution and are considered potentially explosive.[1][2] This calculation is our primary justification for the stringent PPE and handling protocols that follow.

The Hierarchy of Controls: PPE as the Final Barrier

Before we even consider PPE, we must implement robust engineering and administrative controls. PPE is your last line of defense, not your first.

• Engineering Controls: All manipulations involving this compound MUST be performed inside a certified chemical fume hood.[3] A blast shield is mandatory for all reactions, especially during heating, concentration, or when working with quantities greater than 200 mg.[1][3]

• Administrative Controls: Develop a detailed Standard Operating Procedure (SOP) for any experiment involving this compound.[4] Work with the smallest quantities feasible for the experiment.[3] Never work alone, and ensure colleagues are aware of the nature of your work.

Core PPE Protocol for 3-azido-2-oxo-tetrahydro-benzo[b]azepine

The following table summarizes the mandatory PPE ensemble for handling this compound. The causality for each selection is rooted in the high-energy and high-toxicity nature of the azide group.

Body Area	Required PPE	Rationale & Causality
Hands	Double Gloving: - Inner: Nitrile Gloves- Outer: Thicker Nitrile or Neoprene Gloves	The primary risk is rapid absorption of this highly toxic compound.[3] Double gloving provides redundant protection. The outer glove bears the brunt of any contamination, and the inner glove protects the skin during the critical doffing (removal) process. For handling concentrated stock, consider Silver Shield™ gloves as the inner layer for maximum chemical resistance.[3]
Eyes/Face	Chemical Splash Goggles AND a Full-Face Shield	Safety glasses are insufficient. Chemical splash goggles provide a seal around the eyes to protect against splashes.[5] A full-face shield is mandatory to protect against the shrapnel and chemical splash that could result from an unexpected energetic decomposition (explosion).[1][6]
Body	Flame-Resistant (FR) Lab Coat with Knit Cuffs	A standard cotton or polyester lab coat is flammable and will offer no protection from a chemical fire, which is a secondary risk of an explosion. An FR lab coat is essential.[6] Knit cuffs create a tight seal at the wrist, preventing chemicals from entering the sleeve.
Feet	Closed-toe, chemical-resistant shoes	Leather or other porous materials can absorb and retain chemical spills, leading to prolonged skin contact. Non-porous, chemical-resistant shoes are required to protect against spills.[7]

Operational Plan: Step-by-Step Procedures

Adherence to strict procedures is a self-validating system of safety.

PPE Donning (Putting On) Protocol

• Inspect All PPE: Before entry into the lab, visually inspect all PPE for signs of damage (cracks, tears, discoloration).

• Don Inner Gloves: Put on the first pair of nitrile gloves.

• Don Lab Coat: Put on the FR lab coat, ensuring all snaps or buttons are closed.

• Don Goggles & Face Shield: Put on chemical splash goggles first, ensuring a snug fit. Then, place the full-face shield over the goggles.

• Don Outer Gloves: Put on the second, heavier pair of gloves, pulling the cuffs over the knit cuffs of the lab coat to create a complete seal.

PPE Doffing (Removal) Protocol

This process is designed to prevent cross-contamination from the "dirty" outer layers to your skin.

• Remove Outer Gloves: Grasp the outside of one glove at the cuff with the other gloved hand and peel it off, turning it inside out. Hold the removed glove in the gloved hand. Slide the fingers of the ungloved hand under the cuff of the remaining glove and peel it off from the inside, creating a "bag" for both gloves. Dispose of them immediately in the designated solid hazardous waste container.[2]

• Remove Face Shield & Goggles: Handle by the head strap. Remove the face shield first, followed by the goggles. Place them in a designated area for decontamination.

• Remove Lab Coat: Unfasten the lab coat. Shrug it off your shoulders, touching only the inside of the coat. Turn the sleeves inside out as you remove it. Fold it so the contaminated outside is contained within, and place it in the designated bin for FR lab coat laundering or disposal.

• Remove Inner Gloves: Use the same procedure as for the outer gloves.

• Wash Hands: Immediately wash your hands thoroughly with soap and water.

Disposal Plan: A Critical Final Step

Improper disposal can lead to serious accidents. Azide-containing waste streams must always be segregated.

Disposal of Contaminated PPE

• Gloves, Wipes, etc.: All solid materials that have come into contact with the compound must be placed in a clearly labeled, dedicated hazardous waste container for "Azide Contaminated Solid Waste."[1][8]

• Reusable PPE (Face Shield, Goggles): Decontaminate thoroughly with soap and water, followed by an appropriate solvent (e.g., ethanol), before reuse.

Disposal of Chemical Waste

NEVER pour azide solutions down the drain. This can lead to the formation of highly explosive metal azides in the plumbing.[3]

Step 1: Segregate Waste All aqueous and organic waste solutions containing azides must be collected in separate, clearly labeled hazardous waste containers.[2][3] Do not mix with other waste streams, especially acidic waste, which could generate toxic and explosive hydrazoic acid.[2]

Step 2: Chemical Deactivation (Quenching) For residual amounts of the azide in reaction vessels, a quenching procedure is recommended before cleaning. This should be done in a fume hood with a blast shield in place. A common method involves reacting the azide with a reducing agent or through diazotization. The following is an example protocol adapted from standard azide deactivation procedures.[3]

• Cool the reaction mixture in an ice bath.

• Slowly add a 20% aqueous solution of sodium nitrite. Use a 40% excess relative to the amount of azide.

• After stirring, slowly add a 20% aqueous solution of sulfuric acid until the solution is acidic. CAUTION: The order of addition is critical. Adding acid before the nitrite will generate highly toxic and explosive HN₃ gas.[3]

• Stir the mixture until gas evolution (brown nitrogen oxides) ceases.

• Test the solution with starch-iodide paper. A blue color indicates excess nitrite and complete decomposition.

• Neutralize the solution with sodium hydroxide before transferring it to the appropriate aqueous hazardous waste container.

Emergency Response Plan

Personal Exposure

• Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with copious amounts of soap and water for at least 15 minutes. Seek immediate medical attention.[3]

• Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[3]

• Inhalation: Move to fresh air immediately. Seek immediate medical attention.[3]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[3]

Spill Response

• Minor Spill (inside fume hood):

  • Alert others in the lab.

  • Wearing your full PPE ensemble, absorb the spill with a chemical absorbent pad.

  • Wipe the area thoroughly with a damp cloth (using a pH 10 soap solution can help avoid dust for solids).[3]

  • Place all cleanup materials in the designated "Azide Contaminated Solid Waste" container.

• Major Spill (outside fume hood):

  • Evacuate the laboratory immediately, alerting all personnel.

  • Close the laboratory door and prevent entry.

  • Call your institution's emergency response team (e.g., EH&S) and 911.[1][3] Do not attempt to clean up a large spill yourself.

References

• Standard Operating Procedure Safe Handling of Azido Compounds - UNM Chemistry . (2021). University of New Mexico. [Link]

• Information on Azide Compounds - Stanford Environmental Health & Safety . Stanford University. [Link]

• Safe Handling of Azides - safety.pitt.edu . (2013). University of Pittsburgh. [Link]

• Azides - UVIC . (2022). University of Victoria. [Link]

• Safe Handling of Sodium Azide (SAZ) - Environment, Health & Safety . University of Wisconsin-Madison. [Link]

• Personal Protective Equipment (PPE) - CHEMM . U.S. Department of Health & Human Services. [Link]

• Safely Working with Chemicals: PPE Essentials - Safety Storage Systems . Safety Storage Systems. [Link]

• Lab Safety Equipment & PPE - ChemTalk . ChemTalk. [Link]

• Personal Protective Equipment | US EPA . U.S. Environmental Protection Agency. [Link]

• Examples of PPE for Various Dangerous Goods Classes - Storemasta Blog . Storemasta. [Link]

• 1,3,4,5-TETRAHYDROBENZO[B]AZAPIN-2-ONE - ChemBK . ChemBK. [Link]

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